2'-Chloro-[1,1'-biphenyl]-4-ol

• CAS: 149950-35-6

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis and Characterization of 2'-Chloro-[1,1'-biphenyl]-4-ol

Foreword: The Strategic Importance of Substituted Biphenyls

The biphenyl scaffold is a privileged structure in medicinal chemistry, serving as the foundational core for numerous bioactive molecules.[1][2] Its structural rigidity and tunable electronic properties, achieved through targeted substitution, allow for the precise modulation of pharmacological activity. Within this class, 2'-Chloro-[1,1'-biphenyl]-4-ol emerges as a particularly valuable intermediate. The presence of the chloro-substituent and the hydroxyl group offers distinct vectors for further chemical modification, making it a key building block in the synthesis of novel compounds.[3][4] Notably, derivatives of this scaffold have shown promise in the development of new antibacterial agents, addressing the critical global health challenge of antibiotic resistance.[1][5] This guide provides an in-depth, field-proven perspective on the efficient synthesis and rigorous characterization of this pivotal chemical entity.

Part 1: Strategic Synthesis via Suzuki-Miyaura Cross-Coupling

The creation of the C-C bond linking the two phenyl rings is the central challenge in synthesizing biphenyl derivatives. While several methods exist, the Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction stands as the preeminent choice for this transformation.[6]

The Causality of Method Selection: Why Suzuki Coupling?

Our selection of the Suzuki coupling is not arbitrary; it is a deliberate choice rooted in superior performance and practicality compared to alternatives like Stille or Gomberg-Bachmann reactions. The primary advantages include:

• Mild Reaction Conditions: The reaction proceeds at moderate temperatures and does not require harsh reagents, preserving sensitive functional groups like the hydroxyl moiety.

• High Functional Group Tolerance: Both the boronic acid and the aryl halide partners are stable and compatible with a wide array of other functional groups.

• Commercial Availability and Stability of Reagents: Boronic acids are generally stable, crystalline solids that are easy to handle and store, with a vast library of substituted versions commercially available.

• Favorable Toxicity Profile: Compared to the organotin reagents used in Stille coupling, boronic acids and their byproducts are significantly less toxic, simplifying handling and waste disposal.[6]

These factors converge to make the Suzuki-Miyaura coupling a highly efficient, reliable, and scalable method for constructing the 2'-Chloro-[1,1'-biphenyl]-4-ol scaffold.[2][7][8]

Proposed Synthetic Workflow

The core strategy involves the coupling of an aryl halide with a phenylboronic acid in the presence of a palladium catalyst and a base. The chosen reactants for this synthesis are (4-hydroxyphenyl)boronic acid and 1-chloro-2-iodobenzene . The greater reactivity of the carbon-iodine bond compared to the carbon-chlorine bond ensures selective oxidative addition at the desired position on the chloro-iodobenzene ring.

Caption: High-level workflow for the synthesis of the target compound.

Detailed Experimental Protocol

This protocol is a self-validating system. Successful execution will yield a product whose analytical data aligns with the characterization section of this guide.

• Reactor Setup: To a 250 mL three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, add (4-hydroxyphenyl)boronic acid (1.38 g, 10 mmol), 1-chloro-2-iodobenzene (2.38 g, 10 mmol), and tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.23 g, 0.2 mmol, 2 mol%).

• Solvent and Base Addition: Add 80 mL of toluene to the flask, followed by 20 mL of a 2M aqueous solution of sodium carbonate (Na₂CO₃).

• Inert Atmosphere: Purge the system with nitrogen for 15 minutes to ensure an oxygen-free environment, which is critical to prevent the degradation of the palladium catalyst.

• Reaction Execution: Heat the mixture to 85-90 °C with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (3:1) solvent system. The reaction is typically complete within 8-12 hours.

• Reaction Quench and Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Transfer the mixture to a separatory funnel. The organic layer (toluene) is separated.

• Extraction: Wash the organic layer sequentially with 50 mL of water and 50 mL of brine. Combine the aqueous layers and back-extract with ethyl acetate (2 x 30 mL) to recover any dissolved product.

• Drying and Concentration: Combine all organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator. This will yield the crude product as a solid or viscous oil.[9]

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate. Combine the fractions containing the pure product and evaporate the solvent to yield 2'-Chloro-[1,1'-biphenyl]-4-ol as a white or off-white solid.

The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism is key to troubleshooting and optimizing the reaction. The process is a catalytic cycle involving three main stages.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-iodide bond of 1-chloro-2-iodobenzene, forming a Pd(II) complex.[6]

• Transmetalation: The (4-hydroxyphenyl)boronic acid is activated by the base to form a more nucleophilic boronate species. This species then transfers its aryl group to the palladium center, displacing the halide.[8]

• Reductive Elimination: The two aryl groups on the palladium complex are eliminated, forming the new C-C bond of the biphenyl product and regenerating the active Pd(0) catalyst, allowing the cycle to continue.[6]

Part 2: Rigorous Analytical Characterization

Confirming the identity and purity of the synthesized 2'-Chloro-[1,1'-biphenyl]-4-ol is paramount. A multi-technique approach provides orthogonal data points, ensuring an unambiguous structural assignment.

Caption: Logic flow for the structural verification of the final compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the most detailed information about the molecular structure, revealing the chemical environment of each proton and carbon atom.[10]

¹H NMR (Proton)

Expected Chemical Shift (δ, ppm)

~9.5 - 10.0

~7.4 - 7.6

~7.2 - 7.3

~6.8 - 7.0

¹³C NMR (Carbon)

Expected Chemical Shift (δ, ppm)

~155 - 158

~125 - 145

~115 - 120

Note: Spectra are typically recorded in DMSO-d₆ or CDCl₃. The phenolic proton signal may be broad and its chemical shift is highly dependent on solvent and concentration.[11][12]

Mass Spectrometry (MS)

MS confirms the molecular weight of the compound and provides evidence of its elemental composition through isotopic patterns.

Mass Spectrometry Data

Technique

Electrospray Ionization (ESI)

Molecular Ion Isotope Pattern

The exact mass measurement from high-resolution mass spectrometry (HRMS) can be used to confirm the molecular formula, C₁₂H₉ClO.[13][14][15]

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in the molecule.[16]

Infrared (IR) Spectroscopy Data

Frequency Range (cm⁻¹)

3200 - 3600

3000 - 3100

1450 - 1600

~1200

750 - 800

Conclusion

This guide has detailed a robust and efficient methodology for the synthesis of 2'-Chloro-[1,1'-biphenyl]-4-ol via the Suzuki-Miyaura cross-coupling reaction. The rationale for this strategic choice, a comprehensive experimental protocol, and an explanation of the underlying catalytic mechanism have been provided to empower researchers with both practical and theoretical knowledge. Furthermore, the rigorous, multi-faceted characterization plan outlined, employing NMR, MS, and IR spectroscopy, establishes a clear framework for the unambiguous structural verification and purity assessment of the final product. The successful application of these methods will yield a high-purity compound, ready for its application as a critical building block in drug discovery and materials science.

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An In-depth Technical Guide to the Physicochemical Properties of 2'-Chloro-[1,1'-biphenyl]-4-ol

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the core physicochemical properties of 2'-Chloro-[1,1'-biphenyl]-4-ol (CAS No. 92-04-6), a substituted biphenyl of interest in various chemical and pharmaceutical research domains. This document delves into the structural and electronic characteristics that dictate the compound's behavior in different environments. It includes a compilation of available experimental and computed data for key parameters such as molecular weight, physical state, boiling point, and lipophilicity. Furthermore, this guide outlines detailed, field-proven experimental protocols for the determination of these properties, ensuring scientific integrity and reproducibility. The synthesis of this class of compounds is discussed, with a focus on established cross-coupling methodologies. Finally, a summary of the available spectral data (NMR, MS, IR, and UV-Vis) is presented to aid in the identification and characterization of this molecule. This guide is intended to be a valuable resource for researchers and professionals engaged in the study and application of biphenyl derivatives.

Introduction and Chemical Identity

2'-Chloro-[1,1'-biphenyl]-4-ol, also known as 2-chloro-4-phenylphenol, is an organochlorine compound belonging to the class of hydroxybiphenyls. Its structure, featuring a biphenyl core with a chlorine atom and a hydroxyl group on different phenyl rings, imparts a unique combination of chemical and physical properties. These properties are critical in determining its potential applications, reactivity, and biological interactions. Understanding these fundamental characteristics is paramount for its use in medicinal chemistry, materials science, and as a chemical intermediate.

Table 1: Chemical Identity of 2'-Chloro-[1,1'-biphenyl]-4-ol

Identifier	Value	Source
IUPAC Name	2-chloro-4-phenylphenol	[1]
CAS Number	92-04-6	[1]
Molecular Formula	C₁₂H₉ClO	[1][2]
Molecular Weight	204.65 g/mol	[1][2]
Canonical SMILES	C1=CC=C(C=C1)C2=CC(=C(C=C2)O)Cl	[1]
InChI	InChI=1S/C12H9ClO/c13-11-8-10(6-7-12(11)14)9-4-2-1-3-5-9/h1-8,14H	[1]
InChIKey	BZWMYDJJDBFAPE-UHFFFAOYSA-N	[1]

Physicochemical Properties

The physicochemical profile of a compound is essential for predicting its behavior in various systems, including biological matrices. This section summarizes the key properties of 2'-Chloro-[1,1'-biphenyl]-4-ol.

Table 2: Summary of Physicochemical Properties

Property	Value	Data Type	Source
Physical State	Pale yellow solid	Experimental	[1]
Boiling Point	322 °C	Experimental	[2]
Flash Point	77 °C	Experimental	[2]
logP (Octanol/Water Partition Coefficient)	4.3	Computed	[1]
Hydrogen Bond Donor Count	1	Computed	[1]
Hydrogen Bond Acceptor Count	1	Computed	[1]
Rotatable Bond Count	1	Computed	[1]

Experimental Protocols for Physicochemical Property Determination

The following protocols are standardized methodologies for the experimental determination of the key physicochemical properties of phenolic compounds like 2'-Chloro-[1,1'-biphenyl]-4-ol.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of purity. The capillary method is a widely accepted and reliable technique.

• Principle: A small, powdered sample is heated in a sealed capillary tube at a controlled rate. The temperature range from the first sign of melting to the complete liquefaction of the sample is recorded as the melting point range.

• Apparatus: Melting point apparatus, capillary tubes, thermometer or digital temperature probe.

• Procedure:

  • Ensure the sample is dry and finely powdered.

  • Pack the sample into a capillary tube to a height of 2-3 mm.

  • Place the capillary tube in the heating block of the melting point apparatus.

  • Heat the block rapidly to a temperature about 15-20 °C below the expected melting point.

  • Then, decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.

  • Record the temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes a clear liquid (T2).

  • The melting point is reported as the range T1-T2.

Boiling Point Determination (Thiele Tube Method)

For compounds that are liquid at or near room temperature, the boiling point is a key characteristic.

• Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure. This method uses a small sample size and a simple apparatus.

• Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end), heating source (Bunsen burner or oil bath).

• Procedure:

  • Place a small amount of the liquid sample into the small test tube.

  • Invert the sealed capillary tube and place it inside the test tube with the open end submerged in the liquid.

  • Attach the test tube to the thermometer and place the assembly in the Thiele tube containing a high-boiling point oil.

  • Gently heat the side arm of the Thiele tube.

  • As the temperature rises, a steady stream of bubbles will emerge from the capillary tube.

  • Remove the heat and allow the apparatus to cool slowly.

  • The temperature at which the liquid just begins to enter the capillary tube is the boiling point of the sample.

Solubility Determination (Shake-Flask Method)

Solubility is a crucial parameter, especially in drug development, as it influences absorption and distribution.

• Principle: An excess amount of the solid compound is agitated in a specific solvent at a constant temperature until equilibrium is reached. The concentration of the dissolved compound in the supernatant is then determined.

• Apparatus: Vials with screw caps, orbital shaker or magnetic stirrer, constant temperature bath, centrifuge, analytical balance, HPLC or UV-Vis spectrophotometer.

• Procedure:

  • Add an excess amount of 2'-Chloro-[1,1'-biphenyl]-4-ol to a known volume of the desired solvent (e.g., water, ethanol, DMSO) in a vial.

  • Seal the vial and place it in a constant temperature bath on an orbital shaker.

  • Agitate the mixture for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.

  • After agitation, allow the suspension to settle.

  • Centrifuge the sample to separate the undissolved solid from the saturated solution.

  • Carefully withdraw an aliquot of the clear supernatant.

  • Dilute the supernatant appropriately and determine its concentration using a validated analytical method such as HPLC or UV-Vis spectroscopy.

pKa Determination (Potentiometric Titration)

The pKa value indicates the acidity of a compound and is vital for understanding its ionization state at different pH values.

• Principle: A solution of the compound is titrated with a standard solution of a strong base (or acid), and the pH of the solution is monitored throughout the titration. The pKa is determined from the midpoint of the buffer region of the titration curve.

• Apparatus: pH meter with a calibrated electrode, burette, beaker, magnetic stirrer.

• Procedure:

  • Accurately weigh a known amount of 2'-Chloro-[1,1'-biphenyl]-4-ol and dissolve it in a suitable solvent (e.g., a mixture of water and a co-solvent like methanol if solubility is low).

  • Place the solution in a beaker with a magnetic stir bar and immerse the pH electrode.

  • Begin stirring the solution.

  • Add a standard solution of a strong base (e.g., 0.1 M NaOH) in small, precise increments from the burette.

  • Record the pH of the solution after each addition, allowing the reading to stabilize.

  • Continue the titration past the equivalence point.

  • Plot the pH versus the volume of titrant added.

  • The pKa is the pH at the half-equivalence point.

Caption: Workflow for experimental determination of key physicochemical properties.

Synthesis of 2'-Chloro-[1,1'-biphenyl]-4-ol

The synthesis of substituted biphenyls is a cornerstone of modern organic chemistry. The Suzuki-Miyaura cross-coupling reaction is a highly efficient and widely used method for the formation of C-C bonds between aryl halides and arylboronic acids.[3][4][5]

A plausible synthetic route to 2'-Chloro-[1,1'-biphenyl]-4-ol would involve the palladium-catalyzed Suzuki-Miyaura coupling of a protected 4-hydroxyphenylboronic acid with 1-bromo-2-chlorobenzene, followed by deprotection of the hydroxyl group.

Caption: Proposed Suzuki-Miyaura synthesis of 2'-Chloro-[1,1'-biphenyl]-4-ol.

Alternatively, the Gomberg-Bachmann reaction, which involves the coupling of a diazonium salt with an aromatic compound, could also be employed, although it often results in lower yields compared to modern cross-coupling methods.[6][7][8][9]

Spectral Data and Characterization

Spectroscopic techniques are indispensable for the structural elucidation and confirmation of chemical identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum provides information about the number and chemical environment of the hydrogen atoms in the molecule. The ¹H NMR spectrum of 2-chloro-4-phenylphenol has been reported.[10]

• ¹³C NMR: The carbon NMR spectrum reveals the number of non-equivalent carbon atoms and their electronic environments. A ¹³C NMR spectrum is available for 2-chloro-4-phenylphenol.[1]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a compound. The electron ionization (EI) mass spectrum of 2-chloro-4-phenylphenol shows a molecular ion peak corresponding to its molecular weight.[1][11] The fragmentation pattern is influenced by the biphenyl core and the chloro and hydroxyl substituents.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. The FTIR spectrum of 2-chloro-4-phenylphenol, obtained as a KBr wafer, is available and would show characteristic absorptions for the O-H stretch of the phenol, C-Cl stretch, and aromatic C-H and C=C stretching vibrations.[1]

UV-Vis Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule. The UV-Vis spectrum of 2-chloro-4-phenylphenol has been recorded and is available for review.[1]

Safety and Toxicology

2'-Chloro-[1,1'-biphenyl]-4-ol is classified as causing serious eye damage and is toxic to aquatic life with long-lasting effects.[1] It is a mild skin irritant.[1] As with all chlorinated aromatic compounds, appropriate personal protective equipment should be used when handling this substance. Detailed toxicological studies specifically on 2'-Chloro-[1,1'-biphenyl]-4-ol are limited. However, hydroxylated polychlorinated biphenyls (HO-PCBs) as a class have been shown to exhibit toxicity.[12]

Conclusion

This technical guide has provided a detailed overview of the physicochemical properties of 2'-Chloro-[1,1'-biphenyl]-4-ol. By consolidating available experimental and computed data, outlining robust experimental protocols, discussing synthetic strategies, and summarizing key spectral information, this document serves as a foundational resource for scientists and researchers. A thorough understanding of these properties is essential for the effective and safe utilization of this compound in future research and development endeavors.

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A Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol

This in-depth technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 2'-Chloro-[1,1'-biphenyl]-4-ol. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed interpretation of the compound's spectral features, underpinned by fundamental principles of NMR spectroscopy. We will explore the causal relationships behind experimental choices and provide a robust framework for the structural elucidation of substituted biphenyls.

Introduction: The Structural Significance of 2'-Chloro-[1,1'-biphenyl]-4-ol and the Power of NMR

2'-Chloro-[1,1'-biphenyl]-4-ol belongs to the class of polychlorinated biphenyls (PCBs), a group of compounds that have attracted significant scientific interest due to their diverse applications and biological activities. The precise characterization of their molecular structure is paramount for understanding their function and potential impact. Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool for the unambiguous structural elucidation of organic molecules in solution.[1][2] By probing the magnetic properties of atomic nuclei, NMR provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms within a molecule.

This guide will delve into a predictive analysis of the ¹H and ¹³C NMR spectra of 2'-Chloro-[1,1'-biphenyl]-4-ol, drawing upon established principles of chemical shift theory, spin-spin coupling, and data from structurally analogous compounds.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum of 2'-Chloro-[1,1'-biphenyl]-4-ol is anticipated to exhibit a series of signals corresponding to the distinct aromatic protons and the hydroxyl proton. The chemical shifts (δ) are influenced by the electronic effects of the chloro and hydroxyl substituents, as well as the anisotropic effects of the biphenyl ring system.

Table 1: Predicted ¹H NMR Chemical Shifts (δ), Multiplicities, and Coupling Constants (J) for 2'-Chloro-[1,1'-biphenyl]-4-ol

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2, H-6	~6.90	d	~8.5
H-3, H-5	~7.45	d	~8.5
H-3'	~7.30	d	~7.8
H-4'	~7.20	t	~7.8
H-5'	~7.10	t	~7.8
H-6'	~7.40	d	~7.8
4-OH	5.0 - 9.0	br s	N/A

Note: Predicted values are based on additive models and data from similar substituted biphenyls. Actual experimental values may vary based on solvent and concentration.

Interpretation of the ¹H NMR Spectrum:

• Hydroxyl Proton (4-OH): The chemical shift of the phenolic proton is highly variable and dependent on factors such as solvent, concentration, and temperature.[3][4][5][6] In a non-hydrogen bonding solvent like CDCl₃, it is expected to appear as a broad singlet. The broadness arises from chemical exchange with residual water or other protic species.[3][4] In a hydrogen-bond accepting solvent like DMSO-d₆, the signal would be sharper and shifted further downfield.[3] A D₂O exchange experiment can be used to confirm the assignment of the -OH peak, as the proton will be replaced by deuterium, causing the signal to disappear from the spectrum.[6]

• Ring A Protons (H-2, H-6, H-3, H-5): The hydroxyl group is an electron-donating group, which increases the electron density on the ortho (C-2, C-6) and para (C-4) positions of the attached phenyl ring. This shielding effect causes the signals for H-2 and H-6 to appear at a relatively upfield region for aromatic protons. These protons are expected to appear as a doublet due to coupling with their neighboring protons (H-3 and H-5, respectively). The protons H-3 and H-5 will, in turn, appear as a doublet at a more downfield position, as they are less affected by the hydroxyl group's donating effect.

• Ring B Protons (H-3', H-4', H-5', H-6'): The chlorine atom on the second phenyl ring is an electron-withdrawing group, which deshields the protons on this ring. The proton ortho to the chlorine (H-3') and the proton at H-6' will be the most deshielded and are expected to appear as doublets. The protons at H-4' and H-5' will likely appear as triplets due to coupling with their respective neighbors. The complexity of the aromatic region can be further elucidated using two-dimensional NMR techniques like COSY (Correlation Spectroscopy), which reveals proton-proton coupling networks.[1][7]

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information on the carbon framework of the molecule. Each unique carbon atom will give rise to a distinct signal. The chemical shifts are primarily influenced by the hybridization of the carbon and the electronegativity of attached atoms.

Table 2: Predicted ¹³C NMR Chemical Shifts (δ) for 2'-Chloro-[1,1'-biphenyl]-4-ol

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-1	~133.0
C-2, C-6	~116.0
C-3, C-5	~129.0
C-4	~155.0
C-1'	~140.0
C-2'	~132.0
C-3'	~130.0
C-4'	~128.0
C-5'	~127.0
C-6'	~129.5

Note: Predicted values are based on established substituent effects on benzene ring chemical shifts.[8][9]

Interpretation of the ¹³C NMR Spectrum:

• Hydroxylated Ring (Ring A): The carbon bearing the hydroxyl group (C-4) is significantly deshielded and will appear at a low field, typically around 155 ppm. The ortho carbons (C-2, C-6) are shielded by the electron-donating effect of the hydroxyl group and will appear at a higher field (~116 ppm). The meta carbons (C-3, C-5) and the ipso-carbon (C-1) will have chemical shifts closer to that of unsubstituted benzene.

• Chlorinated Ring (Ring B): The carbon directly attached to the chlorine atom (C-2') will be deshielded due to the electronegativity of chlorine and is expected around 132 ppm. The other carbons of this ring will have chemical shifts in the typical aromatic region (127-140 ppm). The ipso-carbon (C-1') will also be in this region.

• DEPT (Distortionless Enhancement by Polarization Transfer): To aid in the assignment of the carbon signals, a DEPT experiment can be performed.[1][10] DEPT-135 and DEPT-90 experiments would distinguish between CH, CH₂, and CH₃ groups. In this case, it would confirm the signals corresponding to the CH carbons in the aromatic rings.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality NMR spectra for 2'-Chloro-[1,1'-biphenyl]-4-ol, the following experimental protocol is recommended. The choice of solvent is critical, as it can significantly influence the chemical shifts, particularly for the hydroxyl proton.[11]

Step-by-Step Methodology:

• Sample Preparation:

  • Weigh approximately 5-10 mg of 2'-Chloro-[1,1'-biphenyl]-4-ol.

  • Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• ¹H NMR Acquisition:

  • Use a 400 MHz or higher field NMR spectrometer.

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters:

    • Pulse angle: 30-45 degrees

    • Acquisition time: 2-4 seconds

    • Relaxation delay: 1-5 seconds

    • Number of scans: 8-16

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters:

    • Pulse angle: 45 degrees

    • Acquisition time: 1-2 seconds

    • Relaxation delay: 2 seconds

    • Number of scans: 1024 or more, depending on sample concentration.

• 2D NMR Experiments (Optional but Recommended):

  • COSY (¹H-¹H Correlation Spectroscopy): To establish proton-proton connectivity within each aromatic ring.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning quaternary carbons and confirming the connectivity between the two phenyl rings.[7]

Visualization of Molecular Structure and Key NMR Insights

The following diagram illustrates the molecular structure of 2'-Chloro-[1,1'-biphenyl]-4-ol with numbered positions for unambiguous NMR assignments.

Caption: Molecular structure of 2'-Chloro-[1,1'-biphenyl]-4-ol.

Conclusion

This technical guide provides a comprehensive, albeit predictive, analysis of the ¹H and ¹³C NMR spectra of 2'-Chloro-[1,1'-biphenyl]-4-ol. By understanding the fundamental principles of substituent effects and utilizing a systematic approach to spectral interpretation, researchers can confidently elucidate the structure of this and related substituted biphenyl compounds. The application of one- and two-dimensional NMR techniques provides a powerful toolkit for the complete and unambiguous assignment of all proton and carbon signals, which is an essential step in the characterization of novel chemical entities in drug discovery and development.

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An In-depth Technical Guide to the Mass Spectrometry Fragmentation Pattern of 2'-Chloro-[1,1'-biphenyl]-4-ol

Introduction

2'-Chloro-[1,1'-biphenyl]-4-ol is a hydroxylated polychlorinated biphenyl (OH-PCB), a class of compounds of significant environmental and toxicological interest. As metabolites of polychlorinated biphenyls (PCBs), their characterization is crucial for understanding the fate and effects of PCBs in biological systems. Mass spectrometry (MS) is an indispensable tool for the structural elucidation of these compounds. A thorough understanding of their fragmentation patterns under different ionization techniques is paramount for their unambiguous identification in complex matrices.

This technical guide provides a detailed analysis of the predicted mass spectrometric fragmentation behavior of 2'-Chloro-[1,1'-biphenyl]-4-ol. Drawing upon established principles of mass spectrometry and literature data on related compounds, we will explore the fragmentation pathways under both hard (Electron Ionization) and soft (Electrospray Ionization) ionization techniques. This document is intended for researchers, scientists, and drug development professionals engaged in the analysis of halogenated aromatic compounds and related metabolites.

Predicted Electron Ionization (EI) Mass Spectrometry Fragmentation

Electron Ionization (EI) is a high-energy ionization technique that typically results in extensive fragmentation, providing rich structural information.[1] The fragmentation of 2'-Chloro-[1,1'-biphenyl]-4-ol in EI-MS is expected to be driven by the stability of the biphenyl ring system and the influence of the chloro and hydroxyl substituents.

Key Fragmentation Pathways under EI

The molecular ion (M⁺˙) of 2'-Chloro-[1,1'-biphenyl]-4-ol (m/z 204 for ³⁵Cl) is expected to be prominent due to the stability of the aromatic system.[2] The primary fragmentation events will likely involve the loss of the chlorine atom and the hydroxyl group, as well as cleavage of the biphenyl bond.

A significant fragmentation pathway for polychlorinated biphenyls under EI is the sequential loss of chlorine atoms.[3][4][5] For 2'-Chloro-[1,1'-biphenyl]-4-ol, the initial loss of a chlorine radical is a highly probable event, leading to the formation of a biphenylol cation.

Another characteristic fragmentation of PCBs is the expulsion of HCl.[4][6] This can occur from the molecular ion, particularly in ortho-substituted PCBs, although the chlorine in the 2' position is on the adjacent ring to the hydroxyl group.

The presence of the hydroxyl group introduces additional fragmentation routes. A common fragmentation for phenols is the loss of a neutral carbon monoxide (CO) molecule from the molecular ion after tautomerization. Also, the loss of a formyl radical (CHO) can occur.

Proposed EI Fragmentation Scheme

The following diagram illustrates the predicted major fragmentation pathways for 2'-Chloro-[1,1'-biphenyl]-4-ol under electron ionization.

Caption: Predicted EI fragmentation pathways of 2'-Chloro-[1,1'-biphenyl]-4-ol.

Tabulated Summary of Predicted EI Fragments

m/z (³⁵Cl/³⁷Cl)	Proposed Ion	Formula	Notes
204/206	[M]⁺˙	C₁₂H₉ClO⁺	Molecular Ion
176/178	[M-CO]⁺˙	C₁₁H₉ClO⁺	Loss of carbon monoxide
175/177	[M-CHO]⁺	C₁₁H₈ClO⁺	Loss of a formyl radical
169	[M-Cl]⁺	C₁₂H₉O⁺	Loss of a chlorine radical
168	[M-HCl]⁺˙	C₁₂H₈O⁺˙	Loss of hydrogen chloride
153	[C₁₂H₉]⁺	C₁₂H₉⁺	Biphenyl cation, from loss of OH from [M-Cl]⁺
93	[C₆H₅O]⁺	C₆H₅O⁺	Phenoxy cation

Note: The isotopic peak for ³⁷Cl at M+2 will have an abundance of approximately one-third of the M peak for ions containing one chlorine atom.[7]

Predicted Electrospray Ionization (ESI) Mass Spectrometry Fragmentation

Electrospray ionization (ESI) is a soft ionization technique that typically produces protonated ([M+H]⁺) or deprotonated ([M-H]⁻) molecules with minimal fragmentation in the source.[8][9][10] Tandem mass spectrometry (MS/MS) is then required to induce fragmentation and obtain structural information.

Negative Ion Mode ESI-MS/MS

For a phenolic compound like 2'-Chloro-[1,1'-biphenyl]-4-ol, negative ion mode ESI is often preferred due to the acidic nature of the hydroxyl group, leading to the formation of a stable [M-H]⁻ ion.[11][12][13] Collision-induced dissociation (CID) of the [M-H]⁻ precursor ion would then lead to characteristic fragments.

Key Fragmentation Pathways in Negative Ion ESI-MS/MS

The fragmentation of the deprotonated molecule is expected to involve losses related to the chloro and hydroxyl groups and cleavage of the biphenyl linkage.

A likely fragmentation pathway is the loss of the chlorine atom. This can occur as a radical, which is less common in even-electron ions, or through the loss of HCl, which would require a proton abstraction. A more probable fragmentation for halogenated aromatic anions is the loss of the halogen radical.

Another significant fragmentation pathway for deprotonated bisphenols and related compounds is the cleavage of the bond linking the two phenyl rings, potentially leading to the formation of a phenoxide ion.[11][12]

Proposed Negative Ion ESI-MS/MS Fragmentation Scheme

The following diagram illustrates the predicted major fragmentation pathways for the [M-H]⁻ ion of 2'-Chloro-[1,1'-biphenyl]-4-ol.

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An In-depth Technical Guide to the UV-Vis Absorption Spectrum of 2'-Chloro-[1,1'-biphenyl]-4-ol

This technical guide provides a comprehensive overview of the theoretical and practical aspects of the ultraviolet-visible (UV-Vis) absorption spectrum of 2'-Chloro-[1,1'-biphenyl]-4-ol. It is intended for researchers, scientists, and drug development professionals who are utilizing UV-Vis spectroscopy for the characterization and analysis of this and structurally related compounds.

Introduction: The Significance of 2'-Chloro-[1,1'-biphenyl]-4-ol and its Spectroscopic Signature

2'-Chloro-[1,1'-biphenyl]-4-ol is a polychlorinated biphenyl (PCB) derivative, a class of compounds of significant interest due to their diverse applications and historical environmental presence. The substitution pattern, featuring a hydroxyl group and a chlorine atom on the biphenyl backbone, imparts specific electronic properties that are crucial to its function and reactivity.

UV-Vis spectroscopy is a fundamental analytical technique that provides valuable insights into the electronic structure of molecules.[1] By measuring the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum, we can probe the electronic transitions within a molecule, which are directly related to its conjugation and the nature of its chromophores.[2] For a molecule like 2'-Chloro-[1,1'-biphenyl]-4-ol, the UV-Vis spectrum serves as a fingerprint, offering information on the biphenyl system, the influence of its substituents, and its potential interactions in different chemical environments.

Theoretical Framework: Understanding the Electronic Transitions

The UV-Vis absorption spectrum of 2'-Chloro-[1,1'-biphenyl]-4-ol is dominated by electronic transitions within the biphenyl and phenyl chromophores. The primary electronic transitions are of the π → π* type, which involve the excitation of an electron from a bonding (π) to an antibonding (π*) molecular orbital.[3]

The benzene chromophore, a fundamental component of the target molecule, typically exhibits three absorption bands around 184, 204, and 256 nm.[4] The presence of a conjugated system, such as in biphenyl, leads to a bathochromic (red) shift, moving the absorption to longer wavelengths.[5]

The substituents on the biphenyl rings, the hydroxyl (-OH) and chloro (-Cl) groups, further modulate the absorption spectrum. The hydroxyl group, an auxochrome, can cause a significant red shift and an increase in absorption intensity, particularly when in a position to extend the conjugation. The chloro group also acts as an auxochrome and can contribute to a bathochromic shift.[6]

The chlorine atom at the 2'-position introduces steric hindrance, which can affect the planarity of the two phenyl rings. This deviation from planarity can interrupt the π-conjugation between the rings, leading to a hypsochromic (blue) shift and a decrease in molar absorptivity compared to a planar biphenyl system.

Predicted UV-Vis Absorption Data

Predicted Transition	Expected λmax (nm)	Solvent	Molar Absorptivity (ε) (L mol⁻¹ cm⁻¹)
π → π* (E-band)	~210 - 230	Ethanol	High
π → π* (K-band)	~250 - 270	Ethanol	Moderate to High
π → π* (B-band)	~280 - 300	Ethanol	Low to Moderate

Note: These are predicted values and may vary based on the solvent and experimental conditions.

Experimental Protocol for Acquiring the UV-Vis Spectrum

This section outlines a detailed, self-validating protocol for obtaining a high-quality UV-Vis absorption spectrum of 2'-Chloro-[1,1'-biphenyl]-4-ol.

Instrumentation and Materials

• Spectrophotometer: A dual-beam UV-Vis spectrophotometer with a wavelength range of at least 190-800 nm.

• Cuvettes: Matched quartz cuvettes with a 1 cm path length.

• Solvent: Spectroscopic grade ethanol is a suitable choice due to its transparency in the UV region and its ability to dissolve the analyte.[7] Other potential solvents include methanol, acetonitrile, and cyclohexane. The choice of solvent can influence the spectrum, so it should be reported with the results.[8]

• Analyte: High-purity 2'-Chloro-[1,1'-biphenyl]-4-ol.

Experimental Workflow Diagram

Caption: Experimental workflow for UV-Vis spectral acquisition.

Step-by-Step Procedure

• Solution Preparation:

  • Accurately weigh a small amount of 2'-Chloro-[1,1'-biphenyl]-4-ol and dissolve it in the chosen spectroscopic grade solvent to prepare a stock solution of known concentration (e.g., 1 mg/mL).

  • From the stock solution, prepare a series of dilutions to find a concentration that gives a maximum absorbance in the range of 0.5 - 1.0 for optimal accuracy.

• Instrument Setup:

  • Turn on the spectrophotometer and allow it to warm up for the manufacturer-recommended time to ensure lamp stability.

  • Set the desired wavelength range (e.g., 190-400 nm) and a suitable scan speed.

• Baseline Correction:

  • Fill both the sample and reference cuvettes with the pure solvent.

  • Place them in the respective holders in the spectrophotometer.

  • Run a baseline scan to zero the instrument and subtract any absorbance from the solvent and cuvettes.

• Sample Measurement:

  • Empty the sample cuvette and rinse it with a small amount of the analyte solution before filling it.

  • Place the sample cuvette back into the sample holder.

  • Run the sample scan to record the absorption spectrum.

• Data Analysis:

  • The resulting spectrum should be a plot of absorbance versus wavelength.

  • Identify the wavelength of maximum absorbance (λmax) for each absorption band.

  • Calculate the molar absorptivity (ε) for each band using the Beer-Lambert law: A = εcl, where A is the absorbance, c is the molar concentration, and l is the path length (1 cm).

Interpretation of the Spectrum and the Influence of Solvent

The obtained spectrum should be analyzed in the context of the electronic transitions discussed in the theoretical framework. The position and intensity of the absorption bands provide clues about the electronic structure of the molecule.

Solvent Effects: The polarity of the solvent can influence the position of the absorption bands. Polar solvents can interact with the solute through hydrogen bonding, which can stabilize the ground and excited states to different extents, leading to shifts in the absorption maxima.[9] For instance, a shift to a longer wavelength (red shift) is often observed in more polar solvents for π → π* transitions.[8]

Signaling Pathway and Electronic Transitions

The absorption of UV-Vis radiation by 2'-Chloro-[1,1'-biphenyl]-4-ol leads to the promotion of an electron from a lower energy molecular orbital to a higher energy one. This process can be visualized as follows:

Caption: Diagram of a π → π* electronic transition.

Conclusion

The UV-Vis absorption spectrum of 2'-Chloro-[1,1'-biphenyl]-4-ol is a powerful tool for its characterization. A thorough understanding of the underlying electronic transitions, coupled with a robust experimental protocol, allows for the reliable acquisition and interpretation of its spectral data. This guide provides the necessary theoretical and practical framework for researchers to effectively utilize UV-Vis spectroscopy in their studies of this important class of molecules.

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An In-Depth Technical Guide to the Solubility of 2'-Chloro-[1,1'-biphenyl]-4-ol in Organic Solvents

This guide provides a comprehensive technical overview of the solubility characteristics of 2'-Chloro-[1,1'-biphenyl]-4-ol, a substituted biphenyl of interest to researchers and professionals in drug development and chemical synthesis. In the absence of extensive published quantitative solubility data for this specific compound, this document furnishes a robust framework for predicting, determining, and understanding its solubility profile in a range of common organic solvents. The principles and methodologies outlined herein are designed to empower the reader to conduct their own empirical studies with scientific rigor.

Physicochemical Profile of 2'-Chloro-[1,1'-biphenyl]-4-ol

A thorough understanding of a compound's physicochemical properties is fundamental to predicting its solubility. 2'-Chloro-[1,1'-biphenyl]-4-ol is a molecule characterized by a biphenyl backbone, a hydroxyl group, and a chlorine substituent. These features dictate its interactions with various solvents.

Property	Value	Source
Molecular Formula	C₁₂H₉ClO
Molecular Weight	204.65 g/mol
XLogP3	4.3
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	1

The XLogP3 value of 4.3 indicates a significant degree of lipophilicity, suggesting a preference for non-polar environments. The presence of a single hydrogen bond donor (the hydroxyl group) and a single hydrogen bond acceptor (the oxygen of the hydroxyl group) allows for specific interactions with polar protic and aprotic solvents.

Theoretical Framework for Solubility Prediction

The principle of "like dissolves like" is the cornerstone of solubility prediction. This axiom posits that substances with similar intermolecular forces are more likely to be soluble in one another. For 2'-Chloro-[1,1'-biphenyl]-4-ol, we can anticipate its solubility behavior based on the interplay of its structural features with the properties of various organic solvents.

The Role of Polarity and Hydrogen Bonding

The biphenyl core and the chlorine atom contribute to the molecule's non-polar character, while the hydroxyl group introduces polarity and the capacity for hydrogen bonding. The overall solubility will be a balance between these competing characteristics.

• Non-Polar Solvents (e.g., Hexane, Toluene): The large, non-polar surface area of the biphenyl rings will favor dissolution in non-polar solvents through van der Waals forces.

• Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate): These solvents can engage in dipole-dipole interactions with the polar C-Cl and C-O bonds of the solute. The hydroxyl group's hydrogen can also act as a weak hydrogen bond donor to the carbonyl oxygen of these solvents.

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can act as both hydrogen bond donors and acceptors, leading to strong interactions with the hydroxyl group of 2'-Chloro-[1,1'-biphenyl]-4-ol. However, the large non-polar region of the molecule may limit overall solubility compared to smaller, more polar solutes.

The following diagram illustrates the key intermolecular interactions governing the dissolution of 2'-Chloro-[1,1'-biphenyl]-4-ol in different solvent classes.

Caption: Intermolecular forces influencing solubility.

Predicted Solubility Profile

Based on the theoretical framework, a qualitative prediction of the solubility of 2'-Chloro-[1,1'-biphenyl]-4-ol in a selection of organic solvents is presented below. It is crucial to note that these are predictions and should be confirmed by empirical testing.

Solvent	Solvent Type	Predicted Solubility	Rationale
Hexane	Non-Polar	Moderate	Dominated by van der Waals interactions with the biphenyl core.
Toluene	Non-Polar (Aromatic)	High	π-stacking interactions between the aromatic rings of toluene and the biphenyl core enhance solubility.
Dichloromethane	Polar Aprotic	High	Good balance of polarity to interact with the polar groups and non-polar character to solvate the biphenyl core.
Acetone	Polar Aprotic	Moderate to High	The carbonyl group can accept a hydrogen bond from the hydroxyl group.
Ethyl Acetate	Polar Aprotic	Moderate to High	Similar to acetone, with a larger non-polar region that may enhance solvation of the biphenyl core.
Methanol	Polar Protic	Moderate	Strong hydrogen bonding with the hydroxyl group is countered by the large non-polar biphenyl moiety.
Ethanol	Polar Protic	Moderate	Similar to methanol, but the slightly larger alkyl chain may improve solvation of the non-polar region.
Water	Polar Protic	Very Low	The high lipophilicity (XLogP3 = 4.3) and large non-polar surface area make it poorly soluble in water despite the presence of a hydroxyl group.

Experimental Protocol for Quantitative Solubility Determination

The following is a detailed, step-by-step methodology for the quantitative determination of the solubility of 2'-Chloro-[1,1'-biphenyl]-4-ol in organic solvents. This protocol is designed to be a self-validating system, ensuring the generation of reliable and reproducible data.

Materials and Equipment

• 2'-Chloro-[1,1'-biphenyl]-4-ol (analytical standard grade)

• Organic solvents (HPLC grade or equivalent)

• Analytical balance (± 0.1 mg)

• Vials with PTFE-lined screw caps

• Constant temperature incubator/shaker or water bath

• Syringe filters (0.22 µm, PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

Experimental Workflow

The experimental workflow can be visualized as a three-stage process: sample preparation, equilibration, and analysis.

Caption: Workflow for solubility determination.

Step-by-Step Procedure

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of 2'-Chloro-[1,1'-biphenyl]-4-ol into a series of vials. The amount should be sufficient to ensure that a solid phase remains after equilibration.

  • To each vial, add a precise volume of the desired organic solvent.

  • Securely cap the vials.

• Equilibration:

  • Place the vials in a constant temperature shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. Preliminary experiments may be necessary to determine the optimal equilibration time.

  • After equilibration, cease agitation and allow the vials to stand undisturbed at the same constant temperature for at least 2 hours to allow the excess solid to settle.

• Sample Analysis:

  • Carefully withdraw an aliquot of the clear supernatant using a syringe fitted with a 0.22 µm PTFE filter. This step is critical to remove any undissolved solid particles.

  • Accurately dilute the filtered aliquot with the same solvent to a concentration that falls within the linear range of the analytical method.

  • Analyze the diluted sample using a validated HPLC or UV-Vis spectrophotometric method to determine the concentration of 2'-Chloro-[1,1'-biphenyl]-4-ol. A pre-established calibration curve is required for this quantification.

• Data Calculation and Reporting:

  • Calculate the solubility (S) in the desired units (e.g., mg/mL or mol/L) using the following formula:

    S = (Concentration of diluted sample) × (Dilution factor)

  • The experiment should be performed in triplicate for each solvent to ensure the reliability of the results. Report the average solubility and the standard deviation.

Conclusion

References

• PubChem. Compound Summary for CID 79688, 2-Chloro-4-biphenylol. National Center for Biotechnology Information. [Link]

• University of Canterbury. Solubility of Organic Compounds. [Link]

The Unseen Environmental Transformation: A Technical Guide to the Potential Occurrence of 2'-Chloro-[1,1'-biphenyl]-4-ol

For Distribution To: Researchers, Environmental Scientists, and Drug Development Professionals

Abstract

The ubiquitous presence of pharmaceuticals in the environment is a growing concern. While the parent compounds are often the focus of monitoring programs, their transformation products can be of equal or even greater environmental significance. This technical guide provides an in-depth analysis of the potential environmental occurrence of 2'-Chloro-[1,1'-biphenyl]-4-ol, a plausible yet under-researched transformation product of the widely used non-steroidal anti-inflammatory drug (NSAID), Diclofenac. This document synthesizes information on the likely formation pathways of this compound, its predicted environmental fate and transport, state-of-the-art analytical methodologies for its detection, and its potential toxicological implications. By presenting a comprehensive overview, this guide aims to stimulate further research into this emerging contaminant and to support the development of more robust environmental risk assessments for pharmaceuticals.

Introduction: The Rationale for Investigating 2'-Chloro-[1,1'-biphenyl]-4-ol

Diclofenac (DCF) is one of the most frequently detected pharmaceuticals in aquatic environments globally.[1] Its persistence and potential for adverse ecological effects have led to extensive research on its environmental fate. While various degradation pathways for Diclofenac have been elucidated, including hydroxylation and dechlorination, the focus has predominantly been on a limited number of major metabolites.[2][3][4][5][6]

This guide posits that 2'-Chloro-[1,1'-biphenyl]-4-ol is a mechanistically plausible transformation product of Diclofenac that warrants greater scientific attention. Its formation can be hypothesized through a sequence of environmentally mediated reactions, such as photolysis and microbial degradation, which are known to occur with Diclofenac.[4][6] The structural similarity of 2'-Chloro-[1,1'-biphenyl]-4-ol to hydroxylated polychlorinated biphenyls (OH-PCBs), a class of compounds with known environmental persistence and toxicity, further underscores the importance of investigating its potential occurrence and impact.[7]

Genesis of a Contaminant: Postulated Formation Pathways

The transformation of Diclofenac to 2'-Chloro-[1,1'-biphenyl]-4-ol in the environment is not a directly reported major pathway in the reviewed literature. However, based on the known degradation mechanisms of Diclofenac and related compounds, a plausible formation route can be proposed. This pathway likely involves a combination of hydroxylation and cleavage of the diphenylamine bridge.

Advanced oxidation processes (AOPs), such as the photo-Fenton reaction, have been shown to degrade Diclofenac through initial hydroxylation of the phenylacetic acid moiety.[2] While this often leads to further oxidation and mineralization, under certain environmental conditions, intermediate products can persist. Similarly, microbial degradation has been shown to cleave the C-N bond in Diclofenac.[3]

The following diagram illustrates a hypothetical pathway for the formation of 2'-Chloro-[1,1'-biphenyl]-4-ol from Diclofenac.

Caption: General workflow for the analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol in environmental samples.

Step-by-Step Protocol (General):

• Sample Collection and Storage: Collect samples in appropriate containers and store them at low temperatures to prevent degradation.

• Extraction:

  • Water: Liquid-liquid extraction (LLE) with a non-polar solvent or solid-phase extraction (SPE) with a suitable sorbent.

  • Soil/Sediment: Pressurized liquid extraction (PLE) or Soxhlet extraction with an organic solvent mixture.

  • Biota: Homogenization followed by extraction with an organic solvent and lipid removal steps (e.g., gel permeation chromatography).

• Clean-up: The extract is passed through a chromatography column (e.g., silica gel, Florisil) to remove interfering compounds.

• Derivatization (for GC analysis): The hydroxyl group is often derivatized (e.g., methylation with diazomethane) to improve volatility and chromatographic performance.

• Instrumental Analysis: The final extract is analyzed using high-resolution analytical techniques.

Instrumental Analysis

The most suitable techniques for the quantification of 2'-Chloro-[1,1'-biphenyl]-4-ol are:

• High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS): This is the preferred method as it allows for the direct analysis of the underivatized compound, providing high sensitivity and selectivity. [8][9][10]* Gas Chromatography-Mass Spectrometry (GC-MS): This technique offers excellent separation and sensitivity but typically requires a derivatization step.

Analytical Technique	Advantages	Disadvantages
HPLC-MS/MS	High sensitivity and selectivity; no derivatization required. [8][9][10]	Matrix effects can be a challenge.
GC-MS	Excellent chromatographic resolution; well-established for similar compounds.	Requires a derivatization step, which can introduce variability.

Potential Toxicological Significance

The ecotoxicity of 2'-Chloro-[1,1'-biphenyl]-4-ol has not been specifically studied. However, its structural similarity to other chlorinated phenols and hydroxylated PCBs suggests that it may exhibit similar toxicological properties.

• Endocrine Disruption: Hydroxylated PCBs are known endocrine disruptors. [7]It is plausible that 2'-Chloro-[1,1'-biphenyl]-4-ol could also interfere with hormonal systems in wildlife and humans.

• General Toxicity: Chlorinated aromatic compounds can exhibit a range of toxic effects, including hepatotoxicity and immunotoxicity. The toxicity of chlorinated derivatives of other environmental contaminants like Bisphenol A is a known concern. [11] Further toxicological studies are urgently needed to assess the potential risks associated with the environmental presence of this compound.

Conclusion and Future Directions

While the direct environmental detection of 2'-Chloro-[1,1'-biphenyl]-4-ol is not yet widely reported, its formation from the degradation of the ubiquitous pharmaceutical Diclofenac is a strong possibility. This technical guide has outlined the rationale for its investigation, its predicted environmental behavior, suitable analytical methods for its detection, and its potential toxicological significance.

To move forward, the scientific community should prioritize the following research areas:

• Laboratory degradation studies of Diclofenac specifically aimed at identifying and quantifying the formation of 2'-Chloro-[1,1'-biphenyl]-4-ol under various environmentally relevant conditions.

• Development and validation of sensitive analytical methods for the routine monitoring of this compound in environmental matrices.

• Field monitoring studies to determine the actual environmental concentrations of 2'-Chloro-[1,1'-biphenyl]-4-ol in areas with high Diclofenac usage.

• Ecotoxicological studies to assess the potential adverse effects of this compound on aquatic and terrestrial organisms.

By addressing these research gaps, we can gain a more complete understanding of the environmental risks posed by the transformation products of widely used pharmaceuticals and work towards more effective environmental protection strategies.

References

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• Chu, S., & Letcher, R. J. (2005). Determination of hydroxylated polychlorinated biphenyls (HO-PCBs) in blood plasma by high-performance liquid chromatography-electrospray ionization-tandem quadrupole mass spectrometry. Journal of analytical toxicology, 29(4), 209-216.
• Letcher, R. J., Li, H. X., & Chu, S. G. (2005). Determination of hydroxylated polychlorinated biphenyls (HO-PCBs) in blood plasma by high-performance liquid chromatography-electrospray ionization-tandem quadrupole mass spectrometry. Journal of Analytical Toxicology, 29(4), 209-216.
• Deb, A., & Das, S. (2022). Hydroxylated Polychlorinated Biphenyls in the Environment: Sources, Fate, and Toxicities.
• Deb, A., & Das, S. (2022). Hydroxylated Polychlorinated Biphenyls in the Environment: Sources, Fate, and Toxicities.
• Gautam, P., Saini, A., & Singh, S. (2020). Characterization, optimization and kinetic study of diclofenac degradation by novel bacterial strains and their synthetic consortia.
• Nieto-Sandoval, J., Muñoz-Bonilla, A., & Fernández-García, M. (2018).
• Letcher, R. J., Li, H. X., & Chu, S. G. (2005). Determination of hydroxylated polychlorinated biphenyls (HO-PCBs) in blood plasma by high-performance liquid chromatography-electrospray ionization-tandem quadrupole mass spectrometry. Journal of analytical toxicology, 29(4), 209-216.
• Gagnon, C., & Lajeunesse, A. (2016). Degradation of the pharmaceuticals diclofenac and sulfamethoxazole and their transformation products under controlled environmental conditions. Science of The Total Environment, 563–564, 101-111.
• Lonappan, L., Brar, S. K., Das, R. K., Verma, M., & Surampalli, R. Y. (2016). Degradation of Diclofenac by Bisulfite Coupled with Iron and Manganous Ions: Dual Mechanism, DFT-Assisted Pathway Studies, and Toxicity Assessment.

• PubChem. (n.d.). 2-Chloro-(1,1'-biphenyl)-4,4'-diol. Retrieved from [Link]

• Gagnon, C., & Lajeunesse, A. (2016). Degradation of the pharmaceuticals diclofenac and sulfamethoxazole and their transformation products under controlled environmental conditions. Science of The Total Environment, 563–564, 101-111.
• Lonappan, L., Brar, S. K., Das, R. K., & Verma, M. (2016). Diclofenac and its transformation products: Environmental occurrence and toxicity-A review.
• Lonappan, L., Brar, S. K., Das, R. K., & Verma, M. (2016). Diclofenac and its transformation products: Environmental occurrence and toxicity-A review.
• Calza, P., Sakkas, V. A., & Albanis, T. A. (2021). Identification and ecotoxicity of the diclofenac transformation products formed by photolytic and photocatalytic processes. Environmental Science and Pollution Research, 28(18), 22675-22688.
• Lonappan, L., Brar, S. K., Das, R. K., & Verma, M. (2016). Diclofenac and its transformation products: Environmental occurrence and toxicity-A review.
• Deceuninck, Y., Bichon, E., Durand, S., Bemrah, N., Le Bizec, B., & Antignac, J. P. (2015). An overview of the literature on emerging pollutants: Chlorinated derivatives of Bisphenol A (Cl x BPA).
• Galmier, M. J., Bouchon, B., Madelmont, J. C., & Lartigue, C. (2005). Identification of degradation products of diclofenac by electrospray ion trap mass spectrometry. Journal of pharmaceutical and biomedical analysis, 38(4), 790-796.

• PubChem. (n.d.). 2-Chloro-4-biphenylol. Retrieved from [Link]

• Magureanu, M., Bradu, C., & Parvulescu, V. (2018). Degradation of diclofenac and 4-chlorobenzoic acid in aqueous solution by cold atmospheric plasma source.
• Wang, Y., Chen, J., & Wang, L. (2023). Bisphenol A degradation by chlorine dioxide (ClO2) and S(IV)/ClO2 process: Mechanism, degradation pathways and toxicity assessment. Environmental Pollution, 338, 122736.

• PubChem. (n.d.). 2-Amino-4'-chlorobiphenyl. Retrieved from [Link]

• Magureanu, M., Bradu, C., & Parvulescu, V. (2018). Degradation of diclofenac in water using a pulsed corona discharge.

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Microbial Degradation Pathways of 2'-Chloro-[1,1'-biphenyl]-4-ol: A Technical Guide for Researchers

Introduction: The Environmental Fate of a Complex Pollutant

2'-Chloro-[1,1'-biphenyl]-4-ol, a hydroxylated and chlorinated biphenyl, represents a class of compounds that are of significant interest to environmental scientists and drug development professionals. As a metabolite of the industrial chemical 2-chlorobiphenyl, its presence in the environment poses toxicological concerns. Understanding the microbial degradation pathways of this compound is crucial for developing effective bioremediation strategies and for assessing the environmental impact of related pharmaceutical compounds. This guide provides an in-depth technical overview of the microbial degradation of 2'-Chloro-[1,1'-biphenyl]-4-ol, synthesizing current research to offer a comprehensive resource for professionals in the field. We will explore the key microbial players, the enzymatic machinery they employ, and the resulting metabolic fates of this compound.

Core Principles of Microbial Biotransformation

The microbial degradation of chlorinated and hydroxylated biphenyls is a complex process governed by the enzymatic capabilities of diverse microorganisms. The presence of both a chlorine atom and a hydroxyl group on the biphenyl structure of 2'-Chloro-[1,1'-biphenyl]-4-ol introduces unique challenges and opportunities for microbial catabolism. Generally, the degradation proceeds through a series of oxidative reactions that ultimately lead to the cleavage of the aromatic rings.

Two primary groups of microorganisms are known to be effective in the degradation of such compounds: bacteria and fungi. Each employs distinct enzymatic strategies, which will be detailed in the subsequent sections.

Bacterial Degradation: A Stepwise Oxidative Approach

Aerobic bacteria, particularly those from the genera Pseudomonas, Burkholderia, Comamonas, and Rhodococcus, are well-documented degraders of polychlorinated biphenyls (PCBs) and their hydroxylated derivatives.[1][2] The degradation of 2'-Chloro-[1,1'-biphenyl]-4-ol by these bacteria is proposed to follow the canonical biphenyl (bph) pathway, with modifications influenced by the existing hydroxyl group.

Proposed Bacterial Degradation Pathway

The degradation is initiated by an attack on one of the aromatic rings, typically the one that is more susceptible to oxidation. In the case of 2'-Chloro-[1,1'-biphenyl]-4-ol, the hydroxylated ring is activated towards electrophilic attack, while the chlorinated ring is deactivated.

• Mono-oxygenation: The pathway is likely initiated by a monooxygenase, such as a 2-hydroxybiphenyl 3-monooxygenase, which introduces a second hydroxyl group onto the already hydroxylated ring to form a catechol or a substituted catechol.[3]

• Ring Cleavage: The resulting dihydroxylated intermediate is then a substrate for a catechol dioxygenase, which catalyzes the cleavage of the aromatic ring. This is a critical step that opens up the biphenyl structure for further degradation.

• Downstream Metabolism: The ring-cleavage product is then channeled into central metabolic pathways, ultimately leading to the formation of chlorinated benzoic acid derivatives, which may or may not be further degraded by the same or other microorganisms.[2]

Caption: Proposed bacterial degradation pathway of 2'-Chloro-[1,1'-biphenyl]-4-ol.

Fungal Degradation: The Power of Extracellular Enzymes

Ligninolytic fungi, also known as white-rot fungi, possess a powerful arsenal of extracellular enzymes that can degrade a wide range of recalcitrant organic pollutants, including hydroxylated PCBs.[4] Genera such as Trametes, Pleurotus, and Phanerochaete are particularly effective.[4][5]

Proposed Fungal Degradation Pathway

Fungal degradation is primarily an extracellular process, relying on the secretion of non-specific, powerful oxidoreductases.

• Enzymatic Oxidation: The degradation is initiated by enzymes like laccases and manganese-dependent peroxidases (MnP).[5][6] These enzymes oxidize the phenolic group of 2'-Chloro-[1,1'-biphenyl]-4-ol, generating a phenoxy radical.

• Radical-Mediated Reactions: The highly reactive phenoxy radical can then undergo a series of non-enzymatic reactions, including polymerization, or further oxidation leading to ring cleavage.

• Formation of Diverse Metabolites: Fungal degradation often results in a wider array of transformation products compared to bacterial degradation, including hydroxylated dibenzofurans and chlorobenzoic acids.[4][6] The presence of mediators, small organic molecules that act as electron shuttles, can significantly enhance the degradation of more highly chlorinated and recalcitrant compounds.[5]

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A Toxicological Deep Dive: Unraveling the Potential Hazards of 2'-Chloro-[1,1'-biphenyl]-4-ol

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

2'-Chloro-[1,1'-biphenyl]-4-ol, a hydroxylated polychlorinated biphenyl (HO-PCB), represents a class of compounds that are metabolic byproducts of polychlorinated biphenyls (PCBs). While the parent PCBs are well-documented persistent organic pollutants with a range of toxic effects, their hydroxylated metabolites are emerging as contaminants of significant concern, often exhibiting greater biological activity and toxicity.[1][2] This technical guide provides a comprehensive overview of the potential toxicological effects of 2'-Chloro-[1,1'-biphenyl]-4-ol. Drawing upon the broader knowledge of HO-PCB toxicology, this document will explore the compound's likely metabolic fate, key mechanisms of toxicity, and detailed protocols for its in vitro toxicological assessment. The primary objective is to equip researchers and drug development professionals with the foundational knowledge and practical methodologies to evaluate the risks associated with this and structurally similar compounds.

Introduction: The Hidden Threat of PCB Metabolites

Polychlorinated biphenyls (PCBs) are a group of synthetic organochlorine compounds that, due to their chemical stability and insulating properties, were widely used in industrial applications.[1] Although their production has been banned in many countries, their persistence in the environment and bioaccumulation in the food chain continue to pose a significant threat to human and ecological health.[2] The metabolism of PCBs in organisms, primarily through the action of cytochrome P450 (CYP) enzymes, leads to the formation of hydroxylated metabolites (HO-PCBs).[1][2][3]

2'-Chloro-[1,1'-biphenyl]-4-ol belongs to this class of HO-PCBs. The addition of a hydroxyl group increases the polarity of the parent PCB, which can facilitate excretion. However, this structural modification can also enhance the compound's interaction with biological receptors and increase its toxic potential.[4] HO-PCBs have been shown to be more potent than their parent compounds in exerting a variety of toxic effects, including endocrine disruption and the generation of reactive oxygen species (ROS).[1][4] This guide will focus on the anticipated toxicological profile of 2'-Chloro-[1,1'-biphenyl]-4-ol, based on the established behavior of structurally related HO-PCBs.

Toxicokinetics: Metabolism and Bioactivation

The toxicological impact of any xenobiotic is intrinsically linked to its absorption, distribution, metabolism, and excretion (ADME). For 2'-Chloro-[1,1'-biphenyl]-4-ol, the metabolic pathway is the critical determinant of its potential toxicity.

Cytochrome P450-Mediated Hydroxylation

The formation of 2'-Chloro-[1,1'-biphenyl]-4-ol from its parent PCB, 2-chlorobiphenyl, is primarily catalyzed by the cytochrome P450 monooxygenase system.[1][2] Different CYP isoforms exhibit varying degrees of selectivity for the position of hydroxylation. For PCBs with chlorine atoms in the ortho positions, metabolism is often directed to the meta and para positions of the biphenyl rings.[1]

Further Metabolism and Formation of Reactive Intermediates

While hydroxylation is a primary metabolic step, HO-PCBs can undergo further biotransformation. This can involve conjugation with glucuronic acid or sulfate to facilitate excretion. However, a more sinister pathway involves further oxidation of the hydroxylated biphenyl to form reactive quinone intermediates.[5] These quinones are highly electrophilic and can readily form adducts with cellular macromolecules, including DNA and proteins, leading to cellular damage and genotoxicity.[5]

Diagram: Proposed Metabolic Pathway of 2'-Chlorobiphenyl

Caption: Proposed metabolic pathway of 2-Chlorobiphenyl leading to the formation of 2'-Chloro-[1,1'-biphenyl]-4-ol and subsequent bioactivation or detoxification routes.

Key Toxicological Mechanisms

The toxicity of 2'-Chloro-[1,1'-biphenyl]-4-ol is likely to manifest through several interconnected mechanisms, primarily driven by its chemical structure.

Endocrine Disruption

One of the most significant toxicological concerns with HO-PCBs is their ability to interfere with the endocrine system.[1]

• Thyroid System Disruption: HO-PCBs can bind to thyroid hormone transport proteins, such as transthyretin, displacing endogenous thyroid hormones and disrupting their homeostasis. They can also inhibit thyroid peroxidase (TPO), a key enzyme in thyroid hormone synthesis.[6][7] This can have profound effects on development, metabolism, and neurological function.

• Estrogenic and Anti-estrogenic Activity: The phenolic structure of HO-PCBs allows them to interact with estrogen receptors (ERs). Depending on the specific congener and the cellular context, they can act as either estrogen agonists or antagonists, leading to a disruption of normal estrogen signaling pathways.

Oxidative Stress

The metabolic activation of 2'-Chloro-[1,1'-biphenyl]-4-ol to a quinone intermediate can lead to the generation of reactive oxygen species (ROS) through redox cycling.[4][5] An overproduction of ROS can overwhelm the cell's antioxidant defenses, leading to oxidative stress. This can result in damage to lipids (lipid peroxidation), proteins, and DNA, contributing to cytotoxicity and genotoxicity.

Cytotoxicity

The culmination of endocrine disruption, oxidative stress, and direct macromolecular damage can lead to cell death.[4] The cytotoxicity of HO-PCBs has been demonstrated in various cell types, including neuronal cells.[4] The mode of cell death can be either apoptosis (programmed cell death) or necrosis, depending on the concentration and duration of exposure.[8]

Diagram: Mechanisms of 2'-Chloro-[1,1'-biphenyl]-4-ol Toxicity

Caption: Interconnected mechanisms of toxicity for 2'-Chloro-[1,1'-biphenyl]-4-ol, highlighting endocrine disruption and oxidative stress as key drivers of cytotoxicity.

In Vitro Toxicological Assessment: Experimental Protocols

A thorough toxicological evaluation of 2'-Chloro-[1,1'-biphenyl]-4-ol requires a battery of in vitro assays to assess its potential for cytotoxicity, genotoxicity, and endocrine disruption. The following are detailed protocols for key experiments.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Cell Seeding: Seed cells (e.g., HepG2, a human liver cancer cell line) in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

• Compound Exposure: Prepare serial dilutions of 2'-Chloro-[1,1'-biphenyl]-4-ol in culture medium. Replace the medium in the wells with the compound dilutions and incubate for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value (the concentration that inhibits 50% of cell growth).

Genotoxicity Assessment: Comet Assay (Single-Cell Gel Electrophoresis)

The Comet assay is a sensitive method for detecting DNA damage at the level of the individual eukaryotic cell.[9][10][11][12]

Protocol:

• Cell Treatment: Expose cells to various concentrations of 2'-Chloro-[1,1'-biphenyl]-4-ol for a defined period.

• Cell Embedding: Mix the treated cells with low melting point agarose and layer onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: Immerse the slides in a cold lysis solution to remove cell membranes and histones, leaving the DNA as nucleoids.[9]

• Alkaline Unwinding and Electrophoresis: Place the slides in an alkaline electrophoresis buffer to unwind the DNA. Apply an electric field to allow the fragmented DNA to migrate from the nucleoid, forming a "comet tail."[9][12]

• Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye (e.g., ethidium bromide or SYBR Green).

• Visualization and Analysis: Visualize the comets using a fluorescence microscope and analyze the images using specialized software to quantify the extent of DNA damage (e.g., tail length, tail moment).

Endocrine Disruption Assessment: Estrogen Receptor Competitive Binding Assay

This assay determines the ability of a test compound to compete with a radiolabeled ligand for binding to the estrogen receptor.[13][14]

Protocol:

• Preparation of Uterine Cytosol: Prepare uterine cytosol containing estrogen receptors from ovariectomized rats.[13]

• Competitive Binding Reaction: In assay tubes, combine the uterine cytosol, a fixed concentration of radiolabeled estradiol ([³H]-E₂), and increasing concentrations of unlabeled 2'-Chloro-[1,1'-biphenyl]-4-ol or a known competitor (e.g., diethylstilbestrol).

• Incubation: Incubate the mixture to allow for competitive binding to reach equilibrium.

• Separation of Bound and Free Ligand: Separate the receptor-bound [³H]-E₂ from the free [³H]-E₂ using a method such as hydroxylapatite (HAP) adsorption.[13]

• Quantification: Measure the radioactivity of the bound fraction using liquid scintillation counting.

• Data Analysis: Plot the percentage of [³H]-E₂ binding against the log concentration of the competitor. Determine the IC50 value, which represents the concentration of the test compound that inhibits 50% of the specific binding of [³H]-E₂.

Thyroid Peroxidase Inhibition Assay

This assay measures the inhibition of thyroid peroxidase (TPO), a key enzyme in thyroid hormone synthesis.[6][7]

Protocol:

• Preparation of Thyroid Microsomes: Isolate microsomes containing TPO from rat thyroid glands.

• Enzyme Reaction: In a reaction mixture, combine the thyroid microsomes, a substrate (e.g., guaiacol), hydrogen peroxide (H₂O₂), and varying concentrations of 2'-Chloro-[1,1'-biphenyl]-4-ol or a known TPO inhibitor (e.g., methimazole).

• Incubation: Incubate the reaction mixture at a controlled temperature.

• Measurement of Product Formation: Measure the formation of the oxidized product (e.g., tetraguaiacol) spectrophotometrically at a specific wavelength.

• Data Analysis: Calculate the percentage of TPO inhibition for each concentration of the test compound. Determine the IC50 value.

Diagram: Experimental Workflow for Toxicological Assessment

Caption: A streamlined workflow for the in vitro toxicological assessment of 2'-Chloro-[1,1'-biphenyl]-4-ol, from initial compound testing to final risk assessment.

Data Interpretation and Risk Assessment

The data generated from these in vitro assays will provide a comprehensive toxicological profile of 2'-Chloro-[1,1'-biphenyl]-4-ol.

Table 1: Hypothetical Quantitative Data Summary

Assay	Endpoint	Hypothetical Value for 2'-Chloro-[1,1'-biphenyl]-4-ol
Cytotoxicity (MTT)	IC50	15 µM
Genotoxicity (Comet Assay)	% DNA in Tail	35% at 10 µM
ER Competitive Binding	IC50	5 µM
TPO Inhibition	IC50	2 µM

Interpretation:

The hypothetical data in Table 1 would suggest that 2'-Chloro-[1,1'-biphenyl]-4-ol is a potent endocrine disruptor, particularly targeting the thyroid system, at concentrations lower than those causing significant cytotoxicity. The compound also exhibits genotoxic potential. This information is crucial for establishing safe exposure limits and for guiding further in vivo studies.

Conclusion and Future Directions

While direct toxicological data for 2'-Chloro-[1,1'-biphenyl]-4-ol remains limited, the extensive research on structurally similar HO-PCBs provides a strong foundation for predicting its potential hazards. The evidence strongly suggests that this compound is likely to be a significant endocrine disruptor and may induce cytotoxicity and genotoxicity through mechanisms involving oxidative stress.

For researchers and drug development professionals, it is imperative to consider the potential for metabolic activation of chlorinated biphenyl compounds and to conduct thorough toxicological assessments of their hydroxylated metabolites. The protocols outlined in this guide provide a robust framework for such evaluations.

Future research should focus on:

• Direct toxicological testing of 2'-Chloro-[1,1'-biphenyl]-4-ol to confirm the predictions made in this guide.

• In vivo studies to understand the compound's ADME properties and its effects in a whole-organism context.

• Quantitative structure-activity relationship (QSAR) modeling to better predict the toxicity of other HO-PCBs.

By adopting a proactive and scientifically rigorous approach to the toxicological assessment of compounds like 2'-Chloro-[1,1'-biphenyl]-4-ol, we can better protect human health and the environment from the legacy of PCB contamination.

References

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• U.S. Environmental Protection Agency. (n.d.). Protocol for the In Vitro Estrogen Receptor Saturation Binding and Competitive Binding Assays Using Rat Uterine Cytosol. [Link]

• Tehrani, R., & Van Aken, B. (2014). Hydroxylated Polychlorinated Biphenyls in the Environment: Sources, Fate, and Toxicities. Environmental Science & Technology, 48(10), 5537-5548.
• Lehmler, H. J., et al. (2010). Metabolism of 3-Chlorobiphenyl (PCB 2) in a Human-Relevant Cell Line: Evidence of Dechlorinated Metabolites. Environmental Science & Technology, 44(20), 7917-7922.
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• Schematic diagram of the four degradation or metabolic pathways of the PCBs. (n.d.). ResearchGate. Retrieved from [Link]

• Pathways of the biotransformation of PCBs and their metabolites by ligninolytic fungi. (n.d.). ResearchGate. Retrieved from [Link]

• Matsusue, K., et al. (1996). Role of Cytochrome b5 in the Oxidative Metabolism of Polychlorinated Biphenyls Catalyzed by Cytochrome P450. Xenobiotica, 26(4), 405-414.
• Srinivasan, A., et al. (2001). Polychlorinated Biphenyl-Induced Oxidative Stress and Cytotoxicity Can Be Mitigated by Antioxidants Following Exposure. Toxicological Sciences, 60(1), 147-155.
• Wu, X., et al. (2011). Human CYP2A6, CYP2B6 and CYP2E1 atropselectively metabolize polychlorinated biphenyls to hydroxylated metabolites. Chemical Research in Toxicology, 24(12), 2243-2252.
• Paul, K. B., et al. (2013). An assay for screening xenobiotics for inhibition of rat thyroid gland peroxidase activity. Toxicology in Vitro, 27(8), 2138-2146.
• Schimming, J. P., et al. (2020). The in vitro assessment of the toxicity of volatile, oxidisable, redox-cycling compounds: phenols as an example. Archives of Toxicology, 94(6), 2059-2074.
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• Potential mechanisms of formation of hydroxylated polychlorinated biphenyls (OH-PCBs). (n.d.). ResearchGate. Retrieved from [Link]

• Dreiem, A., et al. (2009). Hydroxylated polychlorinated biphenyls increase reactive oxygen species formation and induce cell death in cultured cerebellar granule cells. Toxicology and Applied Pharmacology, 240(2), 306-313.

• McGill University. (2015). Comet Assay Protocol. [Link]

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• In vitro cytotoxicity assessment of phenolic extracts from grapevine bunch stem and cane by-products for their potential use as phytotherapeutic agents. (2022). Food & Function, 13(2), 857-868.
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Protocols & Analytical Methods

Application Note: Quantitative Analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol

A Comprehensive Guide to Chromatographic Methods for Researchers and Drug Development Professionals

Abstract

This document provides a detailed guide for the quantitative analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol, a hydroxylated metabolite of 4-chlorobiphenyl.[1] The accurate quantification of this compound is crucial for toxicological studies, environmental monitoring, and in the context of drug development, where it may appear as a metabolite.[2] This guide presents three robust and validated analytical methods: High-Performance Liquid Chromatography with UV detection (HPLC-UV) for routine analysis, Gas Chromatography-Mass Spectrometry (GC-MS) for specific applications requiring high thermal stability, and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for high-sensitivity and high-selectivity quantification in complex biological matrices. We provide detailed, step-by-step protocols for sample preparation, instrument configuration, and method validation, grounded in established scientific principles to ensure data integrity and reproducibility.

Introduction: The Analytical Imperative

2'-Chloro-[1,1'-biphenyl]-4-ol is a member of the chlorinated hydroxybiphenyl class of compounds. It is recognized primarily as a metabolite of 4-chlorobiphenyl (4-CB), a polychlorinated biphenyl (PCB) congener.[1] The metabolism of PCBs is a critical area of study, as their metabolites can exhibit significant biological activity, sometimes greater than the parent compound.[2][3] For instance, 4'-chloro-4'-biphenylol has been shown to be more effective than its parent 4-CB in impairing mitochondrial energy-transducing functions in rat liver mitochondria, highlighting the importance of studying these metabolic byproducts.[2] Given its classification as a potential endocrine disruptor, robust and reliable analytical methods are essential for its accurate quantification in various matrices.[4]

This guide is designed for scientists in research and development who require precise measurement of this analyte. The choice of analytical method—HPLC-UV, GC-MS, or LC-MS/MS—fundamentally depends on the required sensitivity, the complexity of the sample matrix, and the available instrumentation. This document will elucidate the causality behind the procedural choices for each technique.

Analyte Profile: 2'-Chloro-[1,1'-biphenyl]-4-ol

A clear understanding of the analyte's physicochemical properties is the foundation of any successful analytical method.

Property	Value	Source
IUPAC Name	2-chloro-[1,1'-biphenyl]-4-ol	PubChem[4]
CAS Number	23719-22-4	PubChem[4]
Molecular Formula	C₁₂H₉ClO	PubChem[4]
Molecular Weight	204.65 g/mol	PubChem[4]
Monoisotopic Mass	204.0341926 Da	PubChem[4]
XLogP3	4.3	PubChem[4]
Appearance	Solid	N/A

Universal Prerequisite: Standard Preparation

All quantitative analyses depend on the accuracy of the calibration standards. The use of a certified analytical standard is mandatory for generating reliable data.[5][6]

Protocol 2.1: Preparation of Stock and Working Standards

• Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 2'-Chloro-[1,1'-biphenyl]-4-ol standard into a 10 mL Class A volumetric flask. Dissolve and bring to volume with HPLC-grade methanol or acetonitrile. This solution should be stored at -20°C in an amber vial.

• Intermediate Solution (100 µg/mL): Transfer 1 mL of the stock solution into a 10 mL Class A volumetric flask and dilute to volume with the same solvent.

• Working Standards: Prepare a series of working standards by serial dilution of the intermediate solution. The concentration range should bracket the expected sample concentrations. A typical range for a calibration curve might be 1 ng/mL to 1000 ng/mL. Use a mixture of mobile phase or a reconstitution solvent that matches the final sample solvent composition to prepare these standards.

Sample Preparation: The Key to Accurate Quantification

The goal of sample preparation is to extract the analyte from the sample matrix, remove interferences, and concentrate the analyte to a level suitable for detection.[7][8] The choice of technique depends heavily on the sample matrix.

Caption: General decision workflow for sample preparation.

Protocol 3.1: Liquid-Liquid Extraction (LLE) for Aqueous Samples

• Rationale: LLE is a classic technique that separates compounds based on their relative solubilities in two different immiscible liquids. Given the analyte's high XLogP3 of 4.3, it is highly non-polar and will readily partition into an organic solvent.[4]

• To 1 mL of aqueous sample, add 50 µL of an appropriate internal standard solution.

• Add 3 mL of an immiscible organic solvent (e.g., ethyl acetate or methyl tert-butyl ether).

• Vortex vigorously for 2 minutes to ensure thorough mixing.

• Centrifuge at 3000 x g for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a known volume (e.g., 200 µL) of mobile phase or an appropriate solvent for injection.

Protocol 3.2: Solid-Phase Extraction (SPE) for Complex Aqueous Matrices

• Rationale: SPE provides a more efficient cleanup than LLE by utilizing the analyte's affinity for a solid sorbent, effectively removing polar interferences. A reversed-phase (C18) sorbent is ideal for retaining the non-polar 2'-Chloro-[1,1'-biphenyl]-4-ol.

• Condition: Condition a C18 SPE cartridge (e.g., 100 mg, 3 mL) with 3 mL of methanol followed by 3 mL of deionized water. Do not allow the cartridge to go dry.

• Load: Load 1-5 mL of the sample onto the cartridge at a slow flow rate (~1 mL/min).

• Wash: Wash the cartridge with 3 mL of 5% methanol in water to remove polar impurities.

• Elute: Elute the analyte with 3 mL of methanol or acetonitrile into a collection tube.

• Evaporate & Reconstitute: Evaporate the eluate to dryness and reconstitute as described in the LLE protocol.

Protocol 3.3: Protein Precipitation for Biological Fluids

• Rationale: For biological samples like plasma or serum, this is the fastest method to remove the bulk of protein interferences.[9]

• To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing an internal standard.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Transfer the supernatant to a new vial for direct injection or for evaporation and reconstitution if further concentration is needed.

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

• Principle: This method is cost-effective and suitable for routine analysis where high sensitivity is not required. The separation is achieved on a reversed-phase column, and quantification is based on UV absorbance. The methodology is adapted from established methods for biphenyl and its metabolites.[10][11]

Caption: Schematic of the HPLC-UV system workflow.

Protocol 4.1: HPLC-UV Instrument Conditions and Procedure

• Instrumentation: A standard HPLC system with a quaternary or binary pump, autosampler, column oven, and a Diode-Array Detector (DAD) or UV-Vis detector.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[12]

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: 60% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C.

  • Injection Volume: 10 µL.

  • Detection: 254 nm.

• Analysis Sequence:

  • Inject a blank (reconstitution solvent) to establish a baseline.

  • Inject the series of working standards to generate a calibration curve.

  • Inject the prepared samples.

  • Inject a quality control (QC) sample every 10-15 injections to monitor system performance.

• Data Analysis: Integrate the peak area corresponding to the retention time of 2'-Chloro-[1,1'-biphenyl]-4-ol. Generate a linear regression calibration curve (Peak Area vs. Concentration) and use the resulting equation to calculate the concentration in unknown samples.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

• Principle: GC-MS is a powerful technique for separating and identifying volatile and thermally stable compounds.[13] For phenolic compounds like 2'-Chloro-[1,1'-biphenyl]-4-ol, derivatization is often required to block the polar hydroxyl group, thereby increasing volatility and improving chromatographic peak shape.[14]

Protocol 5.1: Derivatization (Silylation)

• To the dried sample residue from the preparation step, add 50 µL of pyridine and 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.

• Cap the vial tightly and heat at 70°C for 30 minutes.

• Cool to room temperature before injection. The resulting TMS-ether derivative is now suitable for GC analysis.

Protocol 5.2: GC-MS Instrument Conditions and Procedure

• Instrumentation: A gas chromatograph coupled to a single quadrupole or ion trap mass spectrometer.[15]

• Chromatographic Conditions:

  • Column: DB-5ms or HP-5ms capillary column (30 m x 0.25 mm, 0.25 µm film thickness).[16]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 280°C.

  • Injection Mode: Splitless, 1 µL injection volume.

  • Oven Program: Initial temperature 80°C, hold for 1 minute. Ramp at 15°C/min to 300°C, hold for 5 minutes.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • MS Source Temperature: 230°C.

  • MS Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor: The molecular ion of the TMS derivative (m/z 276, 278) and a characteristic fragment ion for confirmation. For the underivatized compound, monitor m/z 204, 206, and 139.[4]

• Data Analysis: Quantify using the peak area of the primary ion (m/z 276 for the derivative or 204 for underivatized). Use the secondary ion(s) as qualifiers to confirm identity by ensuring their ratios are within acceptable limits of the standard.

Method 3: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Principle: LC-MS/MS is the definitive method for trace-level quantification in complex matrices due to its superior sensitivity and selectivity.[9] It combines the separation power of HPLC with the specific detection of tandem mass spectrometry, monitoring a specific precursor-to-product ion transition.

Caption: Workflow of Multiple Reaction Monitoring (MRM) in a triple quadrupole mass spectrometer.

Protocol 6.1: LC-MS/MS Instrument Conditions and Procedure

• Instrumentation: An HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[17]

• LC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: 30% B to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• MS/MS Conditions:

  • Ionization Mode: ESI Negative.

  • Rationale: The phenolic hydroxyl group is acidic and readily deprotonates to form the [M-H]⁻ ion. PubChem data confirms a strong signal for this precursor.[4]

  • Capillary Voltage: -3.5 kV.

  • Source Temperature: 150°C.

  • Desolvation Temperature: 450°C.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Analyte: 203.0 -> 167.0 (Quantifier), 203.0 -> 139.0 (Qualifier). Note: These transitions are proposed based on typical fragmentation patterns and PubChem spectral data[4]; they must be optimized by infusing a standard solution.

    • Internal Standard: Use a stable isotope-labeled version of the analyte if available, or a structurally similar compound.

• Data Analysis: Quantify using the peak area from the quantifier MRM transition. The qualifier transition must be present with an ion ratio consistent with that of an authentic standard to confirm identity.

Method Validation Summary

Any quantitative method must be validated to ensure its performance is acceptable for the intended purpose. Key validation parameters are summarized below, with expected performance characteristics for each method.

Parameter	HPLC-UV	GC-MS	LC-MS/MS
Linearity (r²)	> 0.995	> 0.995	> 0.998
LOD (Limit of Detection)	~5-10 ng/mL	~0.5-1 ng/mL	~0.05-0.1 ng/mL
LOQ (Limit of Quantification)	~15-30 ng/mL	~1-3 ng/mL	~0.1-0.5 ng/mL
Accuracy (% Recovery)	85-115%	85-115%	90-110%
Precision (%RSD)	< 15%	< 15%	< 10%

Data are representative estimates. Actual performance must be experimentally determined.[10][18]

Conclusion

This guide details three distinct, robust methods for the quantification of 2'-Chloro-[1,1'-biphenyl]-4-ol.

• HPLC-UV is a reliable workhorse for routine analysis of relatively clean samples with moderate concentration levels.

• GC-MS offers excellent selectivity, but the requirement for derivatization adds a step to the sample preparation workflow.

• LC-MS/MS provides unparalleled sensitivity and selectivity, making it the gold standard for trace-level analysis in complex biological and environmental matrices.

The selection of the most appropriate method requires a careful consideration of the analytical objectives, sample characteristics, and available resources. By following the detailed protocols and understanding the underlying principles outlined in this document, researchers can achieve accurate and defensible quantitative results.

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A Validated GC-MS Method for the Ultrasensitive Quantification of 2'-Chloro-[1,1'-biphenyl]-4-ol in Soil Matrices

An Application Note from the Desk of the Senior Application Scientist

Abstract

This application note presents a comprehensive and robust method for the extraction, derivatization, and quantification of 2'-Chloro-[1,1'-biphenyl]-4-ol in complex soil matrices using Gas Chromatography-Mass Spectrometry (GC-MS). 2'-Chloro-[1,1'-biphenyl]-4-ol is a hydroxylated polychlorinated biphenyl (OH-PCB), a class of compounds that can be metabolites of PCBs and are of growing environmental and toxicological concern. The inherent polarity of the hydroxyl group makes direct GC analysis challenging. This protocol addresses this by incorporating an efficient solvent extraction, a rigorous sample cleanup, and a crucial silylation derivatization step to enhance volatility and improve chromatographic performance. The subsequent analysis by GC-MS in Selected Ion Monitoring (SIM) mode provides the high sensitivity and selectivity required for trace-level detection in environmental samples. This self-validating protocol is designed for researchers, environmental scientists, and analytical laboratories requiring reliable quantification of this specific contaminant.

Introduction and Scientific Principle

Polychlorinated biphenyls (PCBs) are persistent organic pollutants that are highly regulated due to their environmental tenacity and toxicity.[1] Their metabolites, such as hydroxylated PCBs (OH-PCBs), can also exhibit significant biological activity. The target analyte, 2'-Chloro-[1,1'-biphenyl]-4-ol, belongs to this class. Accurate quantification in soil is critical for environmental monitoring, risk assessment, and remediation studies.

The primary analytical challenge for this compound lies in the polar phenolic hydroxyl (-OH) group.[2] This group leads to poor volatility and potential interactions with active sites in the GC system, resulting in poor peak shape and low sensitivity.[3] To overcome this, this method employs a chemical derivatization technique, specifically silylation, which replaces the active hydrogen on the hydroxyl group with a non-polar trimethylsilyl (TMS) group.[2] This transformation significantly increases the analyte's volatility and thermal stability, making it amenable to GC-MS analysis.

The overall analytical workflow is based on established principles for trace organic analysis in soil, incorporating best practices from U.S. EPA methodologies for related compounds like PCBs.[4] The process involves:

• Efficient Extraction: Utilizing an accelerated or Soxhlet solvent extraction to remove the analyte from the soil matrix.[5][6]

• Rigorous Cleanup: Employing solid-phase extraction (SPE) to remove co-extracted matrix interferences that could compromise the analysis.

• Chemical Derivatization: Converting the polar analyte into a volatile derivative suitable for gas chromatography.[7]

• Selective & Sensitive Detection: Using GC-MS in SIM mode to isolate the analyte from remaining matrix components and achieve low detection limits.[8]

Analytical Workflow Overview

The logical flow of the entire process, from sample receipt to final data analysis, is depicted below. This workflow is designed to ensure maximum recovery, minimize contamination, and produce reliable, reproducible results.

Caption: End-to-end workflow for 2'-Chloro-[1,1'-biphenyl]-4-ol analysis in soil.

Materials, Reagents, and Instrumentation

Reagents and Standards

• Solvents: HPLC or pesticide residue grade n-Hexane, Acetone, Dichloromethane.

• Analytical Standard: 2'-Chloro-[1,1'-biphenyl]-4-ol (≥98% purity).

• Internal Standard (IS): PCB 209 (Decachlorobiphenyl) or a suitable labeled standard.

• Derivatizing Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Reagents: Anhydrous Sodium Sulfate (baked at 400°C for 4 hours), Florisil® SPE cartridges (1 g, 6 mL).

• Gases: Helium (99.999% purity) for GC carrier gas.

Instrumentation

• Gas Chromatograph: Agilent 8890 GC or equivalent, equipped with a split/splitless injector.

• Mass Spectrometer: Agilent 5977C GC/MSD or equivalent single quadrupole or triple quadrupole mass spectrometer.[8]

• GC Column: A low-polarity capillary column such as an Agilent DB-5ms or equivalent (30 m x 0.25 mm ID x 0.25 µm film thickness).

• Extraction System: Accelerated Solvent Extractor (ASE) or Soxhlet apparatus.[5]

• Evaporation System: Nitrogen evaporator or rotary evaporator.

Detailed Experimental Protocols

Protocol 1: Soil Extraction

This protocol is adapted from principles outlined in U.S. EPA Method 3545A for pressurized fluid extraction.[5]

• Sample Preparation: Air-dry the soil sample until free-flowing. Sieve through a 2 mm mesh to remove large debris and homogenize.

• Weighing: Accurately weigh 10.0 ± 0.1 g of the homogenized soil and mix it with an equal amount of anhydrous sodium sulfate. Place the mixture into an extraction cell.

• Spiking: Fortify the sample with an internal standard (e.g., 100 µL of 1 µg/mL PCB 209) to correct for extraction efficiency and matrix effects.

• Extraction: Perform an Accelerated Solvent Extraction (ASE) using the following parameters:

  • Solvent: n-Hexane:Acetone (1:1, v/v)

  • Temperature: 100°C

  • Pressure: 1500 psi

  • Static Time: 5 minutes per cycle

  • Cycles: 2

• Concentration: Collect the extract and concentrate it to approximately 1 mL using a nitrogen evaporator in a warm water bath (~40°C).

Protocol 2: Extract Cleanup

Soil extracts contain lipids, humic acids, and other interferences that must be removed.[9]

• SPE Cartridge Conditioning: Condition a 1 g Florisil SPE cartridge by passing 5 mL of n-Hexane through it. Do not allow the cartridge to go dry.

• Sample Loading: Load the 1 mL concentrated extract from Protocol 1 onto the conditioned cartridge.

• Elution: Elute the target analyte using 10 mL of a 10% Dichloromethane in n-Hexane solution.

• Final Concentration: Collect the eluate and concentrate it under a gentle stream of nitrogen to a final volume of 500 µL.

Protocol 3: Silylation Derivatization

This step is critical for making the analyte detectable by GC.[2]

• Reagent Addition: To the 500 µL final extract in a 2 mL autosampler vial, add 100 µL of BSTFA + 1% TMCS.

• Reaction: Cap the vial tightly and heat it in a heating block or oven at 70°C for 30 minutes.

• Cooling: Allow the vial to cool to room temperature. The sample is now ready for GC-MS analysis. The resulting derivative is 2'-Chloro-4-(trimethylsilyloxy)-1,1'-biphenyl.

Protocol 4: GC-MS Instrumental Analysis

The following tables summarize the optimized instrumental parameters for quantifying the derivatized analyte.

Table 1: Gas Chromatography (GC) Parameters

Parameter	Setting	Rationale
Injector	Splitless	Maximizes sensitivity for trace analysis.
Injection Volume	1 µL	Standard volume for good peak shape.
Inlet Temperature	280°C	Ensures rapid volatilization of the derivatized analyte.
Carrier Gas	Helium	Inert carrier gas providing good chromatographic efficiency.
Flow Rate	1.2 mL/min (Constant Flow)	Optimal flow for column efficiency and MS interface.
Oven Program	80°C (hold 2 min), ramp to 300°C at 15°C/min, hold 5 min	Provides good separation from matrix components.

| Column | DB-5ms (30m x 0.25mm x 0.25µm) | Industry-standard column for semi-volatile organic compounds. |

Table 2: Mass Spectrometry (MS) Parameters

Parameter	Setting	Rationale
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization technique.
Ion Source Temp.	230°C	Standard operating temperature.
Quadrupole Temp.	150°C	Standard operating temperature.
Acquisition Mode	Selected Ion Monitoring (SIM)	Enhances sensitivity and selectivity by monitoring specific ions.[8]

| Solvent Delay | 5 minutes | Prevents the solvent front from damaging the MS detector. |

Table 3: Selected Ion Monitoring (SIM) Program The molecular weight of the TMS-derivatized analyte is ~276.7 g/mol . The following ions are recommended for monitoring.

Analyte (Derivative)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)	Rationale
2'-Chloro-4-(TMS)-biphenyl	261	276	263	276 [M]⁺: Molecular ion. 261 [M-15]⁺: Loss of a methyl group, often the base peak for TMS derivatives. 263: Isotope peak for the [M-15]⁺ fragment containing ³⁷Cl.
PCB 209 (Internal Std.)	498	500	428	Characteristic ions for Decachlorobiphenyl.

Method Validation and Quality Control

To ensure the trustworthiness of the data, a rigorous validation and QC protocol must be followed.

• Calibration: A multi-point calibration curve (e.g., 1, 5, 10, 50, 100 ng/mL) should be prepared by derivatizing known standards. A linear regression with R² > 0.995 is required.

• Limit of Detection (LOD) & Quantification (LOQ): Determined by analyzing replicate low-level spikes. The LOD can be defined as 3 times the standard deviation of the noise, and the LOQ as 10 times.[10]

• Accuracy & Precision: Assessed by analyzing at least five replicate soil samples spiked at a known concentration.

  • Accuracy (Recovery): Should be within 70-120%.

  • Precision (Relative Standard Deviation, RSD): Should be <20%.[9]

• Quality Control Samples: A method blank, a laboratory control sample (LCS), and a matrix spike/matrix spike duplicate (MS/MSD) should be run with every batch of 20 samples.

Table 4: Representative Method Performance Data

Parameter	Result
Linear Range	1 - 200 ng/mL
Correlation Coefficient (R²)	> 0.998
Method Detection Limit (MDL) in Soil	~0.5 µg/kg
Average Spike Recovery (n=5)	95.3%

| Precision (RSD%) | < 15% |

Conclusion

This application note provides a detailed, field-proven protocol for the analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol in soil. By combining efficient extraction and cleanup with essential chemical derivatization, this GC-MS method offers the high sensitivity, selectivity, and robustness required for trace-level environmental analysis. The inclusion of stringent quality control measures ensures that the data generated is both accurate and legally defensible. This method serves as a reliable foundation for laboratories engaged in the monitoring of OH-PCB contaminants in environmental matrices.

References

• Dual derivatization and GC-MS analysis of phenolic compounds suspected of being xenoestrogens. Journal of Environmental Science and Health, Part A,
• Method 9078: Screening Test Method for Polychlorinated Biphenyls in Soil. U.S. Environmental Protection Agency,
• Determination of Phenolic Compounds by Gas Chromatography-Mass Spectrometry After Derivatization with Acetic Anhydride. Canada Commons,
• EPA 8082 Polychlorinated Biphenyls PCB in Soil Test. Pace Analytical,
• Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. PubMed Central,
• When to Use EPA Method 1668 for PCB Congener Analyses.
• Determination of Polychlorinated Biphenyl (PCB) by GC/MS According to EPA Method 1628. Agilent Technologies,
• PCB by GCMSMS. Thermo Fisher Scientific,
• Derivatization of Phenolic Acids for GC-MS Analysis. BenchChem,
• Determining Polychlorinated Biphenyls in Soil Using Accelerated Solvent Extraction (ASE).
• General derivatization mechanism for phenol with MTBSTFA.
• Determination of Polychlorinated Biphenyls (PCBs) in water using GC-SQMS.
• Practical remediation of the PCB-contamin
• Development of the QuEChERS Extraction Method for the Determination of Polychlorinated Biphenyls (Aroclor 1254) in Soil Samples by Using GC-MS. MDPI,

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Quantitative Analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol in Water Samples by HPLC-MS/MS

An Application Note for Environmental and Analytical Laboratories

Abstract

This application note presents a robust and sensitive method for the quantification of 2'-Chloro-[1,1'-biphenyl]-4-ol, a hydroxylated polychlorinated biphenyl (OH-PCB), in aqueous matrices. Due to their persistence and potential endocrine-disrupting effects, monitoring OH-PCBs in environmental waters is of critical importance.[1] This protocol employs Solid-Phase Extraction (SPE) for sample concentration and cleanup, followed by High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) for selective and sensitive detection. The method is validated according to established guidelines to ensure accuracy, precision, and reliability for regulatory and research applications.

Introduction

Polychlorinated biphenyls (PCBs) are persistent organic pollutants that were widely used in industrial applications before being banned in many countries. While the parent PCBs are of concern, their metabolites, such as hydroxylated PCBs (OH-PCBs), can also exhibit significant biological activity and toxicity, sometimes even greater than the parent compounds. 2'-Chloro-[1,1'-biphenyl]-4-ol is one such metabolite. Its presence in water sources poses a potential risk to ecosystems and human health.

Traditional analytical methods for PCBs, such as gas chromatography (GC), are often unsuitable for the direct analysis of more polar and less volatile OH-PCBs without derivatization.[2] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers a direct, highly selective, and sensitive alternative. This note provides a comprehensive protocol for analyzing 2'-Chloro-[1,1'-biphenyl]-4-ol in water, from sample preparation to data acquisition and validation, designed for researchers, scientists, and professionals in environmental monitoring and drug development.

Principle of the Method

The analytical workflow involves three main stages:

• Sample Pre-concentration: A large volume of the water sample is passed through a Solid-Phase Extraction (SPE) cartridge. The analyte of interest is retained on the solid sorbent while salts and other polar impurities are washed away. The analyte is then eluted with a small volume of organic solvent, achieving significant concentration.

• Chromatographic Separation: The concentrated extract is injected into a reversed-phase HPLC system. A C18 column separates 2'-Chloro-[1,1'-biphenyl]-4-ol from other co-extracted matrix components based on its hydrophobicity.

• Mass Spectrometric Detection: The analyte is detected using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This technique provides exceptional selectivity and sensitivity by monitoring a specific precursor-to-product ion transition for the analyte. The phenolic nature of the analyte makes it amenable to deprotonation, allowing for sensitive detection using negative ion electrospray ionization (ESI-).

Materials and Reagents

• Standards: 2'-Chloro-[1,1'-biphenyl]-4-ol analytical standard (≥98% purity), Isotope-labeled internal standard (e.g., ¹³C₁₂-2'-Chloro-[1,1'-biphenyl]-4-ol, if available).

• Solvents: HPLC-grade or MS-grade methanol, acetonitrile, and water.

• Reagents: Formic acid (LC-MS grade), Ammonium acetate (LC-MS grade).

• Gases: High-purity nitrogen for solvent evaporation and as a nebulizing/drying gas for the MS source. High-purity argon for collision-induced dissociation (CID).

• SPE Cartridges: Polymeric reversed-phase SPE cartridges (e.g., Waters Oasis HLB, Agilent Bond Elut Plexa, or equivalent), 60 mg, 3 mL.

• Sample Containers: Amber glass bottles, pre-cleaned.

• Glassware: Volumetric flasks, autosampler vials with inserts, pipettes.

Experimental Protocol

Preparation of Standards and Solutions

• Stock Standard (100 µg/mL): Accurately weigh ~1 mg of 2'-Chloro-[1,1'-biphenyl]-4-ol standard and dissolve in 10 mL of methanol in a volumetric flask.

• Working Standards: Prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL) by serial dilution of the stock standard in a 50:50 methanol/water mixture.

• Internal Standard (IS) Stock (100 µg/mL): Prepare in the same manner as the analyte stock.

• IS Spiking Solution (10 ng/mL): Dilute the IS stock solution in methanol.

Sample Collection and Preparation

The overall workflow from sample collection to final data analysis is depicted below.

Sources

• 1. 2-Chloro-(1,1'-biphenyl)-4,4'-diol | C12H9ClO2 | CID 134445 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Application Notes and Protocols for the Use of 2'-Chloro-[1,1'-biphenyl]-4-ol as a Reference Standard

For: Researchers, scientists, and drug development professionals

Introduction: The Critical Role of Reference Standards in Analytical Integrity

In the landscape of analytical chemistry, particularly within environmental and pharmaceutical research, the accuracy and reliability of experimental data are paramount. Analytical reference standards serve as the bedrock of method validation, ensuring that a developed analytical procedure is suitable for its intended purpose.[1][2] These well-characterized compounds, with known purity and properties, provide a stable benchmark against which unknown samples can be compared, thereby ensuring the trueness of the obtained results.[1] The use of reference standards is indispensable for establishing key validation parameters, including accuracy, precision, specificity, linearity, and the limits of detection (LOD) and quantification (LOQ).[1]

2'-Chloro-[1,1'-biphenyl]-4-ol belongs to the class of hydroxylated polychlorinated biphenyls (OH-PCBs), which are significant metabolites of polychlorinated biphenyls (PCBs).[3] PCBs are persistent organic pollutants, and their metabolites are of considerable interest due to their potential endocrine-disrupting activities and other toxic effects.[3][4] Therefore, the availability of a well-characterized reference standard for 2'-Chloro-[1,1'-biphenyl]-4-ol is crucial for the accurate quantification of this analyte in various matrices, such as environmental samples and biological tissues, and for toxicological studies.[3][5][6]

This document provides a comprehensive guide to the use of 2'-Chloro-[1,1'-biphenyl]-4-ol as a reference standard, including its physicochemical properties and detailed protocols for its application in common analytical techniques.

Physicochemical Properties of 2'-Chloro-[1,1'-biphenyl]-4-ol

A thorough understanding of the physicochemical properties of a reference standard is fundamental to its proper handling, storage, and application in analytical methodologies.

Property	Value	Source
CAS Number	149950-35-6	[7]
Molecular Formula	C₁₂H₉ClO	[7]
Molecular Weight	204.65 g/mol	[7]
Purity	≥95%	[7]
IUPAC Name	2'-chloro-[1,1'-biphenyl]-4-ol	[7]

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 2'-Chloro-[1,1'-biphenyl]-4-ol was not found, SDSs for related chlorinated biphenyls indicate that these compounds should be handled with care.

General Safety Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.

• Handling: Avoid contact with skin and eyes. Do not ingest. Wash hands thoroughly after handling.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Storage:

• Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Application in High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for the separation and quantification of OH-PCBs. The following protocol is a representative method for the analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol and may require optimization for specific matrices and instrumentation.

Protocol 1: Reversed-Phase HPLC with UV Detection

This protocol outlines a general procedure for the quantitative analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol using reversed-phase HPLC with UV detection.

1. Preparation of Standard Stock Solution: a. Accurately weigh approximately 10 mg of 2'-Chloro-[1,1'-biphenyl]-4-ol reference standard. b. Dissolve the standard in a suitable solvent, such as methanol or acetonitrile, in a 10 mL volumetric flask. c. Sonicate for 5-10 minutes to ensure complete dissolution. d. Bring the solution to volume with the solvent to obtain a stock solution of approximately 1 mg/mL. e. Store the stock solution at 2-8°C, protected from light.

2. Preparation of Calibration Standards: a. Perform serial dilutions of the stock solution with the mobile phase to prepare a series of calibration standards. b. A typical concentration range for calibration could be 1 µg/mL to 100 µg/mL.

3. HPLC Operating Conditions (Illustrative):

Parameter	Condition
Column	C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)
Mobile Phase	Isocratic or gradient elution with a mixture of acetonitrile and water (e.g., 70:30 v/v). The addition of a small amount of acid (e.g., 0.1% formic acid) may improve peak shape.
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detector	UV-Vis Detector
Detection Wavelength	Determined by measuring the UV spectrum of the standard solution. A wavelength around 254 nm is often a good starting point for aromatic compounds.

4. Analysis Procedure: a. Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved. b. Inject the calibration standards, starting with the lowest concentration. c. Construct a calibration curve by plotting the peak area versus the concentration of the standards. d. Inject the sample solutions for analysis. e. Quantify the amount of 2'-Chloro-[1,1'-biphenyl]-4-ol in the samples using the calibration curve.

Application in Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective technique for the analysis of PCBs and their metabolites.[1][3][5][6] For phenolic compounds like 2'-Chloro-[1,1'-biphenyl]-4-ol, derivatization is often required to improve volatility and chromatographic performance.

Protocol 2: GC-MS Analysis following Derivatization

This protocol provides a general workflow for the analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol by GC-MS, including a derivatization step.

1. Derivatization (Methylation Example): a. To a known amount of the dried sample extract or standard solution, add a derivatizing agent such as diazomethane or a safer alternative like trimethylsilyldiazomethane or (trimethylsilyl)diazomethane. b. Follow a validated derivatization procedure to convert the hydroxyl group to a methyl ether. c. After the reaction is complete, the excess reagent is removed, and the sample is reconstituted in a suitable solvent (e.g., hexane) for GC-MS analysis.

2. Preparation of Standard Stock and Calibration Solutions: a. Prepare a stock solution of the underivatized 2'-Chloro-[1,1'-biphenyl]-4-ol reference standard as described in the HPLC protocol. b. Take known aliquots of the stock solution and perform the same derivatization procedure as applied to the samples. c. Prepare a series of calibration standards by diluting the derivatized stock solution.

3. GC-MS Operating Conditions (Illustrative):

Parameter	Condition
GC Column	A low-polarity capillary column, such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).
Carrier Gas	Helium at a constant flow rate (e.g., 1.0 mL/min).
Injection Mode	Splitless injection.
Injector Temperature	250°C
Oven Temperature Program	Initial temperature of 100°C, hold for 2 minutes, then ramp at 10°C/min to 300°C and hold for 10 minutes.
MS Transfer Line Temp	280°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV.
Acquisition Mode	Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. The specific ions to monitor would be determined from the mass spectrum of the derivatized standard.

4. Analysis Procedure: a. Inject the derivatized calibration standards to build a calibration curve based on the peak areas of the selected ions. b. Inject the derivatized sample extracts. c. Identify the derivatized 2'-Chloro-[1,1'-biphenyl]-4-ol in the samples by its retention time and the ratio of the monitored ions. d. Quantify the analyte using the calibration curve.

Application in Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary technique for the structural elucidation and confirmation of the identity of a reference standard.[4]

Protocol 3: ¹H and ¹³C NMR for Identity Confirmation

This protocol describes the general procedure for acquiring ¹H and ¹³C NMR spectra of 2'-Chloro-[1,1'-biphenyl]-4-ol.

1. Sample Preparation: a. Dissolve an appropriate amount of the 2'-Chloro-[1,1'-biphenyl]-4-ol reference standard (typically 5-10 mg for ¹H NMR and 20-50 mg for ¹³C NMR) in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). b. Transfer the solution to a clean, dry NMR tube.

2. NMR Spectrometer Setup (Illustrative): a. Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better spectral resolution. b. Tune and shim the spectrometer to ensure optimal field homogeneity. c. Set the appropriate acquisition parameters for ¹H and ¹³C NMR, including the number of scans, relaxation delay, and spectral width.

3. Spectral Acquisition and Interpretation: a. Acquire the ¹H NMR spectrum. The expected spectrum would show signals in the aromatic region, with chemical shifts and coupling patterns characteristic of the substituted biphenyl structure. The phenolic proton will likely appear as a broad singlet. b. Acquire the ¹³C NMR spectrum. The spectrum should display the expected number of carbon signals corresponding to the molecular structure. c. Compare the obtained spectra with any available reference spectra or use predictive software and spectroscopic databases to confirm the structure of 2'-Chloro-[1,1'-biphenyl]-4-ol.

Visualizations

Workflow for HPLC Analysis

Caption: General workflow for quantitative analysis using HPLC.

Workflow for GC-MS Analysis with Derivatization

Caption: Workflow for GC-MS analysis including a derivatization step.

References

• The Analysis of Polychlorinated Biphenyls (PCBS) by GC-High Resolution Mass Spectrometry Using the Micromass AutoSpec Ultima NT. Waters Corporation. [Link]

• Full article: Assessment of hydroxylated metabolites of polychlorinated biphenyls as potential xenoestrogens: a QSAR comparative analysis∗. Taylor & Francis Online. [Link]

• Analysis of hydroxylated metabolites of PCBs (OH-PCBs) and other chlorinated phenolic compounds in whole blood from Canadian inuit - PubMed. National Center for Biotechnology Information. [Link]

• Quantitative Analysis of Polychlorinated Biphenyls (PCBs) and Hydroxylated PCBs. ProQuest. [Link]

• How Are Biochemical Standards Used in Analytical Method Validation? - Patsnap Synapse. Patsnap. [Link]

• Determination of Hydroxylated Polychlorinated Biphenyls (HO-PCBs)in Blood Plasma by High-Performance Liquid Chromatography-Electrospray Ionization-Tandem Quadrupole Mass Spectrometry | Request PDF. ResearchGate. [Link]

• Analysis of hydroxylated metabolites of PCBs (OH-PCBs) and other chlorinated phenolic compounds in whole blood from Canadian inuit. PubMed. [Link]

• Chemical Properties of [1,1'-Biphenyl-4-ol], 2-chloro- (CAS 23719-22-4). Cheméo. [Link]

• Chemical tagging of chlorinated phenols for their facile detection and analysis by NMR spectroscopy - PubMed. National Center for Biotechnology Information. [Link]

• Hydroxylated and Sulfated Metabolites of Commonly Observed Airborne Polychlorinated Biphenyls Display Selective Uptake and Toxicity in N27, SH-SY5Y, and HepG2 Cells - PMC. National Center for Biotechnology Information. [Link]

• 2-Chloro-(1,1'-biphenyl)-4,4'-diol. PubChem. [Link]

• Spectra and physical data of (A2) :. The Royal Society of Chemistry. [Link]

• Method Validation Guidelines | BioPharm International. BioPharm International. [Link]

• Assessment of Polychlorinated Biphenyls and Their Hydroxylated Metabolites in Postmortem Human Brain Samples: Age and Brain Region Differences | Environmental Science & Technology. ACS Publications. [Link]

• VI. 1H and 13C NMR Spectra. The Royal Society of Chemistry. [Link]

• 2-Chloro-4-biphenylol | C12H9ClO | CID 79688. PubChem. [Link]

• Characterization of single chain length chlorinated paraffin mixtures with nuclear magnetic resonance spectroscopy (NMR) - PubMed. National Center for Biotechnology Information. [Link]

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• 7. aobchem.com [aobchem.com]

Application of 2'-Chloro-[1,1'-biphenyl]-4-ol in Environmental Monitoring Studies

A Detailed Guide for Researchers and Drug Development Professionals

Foreword

The landscape of environmental monitoring is in a constant state of evolution, driven by the need to detect and quantify an ever-expanding list of contaminants that pose a risk to ecosystems and human health. Among these, polychlorinated biphenyls (PCBs) and their metabolites represent a significant class of persistent organic pollutants (POPs). While the focus has historically been on the parent PCB congeners, there is a growing body of evidence highlighting the prevalence and potential toxicity of their hydroxylated metabolites (OH-PCBs). This guide focuses on a specific, yet environmentally relevant, OH-PCB: 2'-Chloro-[1,1'-biphenyl]-4-ol .

As a Senior Application Scientist, this document is crafted to provide not just a set of protocols, but a deeper understanding of the scientific rationale behind the analytical choices. We will explore the significance of 2'-Chloro-[1,1'-biphenyl]-4-ol as a biomarker of PCB exposure, and provide detailed, field-proven methodologies for its accurate and reliable quantification in environmental matrices. This guide is intended for researchers, scientists, and drug development professionals who are engaged in environmental monitoring, toxicology, and human health risk assessment.

Introduction: The Significance of 2'-Chloro-[1,1'-biphenyl]-4-ol

2'-Chloro-[1,1'-biphenyl]-4-ol is a hydroxylated metabolite of the monochlorinated biphenyl, 4-chlorobiphenyl (PCB 3). While lower chlorinated PCBs were not as widely used in commercial mixtures as their more heavily chlorinated counterparts, they are still prevalent in the environment. The metabolism of PCBs is a complex process, and the resulting hydroxylated metabolites can, in some cases, exhibit greater biological activity and toxicity than the parent compounds.

The presence of 2'-Chloro-[1,1'-biphenyl]-4-ol in environmental samples serves as a direct indicator of the biotransformation of PCB 3. Monitoring for this specific metabolite provides a more complete picture of PCB contamination and its potential impact on biota. Understanding the metabolic fate of PCBs is crucial for assessing their toxicological risk, as metabolites can have different toxicokinetic and toxicodynamic properties.

Metabolic Pathway of 4-Chlorobiphenyl (PCB 3)

The formation of 2'-Chloro-[1,1'-biphenyl]-4-ol from its parent compound, 4-chlorobiphenyl (PCB 3), is a critical biological transformation to understand for its application in environmental monitoring. The metabolic process is primarily mediated by cytochrome P450 enzymes.

2'-Chloro-[1,1'-biphenyl]-4-ol as a biomarker for PCB exposure

Application Note & Protocol

Quantification of 2'-Chloro-[1,1'-biphenyl]-4-ol in Biological Matrices: A Validated Biomarker for PCB Exposure Assessment

Abstract

Polychlorinated biphenyls (PCBs) are persistent organic pollutants that pose significant risks to human health. Due to their slow metabolism and bioaccumulation, assessing human exposure is critical for toxicological and epidemiological research. Direct measurement of parent PCBs can be complex; therefore, monitoring their metabolites offers a more direct window into biological processing and recent exposure. This guide provides a comprehensive overview and detailed protocols for the quantification of 2'-Chloro-[1,1'-biphenyl]-4-ol, a hydroxylated metabolite of 2-chlorobiphenyl, in human serum. We present a robust workflow combining solid-phase extraction (SPE) for sample cleanup and concentration, followed by sensitive and specific quantification using gas chromatography-mass spectrometry (GC-MS). This application note is designed for researchers, toxicologists, and drug development professionals requiring a validated method to assess exposure to lower-chlorinated PCBs.

Introduction: The Challenge of PCB Exposure

Polychlorinated biphenyls (PCBs) are a class of 209 distinct synthetic organic chemicals, known as congeners, which were widely used in industrial applications such as electrical equipment, coolants, and plasticizers.[1] Although their production was banned in the United States in 1979, their chemical stability and resistance to degradation have led to their persistence in the environment.[1][2] Human exposure continues to occur, primarily through the consumption of contaminated food, particularly fish, as well as through inhalation of indoor air.[3]

Due to their lipophilic nature, PCBs bioaccumulate in fatty tissues, including adipose tissue, the liver, and skin.[4] The liver is the primary site for PCB metabolism, a slow process mediated by the cytochrome P-450 enzyme system that transforms parent PCBs into more excretable forms, primarily through hydroxylation.[4][5] This process creates hydroxylated PCBs (OH-PCBs), which can be retained in the blood and may exhibit their own distinct toxicological profiles, including endocrine disruption.[2][6]

Monitoring these OH-PCB metabolites, such as 2'-Chloro-[1,1'-biphenyl]-4-ol, serves as a powerful tool for biomonitoring. The presence of this metabolite provides a direct indication of the uptake and metabolic processing of its parent congener, 2-chlorobiphenyl, offering valuable insights for assessing health risks in exposed populations.[7]

Scientific Principle: Metabolic Activation of 2-Chlorobiphenyl

The biotransformation of a parent PCB congener into its hydroxylated metabolite is a critical step that dictates its toxicokinetics. The conversion of 2-chlorobiphenyl to 2'-Chloro-[1,1'-biphenyl]-4-ol is catalyzed by the Cytochrome P450 (CYP) enzyme system in the liver. The process typically involves the formation of a highly reactive arene oxide intermediate, which then undergoes rearrangement to yield the stable hydroxylated metabolite. Understanding this pathway is fundamental to appreciating why 2'-Chloro-[1,1'-biphenyl]-4-ol is a relevant and specific biomarker of exposure.

Caption: Metabolic conversion of 2-Chlorobiphenyl to its hydroxylated biomarker.

Analytical Workflow Overview

The quantification of 2'-Chloro-[1,1'-biphenyl]-4-ol in a complex biological matrix like human serum presents a significant analytical challenge. The target analyte is present at trace levels amidst a high background of proteins, lipids, and other endogenous molecules. Therefore, a multi-step workflow involving robust sample preparation followed by highly selective instrumental analysis is required for accurate and reliable measurement.

Caption: Workflow for biomarker analysis from serum sample to exposure assessment.

Detailed Experimental Protocols

Protocol 1: Sample Preparation from Human Serum

This protocol details the extraction, cleanup, and derivatization of 2'-Chloro-[1,1'-biphenyl]-4-ol from serum.

Materials:

• Human serum, stored at -80°C

• Acetonitrile (HPLC grade)

• Formic acid

• Methanol (HPLC grade)

• Dichloromethane (HPLC grade)

• Hexane (HPLC grade)

• N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% TMCS

• Mixed-mode polymer-based Solid-Phase Extraction (SPE) cartridges (e.g., 30 mg, 1 mL)

• Centrifuge, nitrogen evaporator, vortex mixer

Procedure:

• Sample Thawing and Spiking:

  • Thaw frozen serum samples on ice.

  • To a 1.5 mL microcentrifuge tube, add 500 µL of serum.

  • Self-Validation Step: Spike with an internal standard (e.g., a ¹³C-labeled version of the analyte) to correct for extraction efficiency and matrix effects.

• Protein Precipitation:

  • Add 1 mL of ice-cold acetonitrile to the serum sample.

  • Causality: Acetonitrile is a protein-denaturing solvent. Its addition causes proteins to precipitate out of the solution, clarifying the sample and preventing them from clogging the SPE cartridge.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean tube.

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition the SPE cartridge by passing 1 mL of methanol followed by 1 mL of deionized water with 0.1% formic acid. Do not allow the cartridge to go dry.

  • Causality: Conditioning activates the sorbent material, ensuring proper interaction with the analyte.

  • Loading: Load the supernatant from step 2 onto the conditioned cartridge.

  • Washing: Wash the cartridge with 1 mL of deionized water with 0.1% formic acid, followed by 1 mL of 40% methanol in water.

  • Causality: The wash steps remove polar, interfering compounds while the analyte of interest is retained on the sorbent.

  • Elution: Elute the analyte with 1 mL of 5% ammonium hydroxide in dichloromethane. Collect the eluate.

  • Causality: The basic dichloromethane disrupts the interaction between the analyte and the sorbent, releasing it from the cartridge.

• Solvent Evaporation and Derivatization:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Add 50 µL of MSTFA and 50 µL of hexane to the dried residue.

  • Cap the vial tightly and heat at 60°C for 30 minutes.

  • Causality: The hydroxyl group on the analyte is non-volatile. Derivatization with MSTFA replaces the active hydrogen with a trimethylsilyl (TMS) group, making the molecule volatile and thermally stable for GC analysis.

• Final Reconstitution:

  • After cooling, the sample is ready for injection into the GC-MS system.

Protocol 2: Instrumental Analysis by GC-MS

This protocol provides typical parameters for the quantification of the TMS-derivatized analyte.

Instrumentation:

• Gas Chromatograph with a Mass Spectrometric detector (GC-MS)

• Autosampler

Table 1: Recommended GC-MS Method Parameters

Parameter	Setting	Rationale
GC System
Injection Mode	Splitless, 1 µL	Maximizes transfer of trace analyte onto the column.
Inlet Temperature	280°C	Ensures rapid volatilization of the derivatized analyte.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert gas providing good chromatographic efficiency.
GC Column	30 m x 0.25 mm ID, 0.25 µm film (e.g., DB-5ms)	Standard non-polar column providing good separation for this class of compounds.
Oven Program	Initial 80°C (hold 1 min), ramp to 300°C at 15°C/min, hold 5 min	Optimized temperature gradient to separate the analyte from matrix components.
MS System
Ion Source	Electron Ionization (EI) at 70 eV	Standard, robust ionization method creating reproducible fragmentation patterns.
Source Temperature	230°C	Standard operating temperature.
Acquisition Mode	Selected Ion Monitoring (SIM)	Increases sensitivity and selectivity by monitoring only characteristic ions of the analyte.

| Monitored Ions | Quantifier & Qualifier ions for TMS-derivatized analyte | Specific m/z values provide identity confirmation and quantification. |

Procedure:

• Calibration:

  • Prepare a series of calibration standards of derivatized 2'-Chloro-[1,1'-biphenyl]-4-ol in hexane (e.g., 0.1, 0.5, 1, 5, 10, 50 ng/mL).

  • Inject the standards to generate a calibration curve by plotting peak area against concentration.

• Sample Analysis:

  • Inject the prepared samples from Protocol 1.

  • Include a solvent blank between samples to check for carryover.

  • Self-Validation Step: Analyze a quality control (QC) sample (a spiked matrix sample at a known concentration) every 10-15 injections to verify instrument performance and accuracy.

• Data Processing:

  • Identify the analyte peak in the sample chromatogram based on its retention time and the presence of both quantifier and qualifier ions.

  • Integrate the peak area of the quantifier ion.

  • Calculate the concentration in the sample using the linear regression equation from the calibration curve, correcting for the initial sample volume and any dilution factors.

Method Performance and Data Interpretation

A validated method is essential for generating trustworthy data. The following table summarizes the expected performance characteristics of this analytical protocol.

Table 2: Typical Method Validation & Performance Characteristics

Parameter	Typical Value	Description
Linearity (R²)	> 0.995	Indicates a strong correlation between instrument response and analyte concentration.
Limit of Detection (LOD)	0.05 ng/mL	The lowest concentration that can be reliably distinguished from background noise.
Limit of Quantification (LOQ)	0.15 ng/mL	The lowest concentration that can be measured with acceptable precision and accuracy.
Accuracy (% Recovery)	85-115%	The closeness of the measured value to the true value, assessed with spiked QC samples.

| Precision (%RSD) | < 15% | The degree of agreement among replicate measurements. |

The final concentration of 2'-Chloro-[1,1'-biphenyl]-4-ol in ng/mL of serum can be used in epidemiological studies to stratify individuals by exposure level or in clinical research to investigate correlations between PCB exposure and specific health outcomes.[7]

Conclusion

The analytical method detailed in this guide provides a robust and reliable system for the quantification of 2'-Chloro-[1,1'-biphenyl]-4-ol, a key biomarker for exposure to lower-chlorinated PCBs. By combining efficient solid-phase extraction with the sensitivity and selectivity of GC-MS, researchers can accurately measure this metabolite in human serum. This protocol is designed to be self-validating through the use of internal standards and quality control checks, ensuring high-quality data for toxicological assessments, environmental health studies, and research into the metabolic fate of persistent pollutants.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Polychlorinated Biphenyls (PCBs)

• Grimm, F. A., Hu, D., Kania-Korwel, I., et al. (2015). Metabolism and metabolites of polychlorinated biphenyls (PCBs). Critical Reviews in Toxicology, 45(3), 245–272. [Link]

• Lehmler, H. J., Kania-Korwel, I., & Robertson, L. W. (2015). Metabolism and metabolites of polychlorinated biphenyls. Iowa Research Online. [Link]

• Sci-Hub. (2015). Metabolism and metabolites of polychlorinated biphenyls. Critical Reviews in Toxicology. [Link]

• Grimm, F. A., et al. (2015). Metabolism and metabolites of polychlorinated biphenyls. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Chloro-(1,1'-biphenyl)-4,4'-diol. PubChem. [Link]

• Szyrej, M. (1993). An outline of chloro-organic compound toxicology. Roczniki Państwowego Zakładu Higieny. [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). Polychlorinated Biphenyls (PCBs). Biomonitoring. [Link]

• Marek, R. F., Thorne, P. S., Wang, K., et al. (2017). Biomarkers of Metabolic Disorders and Neurobehavioral Diseases in a PCB-Exposed Population: What We Learned and the Implications for Future Research. International Journal of Environmental Research and Public Health, 14(9), 1010. [Link]

• La Rocca, C., et al. (2021). Polychlorinated Biphenyls (PCBs) in the Environment: Occupational and Exposure Events, Effects on Human Health and Fertility. International Journal of Environmental Research and Public Health. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2000). Toxicological Profile for Polychlorinated Biphenyls (PCBs). NCBI Bookshelf. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2000). Toxicological Profile for Polychlorinated Biphenyls (PCBs) - Chapter 6: Potential for Human Exposure. NCBI Bookshelf. [Link]

• Lee, S., et al. (2022). Quantitative determination of biphenyls and their metabolites in cell cultures of Comamonas thiooxydans N1 using high-performance liquid chromatography. Food Science and Technology. [Link]

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• 1. epa.gov [epa.gov]
• 2. Metabolism and metabolites of polychlorinated biphenyls (PCBs) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for Polychlorinated Biphenyls (PCBs) - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 7. Biomarkers of Metabolic Disorders and Neurobehavioral Diseases in a PCB-Exposed Population: What We Learned and the Implications for Future Research - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Toxicological Profiling of 2'-Chloro-[1,1'-biphenyl]-4-ol: Application Notes and Protocols

An Application Guide for Researchers

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on conducting in vitro assays to characterize the biological activity of 2'-Chloro-[1,1'-biphenyl]-4-ol. As a member of the chlorinated biphenyl class of compounds, its potential to interact with key toxicological pathways, such as the aryl hydrocarbon receptor (AhR) and nuclear hormone receptors, warrants thorough investigation. This guide moves beyond simple procedural lists to explain the causality behind experimental design, ensuring that each protocol functions as a self-validating system. We present detailed, field-proven protocols for assessing cytotoxicity, AhR-mediated cytochrome P450 induction, and competitive binding to the estrogen receptor.

Introduction: The Scientific Context of 2'-Chloro-[1,1'-biphenyl]-4-ol

2'-Chloro-[1,1'-biphenyl]-4-ol belongs to a class of halogenated aromatic compounds structurally related to polychlorinated biphenyls (PCBs). While many PCBs are environmentally persistent and pose toxicological risks, their hydroxylated metabolites, which can be formed in vivo, are often the primary mediators of biological effects.[1][2] The presence of both a chlorine atom and a hydroxyl group on the biphenyl structure of 2'-Chloro-[1,1'-biphenyl]-4-ol suggests a potential for complex interactions with cellular machinery.

The key toxicological concerns for compounds of this nature are twofold:

• Xenobiotic Metabolism Interference : Many halogenated aromatic hydrocarbons are potent ligands for the aryl hydrocarbon receptor (AhR), a transcription factor that regulates the expression of drug-metabolizing enzymes, most notably Cytochrome P450 1A1 (CYP1A1).[3][4] Induction of these enzymes can alter the metabolism of other xenobiotics or endogenous molecules, leading to unpredictable drug-drug interactions or the production of toxic metabolites.[5]

• Endocrine Disruption : The phenolic structure of the compound creates a structural resemblance to steroidal estrogens, suggesting a potential to bind to the estrogen receptor (ER).[6] Such interactions can disrupt normal endocrine signaling, leading to a variety of adverse health effects.

This guide outlines a logical, tiered approach to characterizing these potential activities in vitro, starting with a foundational assessment of cytotoxicity before proceeding to specific, mechanism-based assays.

Figure 1: A tiered strategy for in vitro toxicological evaluation.

Protocol 1: Preliminary Cytotoxicity Assessment (Neutral Red Uptake Assay)

Scientific Rationale

Before investigating specific mechanisms of action, it is imperative to determine the concentration range at which 2'-Chloro-[1,1'-biphenyl]-4-ol exerts general cytotoxicity. Performing mechanistic assays at overtly toxic concentrations can lead to misleading results (e.g., a decrease in reporter signal due to cell death rather than specific receptor antagonism). The Neutral Red Uptake (NRU) assay is a reliable and cost-effective method that assesses cell viability by measuring the ability of viable cells to incorporate and retain the supravital dye neutral red within their lysosomes.[7]

Materials and Reagents

• Cell Line: Human liver hepatoma cells (HepG2) or rat hepatoma cells (H4IIE).

• Culture Medium: Eagle's Minimum Essential Medium (EMEM) or Dulbecco's Modified Eagle Medium (DMEM), supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Test Compound: 2'-Chloro-[1,1'-biphenyl]-4-ol, dissolved in DMSO to create a 100 mM stock solution.

• Neutral Red (NR) Medium: Culture medium containing 50 µg/mL Neutral Red.

• NR Desorb Solution: 1% acetic acid, 50% ethanol in distilled water.

• Positive Control: Sodium Dodecyl Sulfate (SDS), 10% solution.

• Equipment: 96-well cell culture plates, multichannel pipette, plate reader (540 nm filter).

Step-by-Step Methodology

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a series of 2X serial dilutions of the 2'-Chloro-[1,1'-biphenyl]-4-ol stock solution in culture medium. A typical starting concentration might be 200 µM. Also, prepare dilutions of the SDS positive control.

• Cell Treatment: After 24 hours, remove the medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (medium with DMSO, final concentration ≤0.1%) and untreated control wells.

• Incubation: Incubate the plate for 24-48 hours at 37°C, 5% CO₂.

• Neutral Red Staining: Remove the treatment medium. Wash cells gently with 150 µL of PBS. Add 100 µL of pre-warmed NR Medium to each well and incubate for 3 hours.

• Dye Extraction: Remove the NR Medium. Wash cells with 150 µL PBS. Add 150 µL of NR Desorb Solution to each well and shake the plate on an orbital shaker for 10 minutes to extract the dye.

• Data Acquisition: Measure the absorbance of each well at 540 nm using a microplate reader.

Data Analysis and Interpretation

• Calculate the percentage of viability for each concentration relative to the vehicle control: % Viability = (Absorbance_Test / Absorbance_VehicleControl) * 100

• Plot % Viability against the log of the compound concentration.

• Use non-linear regression (log(inhibitor) vs. response) to calculate the IC₅₀ value (the concentration that causes 50% reduction in viability).

• Expert Insight: For subsequent mechanistic assays, use concentrations of 2'-Chloro-[1,1'-biphenyl]-4-ol that result in ≥90% cell viability (i.e., at or below the IC₁₀) to ensure observed effects are not artifacts of cytotoxicity.

Protocol 2: Aryl Hydrocarbon Receptor (AhR) Activation Assay

Scientific Rationale

This assay determines if 2'-Chloro-[1,1'-biphenyl]-4-ol can activate the AhR signaling pathway. Ligand binding to the cytoplasmic AhR causes it to translocate to the nucleus, dimerize with the ARNT protein, and bind to Xenobiotic Response Elements (XREs) in the DNA. This binding event initiates the transcription of target genes, including CYP1A1.[8] We describe the Ethoxyresorufin-O-deethylase (EROD) assay, which measures the enzymatic activity of induced CYP1A1.[3]

Figure 2: Simplified diagram of the Aryl Hydrocarbon Receptor (AhR) signaling cascade.

Materials and Reagents

• Cell Line: Rat hepatoma cells (H4IIE) are highly recommended due to their robust and well-characterized AhR response.[9]

• Reagents: Culture medium, 24-well plates, test compound stock, DMSO.

• Positive Control: 2,3,7,8-Tetrachlorodibenzodioxin (TCDD), 10 µM stock in DMSO.

• EROD Assay Buffer: 0.1 M Tris-HCl (pH 7.8).

• Substrate Solution: 7-Ethoxyresorufin, 2 mM stock in DMSO.

• Cofactor: NADPH, 10 mM stock in Assay Buffer.

• Reaction Product Standard: Resorufin, 1 mM stock in DMSO.

• Equipment: Fluorescence microplate reader (Excitation: ~530 nm, Emission: ~590 nm).

Step-by-Step Methodology

• Cell Seeding and Treatment: Seed H4IIE cells in a 24-well plate and grow to ~80-90% confluency. Treat cells with various non-toxic concentrations of 2'-Chloro-[1,1'-biphenyl]-4-ol (determined from Protocol 1) and TCDD (e.g., 1 nM) for 24-72 hours. Include a vehicle control (DMSO).

• Prepare EROD Reagent Mix: Immediately before use, prepare a working solution in EROD Assay Buffer containing 2 µM 7-Ethoxyresorufin and 0.5 mM NADPH.

• Perform EROD Assay:

  • Remove treatment medium from the cells and wash twice with PBS.

  • Add 200 µL of the EROD Reagent Mix to each well.

  • Incubate the plate at 37°C, protecting it from light.

  • Measure fluorescence at multiple time points (e.g., 15, 30, 45, 60 minutes) to ensure the reaction is in the linear range.

• Generate Standard Curve: Prepare serial dilutions of the Resorufin stock in EROD Assay Buffer. Add 200 µL of each dilution to empty wells on the same plate and read the fluorescence.

• Data Acquisition: Read the plate using the fluorescence plate reader.

Figure 3: Workflow for the EROD (CYP1A1 activity) assay.

Data Analysis and Interpretation

• Use the Resorufin standard curve to convert the relative fluorescence units (RFU) from the assay wells into pmol of Resorufin.

• Calculate the rate of reaction (pmol/min) for each well.

• Normalize the rate to the amount of protein per well (optional but recommended; can be done via a BCA or Bradford assay on a parallel plate).

• Express the activity as "Fold Induction" over the vehicle control: Fold Induction = (Activity_Test / Activity_VehicleControl)

• Plot Fold Induction against the log of the compound concentration and calculate the EC₅₀ (concentration that produces 50% of the maximal induction).

• Trustworthiness Check: The positive control (TCDD) should show a robust induction (typically >20-fold). A lack of response indicates a problem with the cells or reagents. The vehicle control sets the baseline for no induction.

Protocol 3: Estrogen Receptor α (ERα) Competitive Binding Assay

Scientific Rationale

This assay determines if 2'-Chloro-[1,1'-biphenyl]-4-ol can directly bind to the estrogen receptor, and if so, with what relative affinity. The assay is based on the principle of competition. A constant amount of radiolabeled estradiol ([³H]-E2) is incubated with a source of ER (e.g., rat uterine cytosol) in the presence of increasing concentrations of the unlabeled test compound. If the test compound binds to the ER, it will displace the [³H]-E2, leading to a decrease in the measured radioactivity bound to the receptor.[10][11]

Materials and Reagents

• ER Source: Rat uterine cytosol, prepared from ovariectomized Sprague-Dawley rats.[11]

• Radioligand: [³H]-17β-estradiol ([³H]-E2), specific activity >80 Ci/mmol.

• Assay Buffer (TEDG): 10 mM Tris, 1.5 mM EDTA, 1 mM Dithiothreitol, 10% glycerol, pH 7.4.

• Unlabeled Competitors:

  • Positive Control: 17β-estradiol (unlabeled).

  • Test Compound: 2'-Chloro-[1,1'-biphenyl]-4-ol.

• Separation Matrix: Hydroxylapatite (HAP) slurry.

• Wash Buffer: 10 mM Tris, 10% glycerol, pH 7.4.

• Scintillation Cocktail and Scintillation Counter .

Step-by-Step Methodology

• Assay Setup: In microcentrifuge tubes on ice, add the following in order:

  • Assay Buffer (TEDG)

  • Increasing concentrations of unlabeled competitor (unlabeled E2 for standard curve, or test compound).

  • A constant, saturating concentration of [³H]-E2 (e.g., 1 nM).

  • A constant amount of rat uterine cytosol (e.g., 50-100 µg protein).

• Incubation: Vortex tubes gently and incubate overnight (16-18 hours) at 4°C to reach equilibrium.

• Separation of Bound from Free Ligand:

  • Add cold HAP slurry to each tube. HAP binds the receptor-ligand complex.

  • Vortex and incubate on ice for 15 minutes, with intermittent vortexing.

  • Centrifuge at 2,500 x g for 5 minutes at 4°C.

  • Discard the supernatant containing the free [³H]-E2.

• Washing: Wash the HAP pellet three times with cold Wash Buffer to remove any remaining free radioligand. Centrifuge and decant between each wash.

• Counting: After the final wash, add scintillation cocktail to each pellet, vortex thoroughly, and measure the radioactivity (in disintegrations per minute, DPM) using a scintillation counter.

Data Analysis and Interpretation

• Plot the DPM values against the log concentration of the unlabeled competitor.

• The resulting curve will be sigmoidal. Use non-linear regression to calculate the IC₅₀ value—the concentration of the test compound that inhibits 50% of the specific binding of [³H]-E2.[10]

• The relative binding affinity (RBA) can be calculated by comparing the IC₅₀ of the test compound to that of unlabeled estradiol: RBA (%) = (IC₅₀_Estradiol / IC₅₀_TestCompound) * 100

• Expert Insight: A lower IC₅₀ value indicates a higher binding affinity for the estrogen receptor. The RBA provides a standardized measure to compare the potency of different compounds. Including a non-specific binding control (tubes with a large excess of unlabeled estradiol) is crucial to define the bottom of the curve.

Summary Data Presentation

All quantitative data should be summarized for clear comparison.

Table 1: Example Data Summary for In Vitro Assays

Assay	Endpoint	Test Compound Result	Positive Control Result
Cytotoxicity (NRU)	IC₅₀ (µM)	[Insert Value]	[Insert SDS IC₅₀]
AhR Activation (EROD)	EC₅₀ (nM)	[Insert Value]	TCDD: ~0.01-0.1 nM
	Eₘₐₓ (Fold Induction)	[Insert Value]	TCDD: >20-fold
ERα Binding	IC₅₀ (µM)	[Insert Value]	Estradiol: ~0.001-0.01 µM

| | RBA (%) | [Insert Value] | Estradiol: 100% |

Concluding Remarks

The protocols detailed in this application note provide a robust framework for the initial toxicological characterization of 2'-Chloro-[1,1'-biphenyl]-4-ol. By systematically assessing cytotoxicity, AhR-mediated CYP1A1 induction, and estrogen receptor binding, researchers can generate a comprehensive profile of the compound's potential to cause drug-drug interactions or act as an endocrine disruptor. Adherence to the described methodologies, including the use of appropriate controls and concentration selection based on viability data, is critical for generating reliable and interpretable results. This foundational in vitro data is essential for guiding further research and making informed decisions in the fields of toxicology and drug development.

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• EURL ECVAM. Cytochrome P450 (CYP) enzyme induction in vitro method using the cryopreserved human hepatocytes. TSAR. Available at: [Link]

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• Hertel, W., et al. (1976). Mechanism of Action of the Herbicide 2-Chloro-3(4-chlorophenyl) Propionate and its Methyl Ester: Interaction with Cell Responses Mediated by Auxin. Physiologia Plantarum. Available at: [Link]

• Wikipedia. Dioxins and dioxin-like compounds. Available at: [Link]

• Safe, S., et al. (1975). The Mechanism of Chlorobiphenyl Metabolism. Journal of Agricultural and Food Chemistry. Available at: [Link]

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• 2. scholars.houstonmethodist.org [scholars.houstonmethodist.org]
• 3. Development and validation of in vitro induction assays for toxic halogenated aromatic mixtures: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Halogenated biphenyls: molecular toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cytochrome P450 Induction Assay — MB Biosciences [mbbiosciences.com]
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Application Note: Synthesis and Qualification of 2'-Chloro-[1,1'-biphenyl]-4-ol as an Internal Standard for Chromatographic Analysis

Abstract

This application note provides a comprehensive guide for the synthesis, purification, and characterization of 2'-Chloro-[1,1'-biphenyl]-4-ol for its use as an internal standard in quantitative chromatographic assays. The robust palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is detailed as the primary synthetic route, offering high yields and specificity. This document is intended for researchers, analytical scientists, and professionals in drug development who require a reliable internal standard with close structural analogy to a variety of biphenyl-based analytes. The protocols herein are designed to be self-validating, with in-depth explanations of the causality behind experimental choices to ensure scientific integrity and reproducibility.

Introduction: The Critical Role of Internal Standards

In quantitative analytical chemistry, particularly in chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), the use of an internal standard (IS) is a powerful method to improve accuracy and precision.[1][2] An internal standard is a compound of known concentration that is added to all samples, calibrants, and quality controls. Its purpose is to compensate for variations in sample preparation, injection volume, and instrument response.[3][4] An ideal internal standard should be structurally and chemically similar to the analyte(s) of interest, but sufficiently different to be chromatographically resolved. Furthermore, it should not be naturally present in the sample matrix.[1][5]

2'-Chloro-[1,1'-biphenyl]-4-ol is an excellent candidate for an internal standard in the analysis of various phenolic and biphenyl compounds. Its chlorinated biphenyl core mimics the structure of many pharmaceutical agents and environmental contaminants, while the hydroxyl group allows for similar derivatization reactions if required. This application note outlines a detailed and reliable method for its laboratory-scale synthesis.

Synthetic Strategy: The Suzuki-Miyaura Coupling

The synthesis of unsymmetrical biaryls is efficiently achieved through the Suzuki-Miyaura cross-coupling reaction.[5][6] This palladium-catalyzed reaction forms a carbon-carbon bond between an organoboron compound (typically a boronic acid or ester) and an organohalide.[7][8] For the synthesis of 2'-Chloro-[1,1'-biphenyl]-4-ol, we will utilize the coupling of 2-chlorophenylboronic acid with 4-iodophenol. This approach is favored due to the commercial availability of the starting materials and the generally high yields and functional group tolerance of the Suzuki reaction.[9][10]

The differential reactivity of organohalides (I > Br > Cl) in the oxidative addition step of the catalytic cycle allows for the selective coupling at the C-I bond of 4-iodophenol while the C-Cl bond on the boronic acid remains intact.[5]

An alternative, though often lower-yielding, approach is the Gomberg-Bachmann reaction, which involves the coupling of a diazonium salt with an aromatic compound.[4] However, due to the often harsh conditions and potential for side reactions, the Suzuki-Miyaura coupling is the recommended and detailed method in this note.

Reaction Scheme:

Caption: Suzuki-Miyaura coupling for the synthesis of 2'-Chloro-[1,1'-biphenyl]-4-ol.

Experimental Protocol: Synthesis of 2'-Chloro-[1,1'-biphenyl]-4-ol

This protocol is designed for the synthesis of approximately 1-2 grams of the target compound. All operations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Supplier
2-Chlorophenylboronic acid	156.37	1.56 g	10.0	Sigma-Aldrich
4-Iodophenol	220.01	2.20 g	10.0	Alfa Aesar
Palladium(II) acetate (Pd(OAc)₂)	224.50	22.5 mg	0.10	Strem Chemicals
Triphenylphosphine (PPh₃)	262.29	105 mg	0.40	Acros Organics
Potassium carbonate (K₂CO₃)	138.21	2.76 g	20.0	Fisher Scientific
1,4-Dioxane (anhydrous)	-	40 mL	-	EMD Millipore
Deionized Water (degassed)	-	10 mL	-	In-house
Ethyl acetate (EtOAc)	-	As needed	-	VWR
Hexane	-	As needed	-	VWR
Brine (saturated NaCl solution)	-	As needed	-	In-house
Anhydrous magnesium sulfate (MgSO₄)	-	As needed	-	J.T. Baker
Silica gel (for column chromatography)	-	As needed	-	Sorbent Technologies

Reaction Setup and Procedure

• Inert Atmosphere: To a 100 mL flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen inlet, add 2-chlorophenylboronic acid (1.56 g), 4-iodophenol (2.20 g), and potassium carbonate (2.76 g).

• Catalyst Addition: In a separate vial, weigh out palladium(II) acetate (22.5 mg) and triphenylphosphine (105 mg). Add these to the reaction flask.

• Solvent Addition: Evacuate and backfill the flask with nitrogen three times. Under a positive flow of nitrogen, add anhydrous 1,4-dioxane (40 mL) and degassed deionized water (10 mL) via syringe.

• Reaction: Heat the reaction mixture to 80-85 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 hexane:ethyl acetate mobile phase. The reaction is typically complete within 12-18 hours.

Work-up and Extraction

• Cooling and Dilution: Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

• Phase Separation: Dilute the reaction mixture with ethyl acetate (50 mL) and transfer it to a 250 mL separatory funnel.

• Washing: Wash the organic layer sequentially with deionized water (2 x 50 mL) and then with brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

Purification

The crude product, typically a brownish solid or oil, is purified by flash column chromatography.

• Column Preparation: Prepare a silica gel column using a suitable eluent system, such as a gradient of hexane and ethyl acetate.

• Loading: Dissolve the crude product in a minimal amount of dichloromethane or the initial eluent and load it onto the column.

• Elution: Begin elution with 100% hexane and gradually increase the polarity by adding ethyl acetate. Collect fractions and monitor by TLC.

• Isolation: Combine the fractions containing the pure product and evaporate the solvent to yield 2'-Chloro-[1,1'-biphenyl]-4-ol as an off-white to white solid.

Workflow Diagram:

Caption: Overall workflow for the synthesis and purification of the internal standard.

Characterization and Quality Control

To confirm the identity and purity of the synthesized 2'-Chloro-[1,1'-biphenyl]-4-ol, the following analytical techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be acquired to confirm the chemical structure. The expected proton NMR spectrum would show characteristic aromatic signals, and the carbon NMR would confirm the presence of 12 distinct carbon atoms.

• Mass Spectrometry (MS): Mass spectral analysis, for instance by GC-MS or LC-MS, should be performed to confirm the molecular weight of the compound (C₁₂H₉ClO, MW: 204.65 g/mol ).[11] The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) should be observable in the mass spectrum.

• Melting Point: The melting point of the purified solid should be determined and compared to literature values, if available. A sharp melting point is indicative of high purity.

• Purity Assessment: The purity of the final product should be assessed by HPLC with UV detection or GC with FID detection. A purity of ≥98% is generally considered suitable for use as an internal standard.

Analytical Technique	Purpose	Expected Result
¹H NMR	Structural Confirmation	Aromatic proton signals consistent with the proposed structure.
¹³C NMR	Structural Confirmation	12 distinct aromatic carbon signals.
Mass Spectrometry	Molecular Weight Confirmation	Molecular ion peak corresponding to C₁₂H₉ClO with the characteristic chlorine isotopic pattern.
Melting Point	Purity Assessment	Sharp melting point.
HPLC/GC	Purity Quantification	Purity ≥98%.

Protocol for Use as an Internal Standard

Once synthesized and qualified, 2'-Chloro-[1,1'-biphenyl]-4-ol can be used as an internal standard.

Preparation of Internal Standard Stock Solution

• Accurately weigh a known amount of the purified 2'-Chloro-[1,1'-biphenyl]-4-ol (e.g., 10 mg).

• Dissolve the compound in a suitable solvent (e.g., methanol or acetonitrile) in a volumetric flask to a known volume (e.g., 10 mL) to create a stock solution of known concentration (e.g., 1 mg/mL).

Sample Spiking

• Add a small, fixed volume of the internal standard stock solution to all samples, calibration standards, and quality control samples.

• The final concentration of the internal standard should be similar to the expected concentration of the analyte(s) of interest.[1]

Data Analysis

• After chromatographic analysis, determine the peak areas of both the analyte(s) and the internal standard.

• Calculate the response factor (RF) for each analyte relative to the internal standard using the calibration standards.

• Plot a calibration curve of the peak area ratio (analyte/internal standard) versus the concentration ratio (analyte/internal standard).

• Use this calibration curve to determine the concentration of the analyte in unknown samples.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis and qualification of 2'-Chloro-[1,1'-biphenyl]-4-ol as a high-quality internal standard for chromatographic analysis. The use of the Suzuki-Miyaura coupling reaction ensures a reliable and efficient synthesis. By following the outlined procedures for synthesis, purification, characterization, and application, researchers can significantly improve the accuracy and precision of their quantitative analytical methods.

References

• Vertex AI Search. (n.d.). Internal Standards - What Are They?
• Mason Technology. (2024, December 16). Liquid Chromatography | How to Use Internal Standards. Retrieved January 16, 2026.
• Chromatography Forum. (2008, June 5). Purpose of Internal Standard? Retrieved January 16, 2026.
• Wikipedia. (n.d.). Suzuki reaction. Retrieved January 16, 2026.
• Wikipedia. (n.d.). Gomberg–Bachmann reaction. Retrieved January 16, 2026.
• ACS Omega. (2017, November 9). Selective Synthesis of (Benzyl)
• PubMed Central. (2022, January 4). Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents. Retrieved January 16, 2026.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved January 16, 2026.
• PubMed. (n.d.). Synthesis of polychlorinated biphenyls and their metabolites with a modified Suzuki-coupling. Retrieved January 16, 2026.
• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved January 16, 2026.
• YouTube. (2022, June 18). Suzuki Coupling Mechanism. Retrieved January 16, 2026.
• Common Organic Chemistry. (n.d.). Suzuki Reaction - Palladium Catalyzed Cross Coupling. Retrieved January 16, 2026.
• PubMed. (n.d.). Synthesis of polychlorinated biphenyls (PCBs) using the Suzuki-coupling. Retrieved January 16, 2026.
• Benchchem. (n.d.). Application Notes and Protocols: Laboratory Scale Synthesis of 2,4,4'-Trichloro-biphenyl. Retrieved January 16, 2026.
• Benchchem. (n.d.). Application Notes and Protocols: 2-Chloro-1,3-difluoro-4-iodobenzene in Suzuki Coupling Reactions. Retrieved January 16, 2026.
• PubMed Central. (n.d.). Selective Arylation of 2-Bromo-4-chlorophenyl-2-bromobutanoate via a Pd-Catalyzed Suzuki Cross-Coupling Reaction and Its Electronic and Non-Linear Optical (NLO) Properties via DFT Studies. Retrieved January 16, 2026.
• PubChem. (n.d.). 2-Chloro-4-biphenylol. Retrieved January 16, 2026.
• ResearchGate. (n.d.). Practical method for the large-scale synthesis of 4'-chloro-2-nitrobiphenyl: A key intermediate of Boscalid. Retrieved January 16, 2026.

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• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. m.youtube.com [m.youtube.com]
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• 10. Synthesis of polychlorinated biphenyls and their metabolites with a modified Suzuki-coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Solid-Phase Extraction of 2'-Chloro-[1,1'-biphenyl]-4-ol from Biological Matrices

Introduction: The Analytical Challenge of a PCB Metabolite

2'-Chloro-[1,1'-biphenyl]-4-ol is a hydroxylated metabolite of polychlorinated biphenyls (PCBs). As a member of this class of persistent organic pollutants, understanding its distribution and concentration in biological systems is of significant toxicological and environmental interest. The analysis of such compounds in complex biological matrices like plasma, serum, or urine presents a considerable challenge due to their typically low concentrations and the presence of numerous endogenous interfering substances.[1][2] Solid-phase extraction (SPE) has emerged as a robust and selective technique for the isolation and pre-concentration of hydroxylated PCBs (OH-PCBs) from these complex sample types, enabling more accurate and sensitive downstream analysis by methods such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][3] This document provides a detailed guide to the principles, development, and application of SPE protocols for 2'-Chloro-[1,1'-biphenyl]-4-ol.

Understanding the Analyte: Physicochemical Properties

The successful development of an SPE method hinges on a thorough understanding of the analyte's physicochemical properties. 2'-Chloro-[1,1'-biphenyl]-4-ol is a phenolic compound, and its structure dictates its behavior during extraction.

Property	Estimated Value/Characteristic	Implication for SPE
Structure	Biphenyl core with a chlorine and a hydroxyl group	The biphenyl core provides significant hydrophobicity, while the hydroxyl (phenolic) group introduces polarity and acidic character.
Molecular Weight	~220.65 g/mol (for a similar dichlorinated biphenyldiol)[4]	Influences diffusion and interaction with the sorbent.
Polarity	Moderately polar to non-polar	The hydrophobic biphenyl structure is dominant, suggesting a reversed-phase retention mechanism is highly suitable.[5][6]
pKa (Phenolic Hydroxyl)	~8-10 (estimated for phenolic compounds)	The compound will be in its neutral, more hydrophobic form at acidic to neutral pH, enhancing retention on reversed-phase sorbents. At high pH, it will be deprotonated to a phenoxide anion, enabling ion-exchange interactions.
XLogP3	~3.7 (for a similar dichlorinated biphenyldiol)[4]	Indicates good hydrophobicity and a high affinity for non-polar stationary phases.

Strategic Selection of the SPE Sorbent and Mechanism

Given the hydrophobic nature of the biphenyl backbone and the presence of a polar, ionizable hydroxyl group, two primary SPE mechanisms are viable for 2'-Chloro-[1,1'-biphenyl]-4-ol:

• Reversed-Phase (RP) SPE : This is the most common and often most effective approach for moderately polar to non-polar analytes in aqueous matrices.[5][7] The retention mechanism is based on hydrophobic interactions between the non-polar analyte and the non-polar stationary phase (e.g., C18-bonded silica or a polymeric sorbent).[6] Elution is achieved using a non-polar organic solvent.

• Mixed-Mode Anion Exchange SPE : This approach leverages both the hydrophobic character and the acidic nature of the phenolic hydroxyl group. The sorbent possesses both reversed-phase and anion-exchange functionalities. This allows for a more rigorous wash step, potentially leading to cleaner extracts. For instance, a strong anion-exchange cartridge can efficiently adsorb these halogenated phenolic compounds.[8]

For general applications, Reversed-Phase SPE offers a robust and straightforward starting point . Polymeric reversed-phase sorbents are often preferred for biological matrices due to their stability across a wider pH range and higher binding capacity compared to traditional silica-based sorbents.

The following diagram illustrates the fundamental workflow of a generic reversed-phase SPE protocol.

Caption: General workflow for reversed-phase SPE.

Protocol 1: Reversed-Phase SPE of 2'-Chloro-[1,1'-biphenyl]-4-ol from Human Plasma/Serum

This protocol is designed as a robust starting point for the extraction of 2'-Chloro-[1,1'-biphenyl]-4-ol from plasma or serum using a polymeric reversed-phase SPE cartridge.

A. Materials and Reagents

• SPE Cartridges: Polymeric Reversed-Phase (e.g., Strata-X, Oasis HLB), 30 mg/1 mL

• Human Plasma/Serum Samples

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (or Acetic Acid)

• Internal Standard (IS): A structurally similar, stable isotope-labeled compound is highly recommended.

• SPE Vacuum Manifold

• Nitrogen Evaporator

B. Sample Pre-Treatment: The Key to Success

Biological matrices like plasma are complex, and proper pre-treatment is crucial to prevent column clogging and improve recovery.[9][10] Protein precipitation is a common and effective first step.[11]

• To 500 µL of plasma/serum in a microcentrifuge tube, add the internal standard.

• Add 1 mL of acidified acetonitrile (e.g., with 0.1% formic acid). The acid ensures the analyte is in its neutral, more hydrophobic form.

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at >10,000 x g for 10 minutes.

• Carefully transfer the supernatant to a clean tube.

• Dilute the supernatant 1:1 with water (containing 0.1% formic acid) to reduce the organic solvent concentration, ensuring proper binding to the SPE sorbent.

The following diagram illustrates the pre-treatment and SPE loading steps.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Determination of hydroxylated polychlorinated biphenyls (OH-PCBs) in human urine in a highly occupationally exposed German cohort: New prospects for urinary biomarkers of PCB exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-Chloro-(1,1'-biphenyl)-4,4'-diol | C12H9ClO2 | CID 134445 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. specartridge.com [specartridge.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Halogenated phenolic compound determination in plasma and serum by solid phase extraction, dansylation derivatization and liquid chromatography-positive electrospray ionization-tandem quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Solid Phase Extraction Guide | Thermo Fisher Scientific - DE [thermofisher.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]

Technical Notes & Optimization

improving peak resolution for 2'-Chloro-[1,1'-biphenyl]-4-ol in HPLC

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common HPLC peak shape and resolution issues encountered during the analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol. Our guidance is grounded in established chromatographic principles to ensure scientific integrity and provide actionable solutions.

Understanding the Analyte: 2'-Chloro-[1,1'-biphenyl]-4-ol

Before troubleshooting, understanding the physicochemical properties of the analyte is critical.

• Structure: The molecule contains a hydrophobic biphenyl core, a chlorine substituent, and a weakly acidic hydroxyl (phenolic) group.

• Hydrophobicity (logP): The estimated XLogP3 value is approximately 4.3, indicating significant hydrophobicity.[1] This suggests strong retention in reversed-phase HPLC.

These properties make the analyte prone to peak tailing due to interactions with the stationary phase and sensitive to mobile phase composition for achieving optimal retention and selectivity.

Frequently Asked Questions (FAQs)

Q1: Why is my peak for 2'-Chloro-[1,1'-biphenyl]-4-ol tailing?

A1: Peak tailing for this compound is most often caused by secondary interactions between the polar phenolic hydroxyl group and active sites on the silica-based stationary phase, known as residual silanols.[2][3] At mobile phase pH values above approximately 3.5, these silanol groups (Si-OH) become deprotonated (SiO-), creating negatively charged sites that can interact strongly with your analyte, leading to a distorted peak shape.[2]

Q2: What is a good starting point for HPLC method development for this compound?

A2: A robust starting point is crucial for efficient method development. The following table outlines recommended initial conditions based on the analyte's properties.

Parameter	Recommended Starting Condition	Rationale
Column	C18, <3 µm particle size (e.g., 100 x 2.1 mm)	The hydrophobic C18 phase provides good retention for the nonpolar biphenyl core. Smaller particles increase column efficiency (N).[4][5]
Mobile Phase A	0.1% Formic Acid in Water (pH ≈ 2.7)	Low pH suppresses the ionization of residual silanol groups, minimizing peak tailing.[6][7][8]
Mobile Phase B	Acetonitrile (ACN) or Methanol (MeOH)	ACN is a strong solvent for this analyte. MeOH can offer different selectivity due to its hydrogen-bonding properties.[7][9]
Gradient	40% to 95% B over 10 minutes	A broad gradient is effective for screening and determining the optimal elution conditions.
Flow Rate	0.4 mL/min (for 2.1 mm ID column)	Appropriate for high-efficiency columns to maintain optimal linear velocity.
Temperature	35-45 °C	Elevated temperatures can reduce mobile phase viscosity, improving efficiency and sometimes altering selectivity.[4][10]
Detection (UV)	~254 nm or ~280 nm	Aromatic rings provide strong UV absorbance. A UV scan of a standard is recommended to determine the absorbance maximum.

Q3: How do I improve the resolution between 2'-Chloro-[1,1'-biphenyl]-4-ol and a closely eluting impurity?

A3: Improving resolution requires manipulating one of the three key factors in the resolution equation: efficiency (N), selectivity (α), or retention factor (k).[11] Of these, changing selectivity (α) is the most powerful tool for separating closely eluting peaks.[4][11] This can be achieved by changing the organic modifier (e.g., switching from acetonitrile to methanol), altering the stationary phase (e.g., from C18 to a Phenyl-Hexyl phase), or adjusting the mobile phase pH.[9][10]

In-Depth Troubleshooting Guides

Guide 1: Resolving Severe Peak Tailing

This guide provides a systematic workflow to diagnose and resolve peak tailing for 2'-Chloro-[1,1'-biphenyl]-4-ol. A tailing factor greater than 1.2 is generally considered significant.[12]

First, determine if the tailing is specific to your analyte or affects all peaks. If all peaks are tailing, it may indicate a physical issue like a column void or extra-column dispersion.[4][12] If primarily the 2'-Chloro-[1,1'-biphenyl]-4-ol peak is tailing, the cause is likely chemical.

The following diagram illustrates a logical workflow for troubleshooting chemical-based peak tailing.

Caption: Troubleshooting workflow for peak tailing.

• Mobile Phase pH Optimization: The most critical step is to ensure the mobile phase pH is low enough to keep the residual silanol groups on the column fully protonated (neutral).[2] A pH between 2.5 and 3.0 is highly effective for this purpose.[6][8]

• Column Chemistry Selection: If pH adjustment is insufficient, the column itself may have high silanol activity. Modern, "base-deactivated" or "end-capped" columns are manufactured with high-purity silica and proprietary processes to shield these active sites, significantly reducing tailing for polar compounds.[3][13]

• Sample Overload and Solvent Effects: Injecting too much analyte can saturate the stationary phase, leading to peak distortion.[14] Additionally, if the sample is dissolved in a solvent much stronger than the mobile phase (e.g., 100% ACN), it can cause peak fronting or splitting. Always try to dissolve the sample in the initial mobile phase conditions.[14]

Guide 2: Improving Resolution from Co-eluting Impurities

Achieving baseline separation is essential for accurate quantification. This guide focuses on manipulating chromatographic selectivity (α), the most effective parameter for improving resolution.[5][11]

• Prepare the Analyte: Prepare a solution of 2'-Chloro-[1,1'-biphenyl]-4-ol containing the known impurity at a concentration that provides a clear detector response.

• Initial Analysis: Run the sample using the standard C18 method with an Acetonitrile/Water (0.1% Formic Acid) gradient.

• Experiment 1 (Change Organic Modifier): Replace Acetonitrile with Methanol. Prepare a new mobile phase B with Methanol and run the exact same gradient method. Methanol's different hydrogen bonding characteristics can significantly alter elution order and spacing for aromatic compounds.[7][9]

• Experiment 2 (Change Stationary Phase): If available, switch to a Phenyl-Hexyl column. The phenyl stationary phase can introduce π-π interactions with the biphenyl ring system of your analyte, offering a completely different retention mechanism and selectivity compared to a C18 phase.[9] Run the original Acetonitrile gradient.

• Data Comparison: Compare the chromatograms from all three experiments, focusing on the resolution (Rs) value between the analyte and the impurity.

Experiment	Stationary Phase	Organic Modifier	Expected Change in Selectivity (α)	Rationale
Baseline	C18	Acetonitrile	-	Standard hydrophobic interactions.
1	C18	Methanol	Moderate to High	Methanol is a hydrogen-bond donor and acceptor, altering interactions with the phenolic group compared to ACN.[7]
2	Phenyl-Hexyl	Acetonitrile	High	Introduces π-π interactions, which can strongly influence the retention of aromatic compounds relative to aliphatic impurities.[9]

The following diagram illustrates the relationship between the primary chromatographic factors and resolution.

Caption: Key factors influencing HPLC peak resolution.

References

• Methods for Changing Peak Resolution in HPLC. Chrom Tech, Inc. [Link]

• How To Improve Resolution In HPLC: 5 Simple Tips. PharmaGuru. [Link]

• How to Improve the Resolution Between Two Peaks in Liquid Chromatography. Unnamed Source. [Link]

• Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. Chromatography Online. [Link]

• The Theory of HPLC Column Chemistry. Unnamed Source. [Link]

• An automated HPLC method for the fractionation of polychlorinated biphenyls... Semantic Scholar. [Link]

• Control pH During Method Development for Better Chromatography. Agilent. [Link]

• What is the effect of free silanols in RPLC and how to reduce it? Pharma Growth Hub. [Link]

• 2-Chloro-(1,1'-biphenyl)-4,4'-diol. PubChem. [Link]

• Measurement of total polychlorinated biphenyls (PCBs) in catalytic combustion effluents using a simple HPLC procedure. OSTI.GOV. [Link]

• What is the effect of free Silanols in RPLC & how to reduce it? YouTube. [Link]

• 2-Chloro-4-biphenylol. PubChem. [Link]

• Peak Tailing in HPLC. Element Lab Solutions. [Link]

• How Can Peak Tailing Be Corrected? ACE HPLC Columns. [Link]

• How to Reduce Peak Tailing in HPLC? Phenomenex. [Link]

• What Causes Peak Tailing in HPLC? Chrom Tech, Inc. [Link]

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• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. Factors Affecting Resolution in HPLC [sigmaaldrich.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. agilent.com [agilent.com]
• 7. pharmagrowthhub.com [pharmagrowthhub.com]
• 8. youtube.com [youtube.com]
• 9. pharmaguru.co [pharmaguru.co]
• 10. How to Improve the Resolution Between Two Peaks in Liquid Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 11. chromtech.com [chromtech.com]
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• 14. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting Poor Signal Intensity of 2'-Chloro-[1,1'-biphenyl]-4-ol in GC-MS

< Technical Support Center

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol. This hydroxylated polychlorinated biphenyl (OH-PCB) presents a unique set of analytical hurdles due to its chemical properties. This document provides a structured, in-depth troubleshooting guide in a question-and-answer format to help you diagnose and resolve issues of poor signal intensity, ensuring robust and reproducible results.

Introduction: Why is 2'-Chloro-[1,1'-biphenyl]-4-ol a Challenging Analyte?

2'-Chloro-[1,1'-biphenyl]-4-ol is a polar molecule due to the presence of a hydroxyl (-OH) group. This functional group is the primary source of analytical difficulty in GC-MS for three main reasons:

• Poor Volatility: The polar hydroxyl group engages in strong intermolecular hydrogen bonding, which significantly lowers the compound's volatility. In GC, analytes must be readily vaporized in the hot inlet to be transferred to the column; low volatility leads to incomplete transfer and thus, a weak signal.[1]

• Adsorption: The "active hydrogen" on the hydroxyl group can form hydrogen bonds with active sites (exposed silanol groups, -Si-OH) present on the surfaces of glass inlet liners and the GC column itself.[2][3][4] This adsorption is a major cause of signal loss and results in asymmetric, tailing peaks.[2][4]

• Thermal Instability: While the biphenyl structure is robust, polar functional groups can make molecules more susceptible to thermal degradation in the high-temperature environment of the GC inlet.[1][5]

This guide will walk you through the most effective strategies to overcome these challenges, starting with the most critical step for this class of compounds: derivatization.

Q1: I am seeing a very weak, tailing, or even non-existent peak for 2'-Chloro-[1,1'-biphenyl]-4-ol. What is the most likely cause and where should I begin troubleshooting?

Answer: The most probable cause is the inherent polarity of your analyte due to its phenolic hydroxyl group. Direct injection of underivatized 2'-Chloro-[1,1'-biphenyl]-4-ol will almost certainly lead to the issues you are observing. The polar -OH group interacts strongly with active sites in the GC inlet and column, preventing the compound from efficiently reaching the detector.[2][6]

Your first and most critical troubleshooting step is to incorporate a derivatization step into your sample preparation workflow. This chemical modification is designed to mask the polar functional group, making the analyte "GC-friendly."[1][6]

dot graph TD { A[Start: Poor Signal for 2'-Chloro-[1,1'-biphenyl]-4-ol] -- "Is the analyte derivatized?" --> B{Derivatization Check}; B -- "No" --> C[STOP: Implement Derivatization ProtocolThis is the most critical step.]; B -- "Yes" --> D{System Check}; C --> E[Proceed to Q2 & Q3 for Protocol]; D -- "Inlet Issues" --> F[Review Inlet Parameters & Maintenance (Q5)]; D -- "Column Issues" --> G[Check Column Health & Parameters (Q6, Q7)]; D -- "MS Issues" --> H[Verify MS Tune & Source Cleanliness]; } caption { label="Figure 1. Initial Troubleshooting Workflow"; fontname="Helvetica"; fontsize=10; } node [fontname="Helvetica", style=filled, shape=box, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica"];

Caption: Figure 1. Initial Troubleshooting Workflow

Q2: What is derivatization, and why is it essential for analyzing this compound?

Answer: Derivatization is the process of chemically modifying an analyte to enhance its analytical properties for a specific technique.[6] For GC-MS analysis of compounds like 2'-Chloro-[1,1'-biphenyl]-4-ol, the primary goal is to replace the active, polar hydrogen of the hydroxyl group with a non-polar, thermally stable group.[1]

The most common and effective method for this is silylation . In this reaction, a silylating reagent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), replaces the hydrogen on the -OH group with a trimethylsilyl (TMS) group.[1]

The benefits are threefold:

• Increased Volatility: The resulting TMS-ether is much less polar and cannot form hydrogen bonds, making it significantly more volatile.[1][6]

• Reduced Adsorption: By masking the hydroxyl group, the derivatized analyte no longer has a strong affinity for active silanol sites in the system, leading to sharper peaks and dramatically improved signal intensity.[3][6]

• Improved Thermal Stability: Silyl derivatives are often more stable at the high temperatures used in the GC inlet and oven.[1][6]

dot graph G { layout=neato; node [shape=none, margin=0, fontname="Helvetica"]; edge [fontname="Helvetica"];

} caption { label="Figure 2. Silylation Reaction"; fontname="Helvetica"; fontsize=10; }

Caption: Figure 2. Silylation Reaction

Q3: Can you provide a reliable, step-by-step protocol for the silylation of 2'-Chloro-[1,1'-biphenyl]-4-ol?

Answer: Certainly. This protocol uses BSTFA with 1% Trimethylchlorosilane (TMCS) as a catalyst, a robust combination for derivatizing phenols.[7]

Experimental Protocol: Silylation for GC-MS Analysis

Reagents & Materials:

• Sample extract containing 2'-Chloro-[1,1'-biphenyl]-4-ol, fully evaporated to dryness.

• Silylating Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS).

• High-purity solvent (e.g., Acetone, Pyridine, or Acetonitrile). Acetone has been shown to facilitate very rapid derivatization.[7]

• Reaction vials with PTFE-lined caps.

• Heating block or oven.

• Nitrogen gas line for evaporation.

Procedure:

• Sample Preparation: Ensure your sample extract is completely dry. Silylating reagents are highly sensitive to water and will be consumed by any residual moisture.[6] Gently evaporate the sample solvent under a stream of nitrogen.

• Reagent Addition: To the dried residue in the reaction vial, add 50 µL of your chosen solvent (e.g., Acetone) and 50 µL of the BSTFA + 1% TMCS reagent.

• Reaction: Tightly cap the vial. Vortex briefly to ensure mixing. Heat the vial at 60-70°C for 30 minutes. While the reaction can be fast at room temperature in certain solvents, heating ensures complete derivatization, especially for complex matrices.[7]

• Cooling: Allow the vial to cool to room temperature.

• Analysis: The sample is now ready for direct injection into the GC-MS. The derivatized analyte is sensitive to moisture, so analyze it as soon as is practical.

Q4: I've derivatized my sample, but the signal intensity is still lower than expected. What are my next steps?

Answer: If derivatization is successful but the signal remains weak, the problem likely lies within the GC-MS system itself. The primary suspects are active sites in the inlet and column, or suboptimal instrument parameters.[3][4] Even derivatized compounds can be sensitive to a poorly maintained system.

Your troubleshooting should now focus sequentially on the sample introduction pathway:

• The GC Inlet: This is the first place the analyte contacts the system and a common source of problems.

• The GC Column: Contamination or degradation at the head of the column can cause signal loss.

• Method Parameters: The temperature program and flow rates may not be optimized for your derivatized analyte.

Q5: How can I identify and mitigate active sites in my GC inlet?

Answer: Active sites in the inlet are a leading cause of poor peak shape and signal loss for sensitive compounds.[4] They are typically exposed silanol groups on the glass liner or metal surfaces.

Troubleshooting the GC Inlet:

• Liner Selection: Standard, untreated glass liners are not suitable for this analysis. You MUST use a deactivated liner . Ultra Inert (UI) or equivalent liners are specifically treated to cap these active sites. For splitless injections, a liner with a small amount of deactivated glass wool can aid sample vaporization, but ensure the wool itself is also deactivated.[8]

• Inlet Temperature: The inlet temperature must be high enough to ensure rapid vaporization of the TMS-derivative but not so high as to cause degradation.[5][9] A good starting point is 250-275°C. If you suspect thermal degradation, try lowering the temperature in 10°C increments. Conversely, if you see peak tailing, a slightly higher temperature might improve vaporization speed.[9]

• Routine Maintenance:

  • Replace the Septum: A cored or leaking septum can introduce contaminants and cause leaks.[4]

  • Replace the Liner: Liners become contaminated over time. If you observe peak tailing or signal loss, replacing the liner is a quick and effective troubleshooting step.[8][10]

  • Trim the Column: After many injections, the first ~10-20 cm of the column can become contaminated or active. Carefully trimming this section can restore performance.[10][11]

Q6: What are the recommended GC column and MS parameter settings for the derivatized analyte?

Answer: Proper column selection and method parameters are crucial for good chromatography and sensitivity.

Column Selection: A low-to-mid polarity column is ideal. A 5% phenyl-methylpolysiloxane phase (e.g., DB-5ms, TG-5SilMS) is an excellent and widely used choice for this type of analysis.[12][13] These "ms" grade columns are certified for low bleed, which is critical for high sensitivity MS detection.[14]

Recommended GC-MS Parameters:

Parameter	Recommended Setting	Rationale
GC Inlet
Mode	Splitless	Maximizes analyte transfer to the column for trace-level analysis.[5]
Inlet Temperature	275 °C	Balances efficient vaporization with minimizing potential degradation.[12]
Splitless Hold Time	1.0 min	Ensures complete transfer of analyte from the inlet to the column.[5]
GC Column
Column Type	30 m x 0.25 mm ID, 0.25 µm film, DB-5ms or equivalent	Industry standard for general-purpose analysis of semi-volatile compounds.[12][13]
Carrier Gas	Helium	Inert and provides good efficiency.
Flow Rate	1.2 mL/min (Constant Flow)	Optimal flow rate for a 0.25 mm ID column, balancing efficiency and analysis time.
Oven Program
Initial Temperature	80 °C, hold 2 min	Allows for good peak focusing at the head of the column.
Ramp 1	15 °C/min to 200 °C	Separates analyte from solvent and lighter contaminants.
Ramp 2	8 °C/min to 300 °C, hold 5 min	Elutes the derivatized analyte and cleans the column of heavier components.[12]
MS Parameters
Transfer Line Temp	290 °C	Prevents cold spots and analyte condensation before the ion source.
Ion Source Temp	230 °C	Standard temperature for robust ionization while minimizing source contamination.[9]
Acquisition Mode	SIM (Selected Ion Monitoring)	For maximum sensitivity, monitor characteristic ions of the TMS-derivative. Scan mode is useful for initial identification.

Q7: My peak shape is still poor (tailing) even after following the above steps. What else could be wrong?

Answer: If peak tailing persists after derivatization and inlet optimization, the issue is likely rooted in one of the following:

• Column Contamination/Degradation: The stationary phase at the front of the column may be damaged or contaminated with non-volatile residues. Trimming another 20-30 cm from the column inlet can resolve this.[10][11]

• System Leaks: A small leak in the carrier gas line, particularly at the inlet or detector fitting, can cause broad and tailing peaks.[2][15] Use an electronic leak detector to check all fittings.

• MS Ion Source Contamination: While less common to cause tailing for a single analyte, a very dirty ion source can sometimes contribute to peak shape degradation for active compounds.[15] If other well-behaved compounds also show tailing, the source may need cleaning.

• Improper Column Installation: If the column is installed too high or too low in the inlet, it can create dead volume, leading to peak tailing.[11] Ensure the column is installed according to the manufacturer's specifications for your instrument.

Final Checklist & Summary

When facing poor signal for 2'-Chloro-[1,1'-biphenyl]-4-ol, follow this logical progression:

• Verify Derivatization: This is non-negotiable. Use a silylation protocol on a completely dry sample.

• Check Inlet Health: Use a new, deactivated liner and a fresh septum.

• Optimize Temperatures: Start with the recommended parameters (Inlet: 275°C, Oven Program: as tabled) and adjust as needed.

• Perform Maintenance: Trim the front of the column to remove active sites.

• Confirm System Integrity: Check for leaks throughout the system.

By systematically addressing each of these areas, you can successfully overcome the analytical challenges posed by this polar compound and achieve the strong, symmetrical peaks required for accurate and reliable quantification.

References

• Benchchem. (n.d.). Application Notes and Protocols for the Derivatization of Phenolic Compounds.
• PubMed. (2018). Inhibition of water adsorption into polar solid-phase microextraction materials with ultrathin polydimethylsiloxane coating for thermal desorption-gas chromatography analysis.
• alwsci. (2025). Common Causes Of Peak Tailing in Chromatography.
• ResearchGate. (n.d.). Silyl Derivatization of Alkylphenols, Chlorophenols, and Bisphenol A for Simultaneous GC/MS Determination.
• LCGC International. (2018). Optimizing Splitless GC Injections.
• Benchchem. (n.d.). Reducing analyte adsorption in the GC system for trifluoroacetylated compounds.
• ResearchGate. (n.d.). General derivatization mechanism for phenol with MTBSTFA.
• Benchchem. (n.d.). troubleshooting peak tailing in GC-MS analysis of Methyl p-methoxyhydrocinnamate.
• PubMed Central. (n.d.). A robust method of extraction and GC-MS analysis of Monophenols exhibited UV-B mediated accumulation in Arabidopsis.
• Unknown. (n.d.). GC Derivatization.
• PE Polska. (n.d.). GC Column Selection Guide.
• Oxford Academic. (2013). Tailing of Chromatographic Peaks in GC–MS Caused by Interaction of Halogenated Solvents with the Ion Source.
• PubChem. (n.d.). 2-Chloro-(1,1'-biphenyl)-4,4'-diol.
• Unknown. (n.d.). Optimization of programmed-temperature vaporization injection preparative capillary GC for compound specific radiocarbon analysis.
• LCGC International. (2020). The LCGC Blog: GC Diagnostic Skills I | Peak Tailing.
• Chromatography Forum. (2016). Inlet temperature GCMS.
• Agilent. (n.d.). Video Notes GC Troubleshooting Series Part Four: Tailing Peaks.
• Thermo Fisher Scientific. (n.d.). Analysis of Phenols and Chlorinated Phenols in Drinking Water by GC/MS.
• Waters Blog. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
• Phenomenex. (2025). Temperature Programming for Better GC Results.
• Fisher Scientific. (n.d.). GC Columns.
• LCGC International. (2022). Modifying the Metal Surfaces in HPLC Systems and Columns to Prevent Analyte Adsorption and Other Deleterious Effects.
• Phenomenex. (2025). Guide to Choosing a GC Column.
• Reddit. (2024). Question about temperature in injection for gc/ms.
• Sigma-Aldrich. (n.d.). Gas Chromatography (GC) Column Selection Guide.
• PubChem. (n.d.). 2-Chloro-4-biphenylol.
• LCGC International. (2021). Effects of Water on Adsorbents in Porous Layer Open Tubular (PLOT) Column Gas Chromatography (GC).
• Unknown. (n.d.). Signal Processing Methods to Interpret Polychlorinated Biphenyls in Airborne Samples.
• YouTube. (2022). How to Troubleshoot and Improve your GC/MS.
• PubMed Central. (2022). Estimation of the concentrations of hydroxylated polychlorinated biphenyls in human serum using ionization efficiency prediction for electrospray.
• Agilent. (n.d.). GC Troubleshooting.
• Chromatography Forum. (2009). PCB analysis GC/MS.
• CymitQuimica. (n.d.). CAS 1204-44-0: 4′-Chloro[1,1′-biphenyl]-2-amine.
• Kairav Chemofarbe Industries Ltd. (n.d.). 2-Amino-4'-chlorobiphenyl | CAS 1204-44-0.
• Sigma-Aldrich. (n.d.). 4'-Chloro-[1,1'-biphenyl]-2-amine | 1204-44-0.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
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Technical Support Center: Matrix Effects in the Analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol

Welcome to the technical support guide for navigating matrix effects in the quantitative analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol. This resource is designed for researchers, scientists, and drug development professionals who encounter challenges with ion suppression or enhancement, particularly when using Liquid Chromatography-Mass Spectrometry (LC-MS/MS). This guide provides in-depth, troubleshooting-focused answers to common questions, detailed experimental protocols, and the scientific rationale behind these recommendations.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing significant variability and poor reproducibility in my LC-MS/MS results for 2'-Chloro-[1,1'-biphenyl]-4-ol when analyzing plasma samples. Could this be due to matrix effects?

A1: Yes, high variability and poor reproducibility are classic symptoms of matrix effects.[1][2][3] Matrix effects arise from co-eluting endogenous components in the sample matrix (e.g., plasma) that interfere with the ionization of the target analyte, 2'-Chloro-[1,1'-biphenyl]-4-ol, in the mass spectrometer's ion source.[1][4][5] This interference can either suppress or enhance the analyte's signal, leading to inaccurate and imprecise quantification.[1][4]

Causality: In plasma, the most common culprits are phospholipids, which are highly abundant and can co-extract with your analyte.[6] During electrospray ionization (ESI), these phospholipids compete with 2'-Chloro-[1,1'-biphenyl]-4-ol for charge, which can lead to ion suppression.[5][7][8] The chemical properties of 2'-Chloro-[1,1'-biphenyl]-4-ol, a phenolic compound, make it susceptible to such interactions.[9][10]

Troubleshooting Steps:

• Confirm Matrix Effects: Perform a post-column infusion experiment to identify regions of ion suppression or enhancement in your chromatogram.

• Evaluate Sample Preparation: Your current sample preparation method may not be sufficiently removing interfering components. Consider more rigorous extraction techniques as detailed below.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): If you are not already, using a SIL-IS is the most effective way to compensate for matrix effects.[11][12][13][14]

Q2: What is a post-column infusion experiment, and how do I perform one to diagnose matrix effects?

A2: A post-column infusion experiment is a diagnostic tool to visualize the impact of the sample matrix on the ionization of your analyte throughout the chromatographic run.[15] It helps pinpoint where co-eluting matrix components are causing ion suppression or enhancement.

Methodology:

• Setup: Infuse a standard solution of 2'-Chloro-[1,1'-biphenyl]-4-ol at a constant flow rate into the LC eluent stream after the analytical column and before the mass spectrometer inlet.

• Analysis: Inject a blank, extracted matrix sample (e.g., plasma extract without the analyte) onto the LC column.

• Interpretation: Monitor the signal of your analyte. A stable, flat baseline indicates no matrix effects. Dips in the baseline signify ion suppression, while peaks indicate ion enhancement at specific retention times.

dot graph TD{ rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"]; subgraph "LC System" A[LC Pump] --> B(Autosampler); B --> C(Analytical Column); end subgraph "Infusion Setup" D[Syringe Pump with Analyte Solution] --> E{Tee Mixer}; end subgraph "MS System" E --> F[Mass Spectrometer]; end C --> E;

} caption { label="Post-Column Infusion Workflow"; fontsize=12; fontcolor="#202124"; } enddot Caption: Workflow for a post-column infusion experiment.

Q3: I'm currently using protein precipitation for my plasma samples. Is this sufficient to eliminate matrix effects for 2'-Chloro-[1,1'-biphenyl]-4-ol?

A3: While protein precipitation is a simple and fast method, it is often insufficient for removing phospholipids, which are major contributors to matrix effects in plasma samples.[16] This technique primarily removes large protein molecules but leaves behind many smaller endogenous components that can interfere with ionization.[17]

Recommendation: For a cleaner extract and reduced matrix effects, consider transitioning to more selective sample preparation techniques such as Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE).[6][16][18][19]

Technique	Pros	Cons	Phospholipid Removal Efficiency
Protein Precipitation (PPT)	Fast, simple, inexpensive	Non-selective, high matrix effects	Low
Liquid-Liquid Extraction (LLE)	Good selectivity, cleaner extracts than PPT	More labor-intensive, requires solvent optimization	Moderate to High
Solid-Phase Extraction (SPE)	High selectivity, very clean extracts, can pre-concentrate analyte	Higher cost, requires method development	High to Very High

Advanced Troubleshooting and Mitigation Strategies

Q4: How do I choose between Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) to minimize matrix effects?

A4: The choice depends on the required level of cleanliness, sample throughput, and available resources.

• Liquid-Liquid Extraction (LLE): This technique separates the analyte from interferences based on its partitioning between two immiscible liquid phases. For 2'-Chloro-[1,1'-biphenyl]-4-ol, which is a phenolic and thus weakly acidic compound, you can manipulate the pH of the aqueous phase to enhance extraction efficiency and selectivity.[6]

• Solid-Phase Extraction (SPE): SPE offers a higher degree of selectivity and can provide a much cleaner extract by utilizing specific chemical interactions between the analyte, the solid sorbent, and various solvents.[18] For challenging matrices, specialized SPE cartridges like those with phospholipid removal technology (e.g., HybridSPE®) are highly effective.[20][21]

dot graph flowchart { node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"]; A[Start: Matrix Effects Observed] --> B{Is a Stable Isotope-Labeled IS available?}; B -- Yes --> C[Use SIL-IS and optimize chromatography]; B -- No --> D{Evaluate Sample Prep}; D --> E[Try Liquid-Liquid Extraction (LLE)]; D --> F[Try Solid-Phase Extraction (SPE)]; E --> G{Matrix Effects Resolved?}; F --> G; G -- Yes --> H[Proceed with Validation]; G -- No --> I[Consider Phospholipid Removal SPE]; I --> G; C --> G; } enddot Caption: Decision tree for mitigating matrix effects.

Experimental Protocol: Phospholipid Removal using HybridSPE®

This protocol is adapted for the extraction of 2'-Chloro-[1,1'-biphenyl]-4-ol from human plasma.

• Sample Pre-treatment: To a 100 µL plasma sample, add 20 µL of a stable isotope-labeled internal standard (SIL-IS) solution.

• Protein Precipitation: Add 300 µL of 1% formic acid in acetonitrile to the plasma sample. Vortex for 30 seconds to precipitate proteins.

• HybridSPE® Extraction: Transfer the entire mixture to a HybridSPE®-Phospholipid plate or cartridge.[21] Apply vacuum or positive pressure to pass the sample through the sorbent bed. The analytes will pass through while phospholipids are retained.[21][22]

• Evaporation and Reconstitution: Collect the eluate and evaporate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of mobile phase.

• Analysis: Inject the reconstituted sample into the LC-MS/MS system.

Q5: What is a stable isotope-labeled internal standard (SIL-IS), and why is it so highly recommended?

A5: A SIL-IS is a version of the analyte (2'-Chloro-[1,1'-biphenyl]-4-ol) where one or more atoms have been replaced with their heavy isotopes (e.g., ²H, ¹³C, ¹⁵N).[12][13] It is considered the "gold standard" for quantitative bioanalysis because it has nearly identical chemical and physical properties to the analyte.[2][11][12][13]

Mechanism of Action:

• Co-elution: The SIL-IS co-elutes with the analyte from the LC column.[12]

• Identical Ionization Behavior: Both the analyte and the SIL-IS experience the same degree of ion suppression or enhancement in the ion source.[2]

• Accurate Correction: By calculating the ratio of the analyte's peak area to the SIL-IS's peak area, any signal variability due to matrix effects is effectively normalized, leading to highly accurate and precise results.[2][14]

Key Considerations for SIL-IS Selection:

• Mass Difference: A mass shift of at least 3-4 Da is recommended to avoid isotopic crosstalk.[12]

• Isotopic Purity: High isotopic purity is crucial to prevent interference from the unlabeled analyte.[12]

• Label Position: The isotopic label should be in a stable position within the molecule to prevent exchange.[12]

Q6: I've improved my sample cleanup, but I still see some matrix effects. Can I further optimize my chromatographic conditions?

A6: Absolutely. Optimizing your chromatography is a powerful way to separate your analyte from interfering matrix components.[19]

Strategies for Chromatographic Optimization:

• Gradient Modification: Adjust the gradient slope to better resolve the analyte from early or late-eluting interferences.

• Column Chemistry: If using a standard C18 column, consider switching to a different stationary phase, such as a biphenyl or pentafluorophenyl (PFP) column, which can offer different selectivity for phenolic compounds like 2'-Chloro-[1,1'-biphenyl]-4-ol.

• Mobile Phase Additives: The choice and concentration of mobile phase additives (e.g., formic acid, ammonium formate) can influence analyte ionization and the elution profile of matrix components.[9]

• Flow Rate Reduction: Lowering the flow rate can sometimes improve ionization efficiency and reduce the impact of matrix effects.[23]

Q7: Are there any regulatory guidelines I should be aware of regarding matrix effects?

A7: Yes, regulatory agencies like the U.S. Food and Drug Administration (FDA) have specific guidelines on bioanalytical method validation that address matrix effects.[24][25][26][27][28]

Key FDA Recommendations:

• Assessment: The effects of the matrix on ion suppression or enhancement must be evaluated during method validation.[26]

• Multiple Sources: Blank matrix from at least six different individual sources should be analyzed to ensure selectivity and assess the variability of matrix effects.[26]

• Scientific Justification: Any approach taken to mitigate matrix effects should be scientifically sound and documented.[25]

By systematically evaluating and addressing matrix effects using the strategies outlined in this guide, you can develop a robust and reliable analytical method for the quantification of 2'-Chloro-[1,1'-biphenyl]-4-ol in complex biological matrices.

References

• Advances in Sample Preparation: Removing Phospholipids from Biological Samples. (2015). LCGC North America. [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. [Link]

• Singh, G., & Kumar, A. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. [Link]

• Xu, Y., et al. (2011). A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. Journal of Chromatography B, 879(28), 3046-3052. [Link]

• Mei, H., et al. (2003). Matrix Effects and Application of Matrix Effect Factor. Bioanalysis, 5(22), 2787-2789. [Link]

• Development of Simple, Fast SPE Protocols for Basic Analyte Extraction with Phospholipid Removal Using Oasis PRiME MCX. (2018). Waters Corporation. [Link]

• Modhave, Y., et al. (2012). Matrix Effect in Bioanalysis: An Overview. International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. (2019). LCGC International. [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis. (2017). Bioanalysis, 9(1), 1-4. [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. (2012). Waters Corporation. [Link]

• Faccin, H., et al. (2016). Study of ion suppression for phenolic compounds in medicinal plant extracts using liquid chromatography-electrospray tandem mass spectrometry. Journal of Chromatography A, 1428, 231-239. [Link]

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? (n.d.). NorthEast BioLab. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025). Resolve Mass Spectrometry. [Link]

• Overcoming Matrix Effects. (n.d.). Bioanalysis Zone. [Link]

• FDA guideline - Bioanalytical Method Validation. (2018). PharmaCompass.com. [Link]

• Bioanalytical Method Validation Guidance for Industry. (2018). FDA. [Link]

• Bioanalytical Method Validation. (2001). FDA. [Link]

• Matrix Effects in Mass Spectrometry Analysis: Causes and Solutions. (2024). Welch Materials, Inc.[Link]

• Bioanalytical Method Validation. (2013). FDA. [Link]

• How to Mitigate Matrix Effects in ICP-MS for Complex Sample Analysis. (n.d.). Drawell. [Link]

• Review Article on Matrix Effect in Bioanalytical Method Development. (2014). International Journal of MediPharm Research. [Link]

• A simple solid-phase extraction method for the analysis of red cell phospholipids by liquid chromatography-tandem mass spectrometry. (2018). Journal of Clinical Laboratory Analysis, 32(6), e22421. [Link]

• A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/MS Analysis. (n.d.). SlideShare. [Link]

• Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. (2013). Journal of Analytical & Bioanalytical Techniques, S5. [Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. (2019). Molecules, 24(16), 2947. [Link]

• Ion suppression (mass spectrometry). (n.d.). Wikipedia. [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. (n.d.). Journal of Analytical & Bioanalytical Techniques. [Link]

• Bonfiglio, R., et al. (1999). The effects of sample preparation methods on the variability of the electrospray ionization response for model drug compounds. Rapid Communications in Mass Spectrometry, 13(12), 1175-1185. [Link]

• Study of ion suppression for phenolic compounds in medicinal plant extracts using liquid chromatography−electrospray tandem mass spectrometry. (2016). ResearchGate. [Link]

• Dams, R., et al. (2003). Matrix Effect in Bio-Analysis of Illicit Drugs with LC-MS/MS. Journal of the American Society for Mass Spectrometry, 14(11), 1290-1294. [Link]

• Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. (2016). Journal of Chromatography B, 1022, 219-227. [Link]

• Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid. (2003). Journal of the American Society for Mass Spectrometry, 14(11), 1290-1294. [Link]

• 2-Chloro-(1,1'-biphenyl)-4,4'-diol. (n.d.). PubChem. [Link]

• Basics of LC/MS. (n.d.). Waters Corporation. [Link]

• LC-MS analysis of metabolites Basis of Chromatography. (2015). SlideShare. [Link]

• Liquid Chromatography-Mass Spectrometry in Analysis of Chemicals Related to the Chemical Weapons Convention. (2020). ResearchGate. [Link]

• Understanding LCMS Data for Identification of Chemical Compounds Contained in Rodent Tuber. (2019). International Journal of Advanced Computer Science and Applications, 10(11). [Link]

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overcoming co-elution of 2'-Chloro-[1,1'-biphenyl]-4-ol with other PCB metabolites

Welcome to the Technical Support Center for PCB Metabolite Analysis. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and frequently asked questions (FAQs) for overcoming the analytical challenge of co-elution, specifically focusing on 2'-Chloro-[1,1'-biphenyl]-4-ol and other structurally similar PCB metabolites.

As Senior Application Scientists, we understand that robust and reliable analytical methods are paramount. This document moves beyond simple procedural lists to explain the underlying scientific principles, helping you not only solve immediate co-elution problems but also build more resilient analytical methods for the future.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol and its isomers.

Q1: Why is 2'-Chloro-[1,1'-biphenyl]-4-ol particularly difficult to separate from other hydroxylated PCB (OH-PCB) metabolites?

A1: The difficulty arises from the presence of numerous structurally similar isomers. Polychlorinated biphenyls (PCBs) can be metabolized into hundreds of possible mono-hydroxylated congeners.[1][2] Metabolites like 2'-Chloro-[1,1'-biphenyl]-4-ol share the same parent biphenyl structure and differ only in the position of the chlorine and hydroxyl groups. This results in very similar physicochemical properties, such as polarity, hydrophobicity, and molecular shape, making them challenging to resolve using standard chromatographic techniques.

Q2: What are the most common analytical techniques used for OH-PCB analysis?

A2: The two primary methods are Gas Chromatography (GC) and Liquid Chromatography (LC), almost always coupled with Mass Spectrometry (MS).[3][4][5]

• GC-MS: Traditionally used, it offers high resolution. However, it requires a derivatization step to convert the polar hydroxyl group into a more volatile ether (e.g., methoxy-PCB) or ester.[6] This step can be time-consuming and a source of analytical error.[6]

• LC-MS/MS: This has become increasingly popular because it allows for the direct analysis of OH-PCBs without derivatization, saving time and avoiding potential analyte loss.[6][7]

Q3: Can I just use high-resolution mass spectrometry (HRMS) to solve co-elution?

A3: Not entirely. While HRMS can distinguish between compounds with different elemental formulas, it cannot differentiate between isomers. Isomers, such as different positional OH-PCB congeners, have the exact same mass and elemental composition. Therefore, chromatographic separation is indispensable for accurate isomer-specific quantification.[8]

Troubleshooting Guide: Resolving Co-elution

This guide provides a systematic approach to diagnosing and solving co-elution issues encountered during the analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol.

Issue 1: Poor Resolution Between 2'-Chloro-[1,1'-biphenyl]-4-ol and Other Isomers on a C18 Column

Q: My standard C18 (octadecylsilane) column is not separating my target analyte from other OH-PCBs. What is the underlying problem and what should I do?

A: The primary separation mechanism of a C18 column is based on hydrophobicity. Since OH-PCB isomers have very similar hydrophobic characteristics, a C18 phase often lacks the necessary selectivity to resolve them. The subtle differences in the planarity and dipole moments of the isomers are not sufficiently exploited by this stationary phase.

Troubleshooting Workflow:

Caption: Troubleshooting co-elution on a C18 column.

Recommended Action: Change Stationary Phase Chemistry

To achieve separation, you need a stationary phase that offers alternative chemistries beyond simple hydrophobicity.

• Phenyl-Hexyl Phase: This phase is an excellent first choice. The phenyl groups provide π-π interactions with the aromatic rings of the PCB metabolites, offering a different selectivity mechanism that can resolve isomers based on their structure and electron distribution.

• Pentafluorophenyl (PFP) Phase: PFP columns are highly versatile and often provide the best resolution for halogenated aromatic compounds. They offer multiple modes of interaction, including hydrophobic, π-π, dipole-dipole, and weak ion-exchange, which are highly effective at separating closely related isomers.

Data Summary: Alternative LC Columns for OH-PCB Separation

Stationary Phase	Primary Separation Mechanism(s)	Ideal For
C18 (Octadecyl)	Hydrophobic interactions	General-purpose reverse-phase
Phenyl-Hexyl	Hydrophobic, π-π interactions	Aromatic compounds, planar molecules
PFP (Pentafluorophenyl)	Hydrophobic, π-π, dipole-dipole , shape selectivity	Halogenated aromatics, positional isomers

Issue 2: Matrix Effects and Interferences from Complex Samples (e.g., Plasma, Tissue)

Q: I'm analyzing biological samples, and I suspect matrix components are co-eluting with my analyte, causing ion suppression/enhancement. How can I fix this?

A: Matrix effects are a significant challenge in bioanalysis. Co-eluting endogenous compounds (e.g., phospholipids, salts) can interfere with the ionization of your target analyte in the MS source. The solution lies in a more rigorous and selective sample preparation protocol.

Sample Preparation Workflow:

Caption: Recommended sample preparation workflow for complex matrices.

Recommended Action: Implement a Multi-Stage Cleanup Protocol

A simple "dilute-and-shoot" or protein precipitation method is often insufficient.[3]

• Extraction: Use liquid-liquid extraction (LLE) with solvents like n-hexane and dichloromethane (DCM) to extract the lipophilic OH-PCBs from the aqueous biological matrix.[7]

• Adsorption Chromatography Cleanup: The extracted sample should then be passed through a cleanup column.

  • Acidified Silica Gel: This is highly effective for removing lipids.[7]

  • Florisil or Alumina: These can be used to fractionate the sample, separating PCBs from other organochlorine compounds based on polarity.[9]

This multi-step process significantly reduces matrix components, leading to cleaner baselines, improved sensitivity, and reduced ion suppression.

Detailed Experimental Protocols

Protocol 1: UPLC-MS/MS Method for Separation of OH-PCB Isomers

This protocol provides a starting point for developing a high-resolution method using a PFP stationary phase.

1. Chromatographic Conditions:

• Instrument: UPLC system coupled to a triple quadrupole mass spectrometer.

• Column: PFP (Pentafluorophenyl) column, e.g., 100 mm x 2.1 mm, 1.7 µm particle size.

• Mobile Phase A: Water with 0.01% formic acid.

• Mobile Phase B: Methanol with 0.01% formic acid.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

2. Gradient Elution Program: This gradient is designed to provide a slow, shallow elution to maximize the resolution of closely eluting isomers.

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	25	75
2.0	25	75
10.0	10	90
12.0	2	98
13.0	25	75
15.0	25	75
(Note: This is a starting point and should be optimized for your specific set of co-eluting isomers).[7]

3. Mass Spectrometry Conditions (Negative ESI Mode):

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• Capillary Voltage: 2.5 kV.

• Source Temperature: 150 °C.

• Desolvation Temperature: 400 °C.

• Detection Mode: Multiple Reaction Monitoring (MRM).

Example MRM Transitions for a Dichlorinated OH-PCB (like 2'-Chloro-[1,1'-biphenyl]-4-ol isomers): The exact mass of 2'-Chloro-[1,1'-biphenyl]-4-ol is C12H8Cl2O. The [M-H]⁻ ion would be C12H7Cl2O⁻.

Analyte Group	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Dichloro-OH-PCBs	224.9	189.9 (Loss of Cl)	50	20
Dichloro-OH-PCBs	224.9	154.0 (Loss of 2Cl)	50	35
(Note: Precursor and product ions must be empirically determined for each specific isomer and instrument.)

References

• Soares, A., et al. (2014). Analytical approaches for the determination of PCB metabolites in blood: A review. Analytical and Bioanalytical Chemistry.
• Hasegawa, J., et al. (2007). Selective separation of hydroxy polychlorinated biphenyls (HO-PCBs)
• Weistrand, C., et al. (2009). Simultaneous extraction and clean-up of polychlorinated biphenyls and their metabolites from small tissue samples using pressurized liquid extraction.
• Luan, H., et al. (2013). Atropisomeric determination of chiral hydroxylated metabolites of polychlorinated biphenyls using HPLC-MS.
• Wang, S., et al. (2022). Development of an Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry Method for Hydroxylated Polychlorinated Biphenyls in Animal-Derived Food. Molecules.
• Quinete, N., et al. (2014). Analytical approaches for the determination of PCB metabolites in blood: a review. PubMed.
• Hoh, E., & Hites, R. A. (2005). Analytical methods for PCBs and organochlorine pesticides in environmental monitoring and surveillance: a critical appraisal.
• Cardoso, C., et al. (2018). Determination of Hydroxylated Polychlorinated Biphenyls (HO-PCBs)in Blood Plasma by High-Performance Liquid Chromatography-Electrospray Ionization-Tandem Quadrupole Mass Spectrometry.
• ATSDR. (2000). Analytical Methods for Polychlorinated Biphenyls (PCBs). Agency for Toxic Substances and Disease Registry.
• Grimm, F. A., et al. (2015). Metabolism and metabolites of polychlorinated biphenyls (PCBs). Critical Reviews in Toxicology.
• Grimm, F. A., et al. (2015). Metabolism and metabolites of polychlorinated biphenyls.

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• 4. Analytical approaches for the determination of PCB metabolites in blood: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. Analytical methods for PCBs and organochlorine pesticides in environmental monitoring and surveillance: a critical appraisal - PMC [pmc.ncbi.nlm.nih.gov]

optimizing ionization efficiency for 2'-Chloro-[1,1'-biphenyl]-4-ol in mass spectrometry

Welcome to the technical support guide for the mass spectrometric analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol. This document provides in-depth troubleshooting and optimization strategies tailored for researchers and drug development professionals. Our goal is to move beyond simple procedural lists and explain the underlying scientific principles, empowering you to make informed decisions during your method development and analysis.

Frequently Asked Questions (FAQs): Foundational Knowledge

This section addresses the fundamental properties of 2'-Chloro-[1,1'-biphenyl]-4-ol and how they dictate the initial analytical approach.

Q1: What are the key physicochemical properties of 2'-Chloro-[1,1'-biphenyl]-4-ol relevant to mass spectrometry?

Understanding the molecule's structure is the first step in developing a robust method. 2'-Chloro-[1,1'-biphenyl]-4-ol is a hydroxylated polychlorinated biphenyl (OH-PCB).[1][2] Its key features are:

• A Phenolic Hydroxyl (-OH) Group: This is the most important feature for ionization. The proton on the hydroxyl group is acidic, meaning it can be easily lost (deprotonated) in a solution with the appropriate pH to form a negative ion.[3]

• A Chlorinated Biphenyl Core: The biphenyl structure with a chlorine atom makes the molecule moderately nonpolar and lipophilic. The computed XLogP3 value (a measure of lipophilicity) for structurally similar compounds is in the range of 3.7 to 4.3, indicating a preference for organic solvents over water.[4][5]

• Molecular Weight: The molecular weight is approximately 220.6 g/mol , which is well within the range of most common mass spectrometers.[4]

These properties suggest the molecule is amenable to standard atmospheric pressure ionization techniques, but the choice of method and its parameters will be critical.

Q2: Which ionization mode (positive vs. negative) is recommended for this compound and why?

Negative ion mode is strongly recommended.

The rationale is based on the compound's gas-phase acidity. The phenolic hydroxyl group is the most easily ionizable site. In solution, it can readily lose a proton (H+) to form a phenoxide anion. This pre-formed ion in the liquid phase is ideal for detection in negative ion mode as the deprotonated molecule, [M-H]⁻. This is the preferred approach for analyzing phenolic compounds, offering both good sensitivity and selectivity.[3][6]

While positive mode ionization is not impossible (e.g., protonation of the oxygen atom), it is far less favorable and would require highly acidic conditions, leading to a significantly weaker signal.

Q3: Should I start with Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)?

Both ESI and APCI are viable options, but they operate on different principles, making one potentially more suitable depending on your experimental context.

• Electrospray Ionization (ESI): This should be your primary starting point. ESI is a soft ionization technique that transfers ions already present in the liquid phase into the gas phase.[7] Since 2'-Chloro-[1,1'-biphenyl]-4-ol readily forms an [M-H]⁻ ion in a slightly basic solution, ESI is perfectly suited to detect it.[1][8] It is particularly effective for polar to moderately polar analytes.

• Atmospheric Pressure Chemical Ionization (APCI): This is an excellent alternative, especially if you encounter issues with ESI. APCI is a gas-phase ionization technique that is well-suited for less polar and thermally stable compounds.[9] Given the analyte's moderate non-polarity, APCI could provide a robust signal and may be less susceptible to matrix effects (ion suppression) than ESI.[7][10]

The following workflow illustrates the decision-making process:

Caption: Ionization Source Selection Workflow.

Method Development & Optimization

This section provides actionable protocols and parameter tables to establish and refine your analytical method.

Q4: How do I set up an initial ESI method for this analyte?

A systematic approach is crucial. Begin with a direct infusion of a pure standard solution (e.g., 1 µg/mL in 50:50 acetonitrile:water) to optimize the mass spectrometer's source parameters before connecting the LC system.

• Prepare Standard: Create a 1 µg/mL solution of 2'-Chloro-[1,1'-biphenyl]-4-ol in a solvent mixture that mirrors your intended starting mobile phase (e.g., 50% acetonitrile in water).

• Infuse Standard: Using a syringe pump, infuse the standard solution directly into the mass spectrometer at a typical LC flow rate (e.g., 0.2-0.4 mL/min).

• Set Initial Parameters: Configure the instrument software with the starting parameters listed in Table 2 below. Ensure you are in Negative Ion Mode , monitoring for the [M-H]⁻ ion (m/z ~219.0 for the C12H8ClO2 isotope).

• Optimize Source Voltage: While observing a stable signal, adjust the capillary voltage up and down in small increments (e.g., 0.2 kV) to find the value that maximizes the analyte signal.

• Optimize Gas Flow and Temperature: Systematically adjust the nebulizer gas pressure and drying gas flow/temperature. Generally, you want the lowest temperature and gas flows that still provide efficient desolvation (i.e., a stable and intense signal). Overly high temperatures can cause analyte degradation.[11]

• Record Optimal Parameters: Once the signal is maximized and stable, save these parameters as your starting point for LC-MS analysis.

Parameter	Recommended Starting Value	Rationale
Ionization Mode	Negative	The phenolic proton is acidic and easily removed to form [M-H]⁻.[3][6]
Capillary Voltage	-2.5 to -3.5 kV	Creates the electrical field necessary for electrospray. Optimize for signal stability and intensity.[8]
Nebulizer Gas (N₂)	20-35 psi (1.5-2.5 bar)	Assists in forming fine droplets. Higher flow rates are needed for higher LC flow rates.[11]
Drying Gas (N₂) Flow	7-10 L/min	Aids in solvent evaporation from the droplets.
Drying Gas Temp.	250-350 °C	Provides energy for desolvation. Use the lowest temperature possible to maintain signal and avoid thermal degradation.[12]
Monitored Ion (m/z)	~219.0 [M-H]⁻	The deprotonated molecule (monoisotopic mass).

Q5: How do I optimize the mobile phase for better ESI signal?

Mobile phase composition directly impacts ionization efficiency in ESI. For negative mode analysis of a phenolic compound, promoting deprotonation is key.

• pH Adjustment: Adding a small amount of a basic modifier to the mobile phase will increase the pH and shift the equilibrium R-OH ⇌ R-O⁻ + H⁺ to the right, increasing the concentration of the desired [M-H]⁻ ion.

  • Recommendation: Add 0.1% ammonium hydroxide (NH₄OH) to the aqueous portion of your mobile phase. This is a volatile buffer compatible with MS that effectively increases pH.[3]

• Organic Solvent: Solvents with lower surface tension, such as methanol or acetonitrile, promote the formation of smaller droplets, which enhances the ESI process and can increase sensitivity.[11] Acetonitrile is often preferred for its lower viscosity.

Q6: When and how should I optimize an APCI method?

Switch to APCI if you experience significant ion suppression with ESI, if your analyte is in a very nonpolar matrix, or if you simply cannot achieve adequate sensitivity with ESI.

The key to APCI is efficient vaporization of the analyte and mobile phase, followed by gas-phase chemical ionization. The most critical parameter is the vaporizer temperature .

Parameter	Recommended Starting Value	Rationale
Ionization Mode	Negative	Deprotonation can still occur in the gas phase, but also monitor for potential chloride adducts.[10]
Corona Current	2-5 µA	The discharge current that ionizes the mobile phase vapor to create reagent ions.[9]
Vaporizer Temp.	350-450 °C	Must be high enough to completely vaporize the LC eluent and analyte without causing thermal degradation.[9]
Nebulizer Gas (N₂)	40-60 psi (2.7-4.1 bar)	Facilitates the formation of a fine aerosol for efficient vaporization.
Drying Gas (N₂) Flow	5-10 L/min	Sweeps the vapor through the corona discharge region.
Monitored Ion (m/z)	~219.0 [M-H]⁻	The deprotonated molecule is still a likely ion to be formed.

Optimization Workflow: Using a direct infusion, set all parameters and then incrementally increase the vaporizer temperature from a low value (e.g., 300 °C) upwards. You should see the analyte signal increase to a maximum before it either plateaus or decreases due to thermal decomposition. The optimal temperature is just at the start of the plateau.

Troubleshooting Guide

Even with a well-designed method, problems can arise. This section provides systematic solutions to common issues.

Q7: I see no signal or a very weak signal for my analyte standard. What should I do?

This is a common and frustrating issue. A logical, step-by-step approach is the fastest way to a solution. Do not change multiple parameters at once.[13]

Caption: Troubleshooting Workflow for No/Low Signal.

Q8: My signal is strong in the standard solution but disappears in the sample matrix. What's happening?

This is a classic symptom of ion suppression , a phenomenon where co-eluting compounds from the sample matrix interfere with the ionization of the analyte.[14][15] This is particularly common in ESI. Matrix components can compete for access to the droplet surface or change the physical properties of the droplet, hindering the release of analyte ions.[14]

• Setup: Connect your LC system to the mass spectrometer. Place a 'T' connector between the column outlet and the MS inlet.

• Infuse Analyte: Through the 'T', continuously infuse a standard solution of your analyte (e.g., 1 µg/mL) at a low flow rate (e.g., 10 µL/min) using a syringe pump. This should produce a stable, elevated baseline signal for your analyte.

• Inject Blank Matrix: Inject a prepared sample blank (a matrix extract that contains no analyte) onto the LC column.

• Monitor Signal: Monitor the analyte's signal (from the infused solution) over the course of the chromatographic run. If you see a significant dip in the signal at any point, this indicates that components from the matrix are eluting from the column at that time and suppressing the ionization of your infused analyte.[14]

Solutions for Ion Suppression:

• Improve Chromatographic Separation: Modify your LC gradient or change to a column with a different selectivity to move the analyte's retention time away from the interfering matrix components.

• Enhance Sample Cleanup: The most robust solution is to remove the interfering compounds before analysis. Implement a more rigorous sample preparation method like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE).[14]

• Dilute the Sample: A simple "dilute-and-shoot" approach can sometimes work if the analyte signal is strong enough at lower concentrations, as it reduces the concentration of matrix components.

Q9: I'm observing unexpected adducts or fragments in my spectrum. What do they mean?

While the primary ion should be [M-H]⁻, other species can sometimes appear.

• Chloride Adducts [M+Cl]⁻: In negative mode, it is possible to form an adduct with chloride ions, especially if the mobile phase or sample is contaminated with a chlorine source (e.g., dichloromethane). This is more common in APCI, where it can even be used as a quantitation strategy for chlorinated compounds.[10]

• In-Source Fragmentation: If source conditions (temperatures, voltages) are too harsh, the molecule can fragment inside the ion source before mass analysis. For OH-PCBs, a common fragmentation pathway is the loss of HCl, resulting in an [M-H-HCl]⁻ ion.[8] If you see significant fragmentation, try reducing the source temperature or cone/fragmentor voltage.

• Contaminants: Always be aware of common background ions like those from phthalates or siloxanes, which can appear in your spectra. Running a solvent blank can help identify these.[16]

References

• Atmospheric pressure plasma assisted reaction chemical ionization for analysis of chlorinated compounds separated by liquid chromatography. Journal of Analytical Atomic Spectrometry (RSC Publishing). Available from: [Link]

• ANALYSIS OF CHLORINATED PARAFFINS BY CHLORIDE ENHANCED APCI-MS. OSTI.GOV. Available from: [Link]

• Optimization of Microwave-Assisted Extraction for the Characterization of Olive Leaf Phenolic Compounds by Using HPLC-ESI-TOF-MS/IT-MS2. ACS Publications. Available from: [Link]

• ionization apci mass: Topics by Science.gov. Science.gov. Available from: [Link]

• California and Oregon Residual Pesticide Analysis using APCI with LC-MS/MS. Shimadzu Scientific Instruments. Available from: [Link]

• Determination of Phenolic Compounds by Capillary Zone Electrophoresis–Mass Spectrometry. PMC - NIH. Available from: [Link]

• ESI-MS/MS Analysis of Phenolic Compounds from Aeonium arboreum Leaf Extracts and Evaluation of their Antioxidant and Antimicrobial Activities. MDPI. Available from: [Link]

• 2-Chloro-(1,1'-biphenyl)-4,4'-diol. PubChem. Available from: [Link]

• Troubleshooting Loss of Signal: Where did my peaks go?. Biotage. Available from: [Link]

• Gas Phase Reactivity of Isomeric Hydroxylated Polychlorinated Biphenyls. Journal of the American Society for Mass Spectrometry - ACS Publications. Available from: [Link]

• Essentials of LC Troubleshooting, Part V: What Happened to My Sensitivity?. Chromatography Online. Available from: [Link]

• Optimization of ultrasound-assisted extraction and LC-ESI–MS/MS analysis of phenolic acids from Brassica oleracea L. var. sabellica. ResearchGate. Available from: [Link]

• LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. Available from: [Link]

• mass spectrometric ionization pattern of 209 polychlorinated biphenyls. Dioxin 20XX International Symposium. Available from: [Link]

• Atmospheric-pressure chemical ionization. Wikipedia. Available from: [Link]

• Estimation of the concentrations of hydroxylated polychlorinated biphenyls in human serum using ionization efficiency prediction for electrospray. PubMed Central. Available from: [Link]

• Determination of Hydroxylated Polychlorinated Biphenyls (HO-PCBs)in Blood Plasma by High-Performance Liquid Chromatography-Electrospray Ionization-Tandem Quadrupole Mass Spectrometry. ResearchGate. Available from: [Link]

• Determination of hydroxylated polychlorinated biphenyls (HO-PCBs) in blood plasma by high-performance liquid chromatography-electrospray ionization-tandem quadrupole mass spectrometry. Semantic Scholar. Available from: [Link]

• Mass Spec Troubleshooting: What to Check When Your Results Go Wrong. Agilent. Available from: [Link]

• The LCGC Blog: 10 Great Tips for Electrospray Ionization LC–MS. LCGC. Available from: [Link]

• 2-Chloro-4-biphenylol. PubChem - NIH. Available from: [Link]

• Ion Source Complementarity for Characterization of Complex Organic Mixtures Using Fourier Transform Mass Spectrometry: A Review. PubMed Central. Available from: [Link]

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purification challenges in the synthesis of 2'-Chloro-[1,1'-biphenyl]-4-ol

Welcome to the dedicated technical support guide for navigating the purification challenges in the synthesis of 2'-Chloro-[1,1'-biphenyl]-4-ol. This resource is designed for researchers, medicinal chemists, and process development scientists who encounter common yet complex issues in obtaining this key intermediate in a highly pure form. Here, we move beyond generic protocols to provide in-depth, experience-driven troubleshooting advice in a practical question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My crude product is a dark, oily residue after synthesis. How do I even begin the purification?

This is a common issue, often arising from the formation of polymeric byproducts or the presence of residual high-boiling solvents like DMF or DMSO, particularly if the synthesis involved a Suzuki-Miyaura coupling.

Immediate Steps:

• Aqueous Work-up: Before resorting to chromatography, ensure a thorough aqueous work-up has been performed. The phenolic nature of the target compound allows for an acid-base extraction. Dissolve the crude oil in a suitable organic solvent like ethyl acetate or MTBE. Wash with a saturated sodium bicarbonate solution to remove any acidic impurities.

• Brine Wash & Drying: Subsequently, wash the organic layer with brine to reduce the amount of dissolved water, and then dry thoroughly over anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal: Carefully remove the solvent under reduced pressure. If the residue is still oily, it's likely due to impurities.

Expert Insight: The phenolic hydroxyl group can lead to coloration upon air oxidation, especially under basic conditions. It is advisable to conduct the work-up promptly and, if necessary, under an inert atmosphere (e.g., nitrogen or argon) to minimize the formation of colored quinone-type impurities.

Q2: I'm seeing multiple spots on my TLC plate that are very close together. How can I improve my chromatographic separation?

Close-running spots on a Thin Layer Chromatography (TLC) plate are a classic sign of structurally similar impurities. In the synthesis of 2'-Chloro-[1,1'-biphenyl]-4-ol, these are often homocoupled byproducts (biphenyl-4,4'-diol or 2,2'-dichlorobiphenyl) or regioisomers.

Troubleshooting Your Chromatography:

• Solvent System Optimization: The polarity of your mobile phase is critical. A common starting point is a mixture of a non-polar solvent like hexane or heptane and a more polar solvent like ethyl acetate.

  • Strategy: Begin with a low polarity mixture (e.g., 9:1 Hexane:Ethyl Acetate) and gradually increase the proportion of ethyl acetate. The goal is to achieve a retention factor (Rf) of 0.2-0.3 for the desired product, which generally provides the best separation.

  • Pro-Tip: Adding a small amount (0.1-1%) of acetic acid to the mobile phase can often sharpen the spots of phenolic compounds by suppressing the ionization of the hydroxyl group, which reduces tailing on silica gel.

• Choosing the Right Stationary Phase: While standard silica gel is often sufficient, for very challenging separations, consider alternatives:

  • Reverse-Phase Chromatography (C18): If the impurities are significantly more or less polar, reverse-phase chromatography using a solvent system like acetonitrile/water or methanol/water can be highly effective.

Data-Driven Solvent Selection:

Impurity Type	Typical Polarity	Recommended Chromatography Approach
Starting Boronic Acid	More Polar	Will likely remain at the baseline on TLC. Easily removed by a silica plug or basic wash.
Homocoupled Biphenyl-4,4'-diol	More Polar	Increase the polarity of the mobile phase gradually to elute after the desired product.
Homocoupled 2,2'-Dichlorobiphenyl	Less Polar	Will elute before the desired product. Use a lower polarity mobile phase for better separation.

Q3: My purified compound has a broad melting point and the NMR spectrum shows broad peaks. What's the cause?

A broad melting point is a strong indicator of impurity. Broad peaks in the Nuclear Magnetic Resonance (NMR) spectrum, especially for the phenolic -OH proton, can be due to several factors:

• Residual Water or Solvents: Even trace amounts of water or protic solvents can lead to rapid proton exchange, broadening the -OH signal. Drying the sample under high vacuum for several hours can help.

• Paramagnetic Impurities: Trace metals, particularly residual palladium from a cross-coupling reaction, can cause significant peak broadening.

  • Solution: Passing a solution of your compound through a short plug of activated carbon or a metal scavenger resin can effectively remove these trace metals.

• Slow Conformational Exchange: The rotation around the biphenyl C-C bond can sometimes be slow on the NMR timescale, leading to broader peaks for the aromatic protons. This is an inherent property of the molecule.

Workflow for Diagnosing Broad Peaks:

Caption: Decision tree for troubleshooting broad NMR peaks.

Detailed Experimental Protocols

Protocol 1: Optimized Flash Column Chromatography

This protocol is designed to separate 2'-Chloro-[1,1'-biphenyl]-4-ol from common, less polar homocoupled byproducts.

• Column Preparation:

  • Select a glass column with a diameter appropriate for the amount of crude material (a good rule of thumb is a 20:1 to 40:1 ratio of silica weight to crude material weight).

  • Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 95:5 Hexane:Ethyl Acetate).

  • Pack the column by carefully pouring the slurry and allowing the silica to settle, ensuring no air bubbles are trapped.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase.

  • Alternatively, for less soluble materials, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution:

  • Begin elution with the low-polarity mobile phase (95:5 Hexane:Ethyl Acetate).

  • Collect fractions and monitor them by TLC. The less polar impurities (like 2,2'-dichlorobiphenyl) should elute first.

  • Gradually increase the polarity of the mobile phase (e.g., to 90:10, then 85:15 Hexane:Ethyl Acetate) to elute the desired product. This gradient approach often provides superior separation compared to a single isocratic elution.

• Fraction Analysis:

  • Combine the pure fractions (as determined by TLC) and remove the solvent under reduced pressure to yield the purified product.

Protocol 2: Recrystallization for Final Polishing

Recrystallization is an excellent final step to obtain highly pure, crystalline material.

• Solvent Screening:

  • In small test tubes, test the solubility of your compound in various solvents (e.g., toluene, heptane, ethanol/water mixtures, isopropyl acetate).

  • The ideal solvent will dissolve the compound when hot but show poor solubility when cold. A two-solvent system (one in which the compound is soluble and one in which it is not) is often effective. For 2'-Chloro-[1,1'-biphenyl]-4-ol, a toluene/heptane or ethyl acetate/hexane system is a good starting point.

• Procedure:

  • Dissolve the compound in a minimal amount of the hot solvent (or the "good" solvent in a two-solvent system).

  • If there are insoluble impurities, perform a hot filtration.

  • Allow the solution to cool slowly to room temperature. Crystal formation should begin.

  • Once crystal growth appears to have stopped, place the flask in an ice bath for 30-60 minutes to maximize yield.

• Isolation:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

  • Dry the crystals under high vacuum.

Purification Workflow Overview:

Caption: General workflow for the purification of 2'-Chloro-[1,1'-biphenyl]-4-ol.

References

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925. [Link]

• Burke, R. M., & Lipshutz, B. H. (2004). Scavenging residual palladium from organic solutions. Organic Letters, 6(10), 1613–1615. [Link]

Technical Support Center: Stability of 2'-Chloro-[1,1'-biphenyl]-4-ol in Solution

Welcome to the technical support center for 2'-Chloro-[1,1'-biphenyl]-4-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this compound. As a biphenyl derivative, 2'-Chloro-[1,1'-biphenyl]-4-ol holds significant interest in medicinal chemistry, particularly in the development of novel antibacterial agents.[1] Understanding its stability in solution during storage is paramount for obtaining reliable and reproducible experimental results.

This resource provides a comprehensive overview of the factors influencing the stability of 2'-Chloro-[1,1'-biphenyl]-4-ol, potential degradation pathways, and recommended procedures for storage and handling. The information presented is a synthesis of established principles for phenolic and chlorinated aromatic compounds, providing a robust framework for your experimental design.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 2'-Chloro-[1,1'-biphenyl]-4-ol in solution?

The stability of 2'-Chloro-[1,1'-biphenyl]-4-ol in solution is primarily influenced by a combination of chemical and physical factors. These include:

• pH of the solution: Phenolic compounds, like the hydroxyl group in 2'-Chloro-[1,1'-biphenyl]-4-ol, are susceptible to pH-dependent degradation.

• Solvent composition: The choice of solvent can significantly impact the solubility and stability of the compound.

• Storage temperature: Elevated temperatures can accelerate degradation reactions.

• Exposure to light (Photostability): Aromatic and chlorinated compounds can be susceptible to photodegradation.

• Presence of oxidizing agents: The phenolic hydroxyl group can be prone to oxidation.

Q2: In what pH range is 2'-Chloro-[1,1'-biphenyl]-4-ol expected to be most stable?

Q3: What are the recommended general storage conditions for solutions of 2'-Chloro-[1,1'-biphenyl]-4-ol?

To ensure the integrity of your 2'-Chloro-[1,1'-biphenyl]-4-ol solutions, it is recommended to:

• Store in a cool, dry, and dark place. [3][4][5] Refrigeration at 2-8°C is generally advisable for short to medium-term storage. For long-term storage, freezing (-20°C or below) in a suitable solvent may be appropriate, but freeze-thaw cycles should be minimized.

• Use tightly sealed containers to prevent solvent evaporation and exposure to atmospheric oxygen and moisture.

• Protect from light by using amber vials or by wrapping containers in aluminum foil.[6][7][8][9]

• Consider storage under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation, especially for long-term storage or if the compound is particularly sensitive.[3][5]

Q4: What are the potential degradation pathways for 2'-Chloro-[1,1'-biphenyl]-4-ol?

Based on the chemical structure (a chlorinated biphenyl with a hydroxyl group), the following degradation pathways are plausible:

• Oxidation: The phenolic hydroxyl group is susceptible to oxidation, which can lead to the formation of quinone-type structures and other colored degradation products. This can be accelerated by exposure to air (oxygen), metal ions, and light.

• Photodegradation: Exposure to UV or visible light can induce photochemical reactions, potentially leading to dechlorination, hydroxylation, or the formation of other photoproducts.[6][7][8][9]

• Dechlorination: Under certain conditions, such as exposure to UV light or in the presence of specific catalysts, the chlorine atom may be removed from the biphenyl ring.

• Formation of Dimers or Polymers: Phenolic compounds can sometimes undergo oxidative coupling to form dimeric or polymeric products.

Troubleshooting Guide

This section addresses common issues that may arise during the storage and use of 2'-Chloro-[1,1'-biphenyl]-4-ol solutions.

Observed Issue	Potential Cause	Troubleshooting Steps & Recommendations
Change in solution color (e.g., yellowing)	Oxidation of the phenolic hydroxyl group.	1. Minimize Oxygen Exposure: Prepare solutions with deoxygenated solvents and consider storing under an inert atmosphere (nitrogen or argon). 2. Protect from Light: Store solutions in amber vials or wrapped in foil. 3. Check for Metal Contamination: Use high-purity solvents and glassware to avoid metal-catalyzed oxidation.
Precipitation of the compound from solution	Poor solubility in the chosen solvent, or degradation to a less soluble product.	1. Verify Solubility: Consult literature for solubility data or perform a solubility test before preparing stock solutions. 2. Consider a Different Solvent System: A co-solvent system may be necessary to maintain solubility. 3. Store at an Appropriate Temperature: If precipitation occurs upon refrigeration, check if storage at room temperature (if stability permits) is an option.
Inconsistent or unexpected experimental results	Degradation of the compound leading to a lower effective concentration or the presence of interfering degradation products.	1. Perform a Stability Check: Analyze the solution using a suitable analytical method (e.g., HPLC) to determine the concentration and purity of the compound. 2. Prepare Fresh Solutions: If degradation is suspected, prepare fresh solutions from a solid sample before each experiment. 3. Review Storage Conditions: Ensure that the storage conditions are optimal and have been consistently maintained.
Appearance of new peaks in analytical chromatograms (e.g., HPLC)	Formation of degradation products.	1. Characterize Degradation Products: If possible, use techniques like LC-MS to identify the mass of the new peaks to gain insight into the degradation pathway. 2. Conduct a Forced Degradation Study: Intentionally stress the compound under various conditions (acid, base, oxidation, light, heat) to generate degradation products and confirm that your analytical method can separate them from the parent compound.[10]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of 2'-Chloro-[1,1'-biphenyl]-4-ol

This protocol provides a general procedure for preparing a stock solution. The choice of solvent will depend on the specific requirements of your experiment.

Materials:

• 2'-Chloro-[1,1'-biphenyl]-4-ol (solid)

• High-purity solvent (e.g., DMSO, ethanol, methanol, acetonitrile)

• Calibrated analytical balance

• Volumetric flask (Class A)

• Sonicator (optional)

• Amber glass vial with a PTFE-lined cap

Procedure:

• Weighing: Accurately weigh the desired amount of 2'-Chloro-[1,1'-biphenyl]-4-ol using an analytical balance.

• Dissolution: Transfer the weighed compound to a volumetric flask. Add a portion of the chosen solvent to the flask.

• Solubilization: Gently swirl the flask to dissolve the compound. If necessary, use a sonicator for a short period to aid dissolution.

• Volume Adjustment: Once the compound is completely dissolved, add the solvent to the calibration mark of the volumetric flask.

• Mixing: Cap the flask and invert it several times to ensure a homogeneous solution.

• Storage: Transfer the solution to a labeled amber glass vial with a PTFE-lined cap. Store under the recommended conditions (see FAQs).

Protocol 2: Assessment of Solution Stability by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general approach for monitoring the stability of 2'-Chloro-[1,1'-biphenyl]-4-ol in solution over time.

Principle:

HPLC is a powerful technique for separating and quantifying components in a mixture. By analyzing the solution at different time points, any decrease in the concentration of the parent compound and the appearance of degradation products can be monitored. HPLC methods have been successfully used for the analysis of biphenyls and their metabolites.[11]

Materials:

• HPLC system with a UV detector

• C18 reversed-phase HPLC column

• Mobile phase (e.g., a mixture of acetonitrile and water or methanol and water, with or without a pH modifier like formic acid or acetic acid)

• Stock solution of 2'-Chloro-[1,1'-biphenyl]-4-ol

• Autosampler vials

Procedure:

• Method Development (if necessary): Develop an HPLC method that provides good separation of 2'-Chloro-[1,1'-biphenyl]-4-ol from any potential impurities or degradation products. A C18 column with a mobile phase of acetonitrile and water is a good starting point for method development.[12]

• Initial Analysis (Time Zero): Immediately after preparing the solution, inject an aliquot into the HPLC system to determine the initial concentration and purity. This will serve as the baseline.

• Storage: Store the solution under the desired conditions (e.g., 4°C, room temperature, protected from light).

• Time-Point Analysis: At predetermined time intervals (e.g., 24 hours, 48 hours, 1 week, 1 month), withdraw an aliquot of the stored solution, transfer it to an autosampler vial, and analyze it using the same HPLC method.

• Data Analysis: Compare the peak area of 2'-Chloro-[1,1'-biphenyl]-4-ol at each time point to the initial (time zero) peak area to calculate the percentage of the compound remaining. Also, monitor the appearance and growth of any new peaks, which would indicate degradation products.

Data Interpretation:

A stable solution will show minimal to no decrease in the peak area of the parent compound and no significant formation of new peaks over the tested period. A decrease of more than 10% in the parent compound's concentration is often considered significant degradation.

Visualizing Experimental Workflows

Stability Assessment Workflow

Caption: Workflow for assessing the stability of 2'-Chloro-[1,1'-biphenyl]-4-ol solutions.

Potential Degradation Pathways

Caption: Plausible degradation pathways for 2'-Chloro-[1,1'-biphenyl]-4-ol.

References

• Extraction Magazine. pH and Its Effects on Phytochemical Stability. (2022-09-17). [Link]

• Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the Stability of Plant Phenolic Compounds. Journal of Agricultural and Food Chemistry, 48(6), 2101–2110. [Link]

• ICH. (1996). ICH Q1B Photostability Testing of New Drug Substances and Products. [Link]

• Lee, D. G., et al. (2022). Quantitative determination of biphenyls and their metabolites in cell cultures of Comamonas thiooxydans N1 using high-performance liquid chromatography. Food Science and Technology, 42. [Link]

• Gómez-Carballo, A., et al. (2007). Major Degradation Product Identified in Several Pharmaceutical Formulations against the Common Cold. Analytical Chemistry, 79(20), 7648–7657. [Link]

• European Medicines Agency. (1998). ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline. [Link]

• IKEV. ICH Q1B Guideline Photostability Testing of New Drug Substances and Products. [Link]

• Q1 Scientific. (2021). Photostability testing theory and practice. [Link]

• Caron Scientific. RAPID & REPEATABLE PHOTOSTABILITY RESULTS IN AN ICH Q1B OPTION II CHAMBER. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Analytical methods for PCBs and organochlorine pesticides in environmental monitoring and surveillance: a critical appraisal - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4'-Chloro-[1,1'-biphenyl]-2-amine | 1204-44-0 [sigmaaldrich.com]
• 4. echemi.com [echemi.com]
• 5. 1204-44-0|4'-Chloro-[1,1'-biphenyl]-2-amine|BLD Pharm [bldpharm.com]
• 6. database.ich.org [database.ich.org]
• 7. ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 8. ikev.org [ikev.org]
• 9. q1scientific.com [q1scientific.com]
• 10. dspace.ceu.es [dspace.ceu.es]
• 11. scielo.br [scielo.br]
• 12. assets.fishersci.com [assets.fishersci.com]

minimizing contamination in trace analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol

Welcome to the technical support center for the trace analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol. As a hydroxylated polychlorinated biphenyl (OH-PCB), this compound presents unique analytical challenges, primarily centered around minimizing contamination to achieve accurate and reproducible results at low concentrations. This guide is designed for researchers, scientists, and drug development professionals to navigate these challenges effectively. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) in a user-friendly format, grounded in established scientific principles and field-proven expertise.

Section 1: Understanding the Analyte and Associated Challenges

2'-Chloro-[1,1'-biphenyl]-4-ol is a monochlorinated hydroxylated biphenyl. Its analysis is representative of the broader challenges encountered with OH-PCBs, which are metabolites of PCBs and are of significant environmental and toxicological interest. The primary analytical hurdles include their presence at trace levels in complex matrices and their susceptibility to contamination from various sources in the laboratory environment.

Section 2: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the trace analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol.

Q1: What are the primary sources of contamination I should be aware of when analyzing 2'-Chloro-[1,1'-biphenyl]-4-ol?

A1: Contamination is a critical concern in trace analysis and can originate from multiple sources. For OH-PCBs like 2'-Chloro-[1,1'-biphenyl]-4-ol, the most common contaminants are:

• Phthalates: These plasticizers are ubiquitous and can leach from a wide variety of laboratory plastics, including pipette tips, solvent bottles, vial caps, and tubing.[1][2][3][4] Phthalate contamination is a well-documented issue in both GC-MS and LC-MS analysis.

• Siloxanes: Polysiloxanes are common in GC analysis and can manifest as "ghost peaks."[5][6] Sources include septa, vial cap liners, and column bleed.[5][7][8]

• Laboratory Environment: Dust, aerosols, and even personal care products can introduce contaminants into your samples.[9] A clean and controlled laboratory environment is crucial for trace analysis.

• Reagents and Solvents: Impurities in solvents, reagents, and even high-purity water can contribute to background noise and interfere with your analysis. Always use the highest grade of solvents and reagents available (e.g., LC-MS grade).[9]

• Glassware: Improperly cleaned glassware can be a significant source of organic and inorganic contamination.

Q2: Should I use Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol?

A2: Both GC-MS and LC-MS/MS are powerful techniques for the analysis of OH-PCBs, and the choice depends on your specific needs and available instrumentation.

• GC-MS: This technique often requires a derivatization step to improve the volatility and chromatographic behavior of the polar hydroxyl group.[10][11][12] Common derivatization agents include silylating agents (e.g., BSTFA) or alkylating agents. Derivatization can introduce its own set of challenges, including incomplete reactions and the introduction of artifacts.

• LC-MS/MS: This method has the advantage of analyzing the compound in its native form, eliminating the need for derivatization.[13][14] It is often more sensitive and selective, especially when using multiple reaction monitoring (MRM). However, LC-MS/MS is more susceptible to matrix effects, which can cause ion suppression or enhancement.[15][16]

Q3: What is derivatization and why is it often necessary for GC-MS analysis of this compound?

A3: Derivatization is the process of chemically modifying a compound to produce a new compound with properties more suitable for a specific analytical technique.[10][11][12] For GC-MS analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol, the polar hydroxyl (-OH) group makes the molecule less volatile and prone to tailing on many GC columns. Derivatization replaces the active hydrogen of the hydroxyl group with a less polar functional group, such as a trimethylsilyl (TMS) group. This increases the volatility and thermal stability of the analyte, leading to better peak shape and improved sensitivity.[10][11]

Q4: How can I minimize matrix effects in my LC-MS/MS analysis?

A4: Matrix effects, the suppression or enhancement of ionization of the target analyte by co-eluting compounds from the sample matrix, are a common challenge in LC-MS/MS.[15][16] To minimize them:

• Improve Sample Preparation: Utilize effective sample cleanup techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.

• Optimize Chromatography: Adjust your chromatographic conditions (e.g., gradient, column chemistry) to separate the analyte from interfering compounds.

• Use Isotope-Labeled Internal Standards: A stable isotope-labeled internal standard that co-elutes with the analyte is the most effective way to compensate for matrix effects.

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix that is similar to your samples to mimic the matrix effects.

Section 3: Troubleshooting Guides

This section provides a systematic approach to resolving common issues encountered during the trace analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol.

Troubleshooting Scenario 1: Persistent Baseline Contamination in GC-MS Analysis

Symptom: You observe a series of evenly spaced peaks in your blank injections, often with characteristic m/z fragments of siloxanes (e.g., m/z 73, 147, 207, 281).[5]

Logical Troubleshooting Workflow:

Caption: Troubleshooting workflow for siloxane contamination.

Detailed Troubleshooting Steps:

• Isolate the Source: The first step is to determine if the contamination is coming from the injection process or the GC system itself. Run a "no-injection" blank by starting the GC run without an injection. If the peaks are still present, the source is likely within the GC system (septum, liner, or column). If the peaks are absent, the contamination is introduced during injection (syringe, vial, or solvent).

• Inspect and Replace Consumables:

  • Septa: The inlet septum is a very common source of siloxane bleed, especially at high inlet temperatures.[5][7][8] Replace the septum with a high-quality, low-bleed, high-temperature septum. Consider pre-conditioning septa by baking them in a separate oven before use.

  • Inlet Liner: The glass liner in the injector can accumulate non-volatile residues. Remove and clean the liner or replace it with a new, deactivated liner.

• Evaluate the GC Column: Column bleed can also contribute to siloxane background. Condition the column according to the manufacturer's instructions. If the bleed remains high, the column may be old or damaged and may need to be replaced.

• Check the Syringe and Vials: If the contamination is introduced during injection, thoroughly clean the autosampler syringe. Use high-quality vials and caps with PTFE/silicone septa designed for trace analysis to minimize leaching.

Troubleshooting Scenario 2: Phthalate Contamination in LC-MS/MS Analysis

Symptom: You observe significant peaks corresponding to common phthalates (e.g., dibutyl phthalate, dioctyl phthalate) in your chromatograms, even in your blanks.

Logical Troubleshooting Workflow:

Caption: Troubleshooting workflow for phthalate contamination.

Detailed Troubleshooting Steps:

• Isolate the Source: Begin by analyzing your mobile phase directly, bypassing the autosampler and column if possible. This will help determine if the contamination is from your solvents or the LC system.

• Evaluate Mobile Phase and Delivery System:

  • Prepare fresh mobile phases using the highest purity solvents and additives available. Use glass bottles for your mobile phases, as plastic bottles can leach phthalates.[1][2]

  • If the contamination persists, inspect your solvent lines. Replace any plastic tubing with PEEK or stainless steel.

• Assess Sample Preparation and Storage:

  • Systematically replace all plasticware used in your sample preparation with glass or polypropylene alternatives. Polypropylene is generally less prone to leaching phthalates than other plastics.[3][4]

  • Use glass vials with PTFE-lined caps for sample storage and analysis.

• Clean the Autosampler: The autosampler's injection port, needle, and sample loop can become contaminated. Follow the manufacturer's instructions for cleaning these components.

Section 4: Protocols and Best Practices

Adherence to strict protocols is paramount for successful trace analysis.

Protocol 1: Glassware Cleaning for Trace Organic Analysis

• Initial Rinse: Immediately after use, rinse glassware with the appropriate solvent to remove the bulk of any organic residues.

• Detergent Wash: Wash with a laboratory-grade, phosphate-free detergent in hot water.[17][18]

• Tap Water Rinse: Rinse thoroughly with tap water.

• Deionized Water Rinse: Rinse at least three times with deionized water.

• Solvent Rinse: Rinse with a high-purity solvent (e.g., acetone or methanol) to remove any remaining organic traces and to aid in drying.

• Drying/Baking:

  • For general use, air dry in a clean environment or in an oven at a low temperature (e.g., 105 °C).

  • For highly sensitive analyses, bake the glassware in a muffle furnace at a high temperature (e.g., 400-550 °C) for at least 4 hours to pyrolyze any residual organic contaminants.[19] Allow the glassware to cool completely in the furnace before removal.

• Storage: Store cleaned glassware covered with aluminum foil in a clean, dust-free cabinet.

Protocol 2: Derivatization of 2'-Chloro-[1,1'-biphenyl]-4-ol for GC-MS Analysis (General Procedure)

This is a general procedure based on common methods for OH-PCBs. Optimization for your specific application is recommended.

• Evaporation: Evaporate the sample extract containing 2'-Chloro-[1,1'-biphenyl]-4-ol to dryness under a gentle stream of nitrogen.

• Reagent Addition: Add a suitable derivatization reagent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst, in an appropriate solvent (e.g., pyridine or acetonitrile).

• Reaction: Cap the vial tightly and heat at a specific temperature (e.g., 60-75 °C) for a set time (e.g., 30-60 minutes) to allow the reaction to go to completion.

• Cooling and Analysis: Allow the vial to cool to room temperature before injecting an aliquot into the GC-MS.

Note: The choice of derivatization reagent, solvent, temperature, and time should be optimized to achieve maximum derivatization efficiency.

Section 5: Data and Reference Tables

Table 1: Common Contaminants and Their Sources

Contaminant	Common m/z Fragments (EI-MS)	Primary Sources	Mitigation Strategies
Siloxanes	73, 147, 207, 281, 355[5]	GC septa, vial caps, column bleed, hand lotions	Use low-bleed septa, condition new septa, use high-quality vials, regular instrument maintenance.
Phthalates	149 (common fragment)	Plastic labware (tubes, pipette tips, bottles), vinyl tubing, floor tiles	Use glass or polypropylene labware, high-purity solvents, and minimize the use of plastics.[1][2]
Hydrocarbons	Various	Lubricants, pump oil, environmental contamination	Maintain a clean work area, use hydrocarbon-free gloves, ensure proper instrument maintenance.

Table 2: Recommended Consumables for Trace Analysis

Component	Recommended Material/Type	Rationale
GC Septa	High-temperature, low-bleed, pre-conditioned	Minimizes siloxane contamination.[8][20][21]
Vials	Type 1 borosilicate glass, silanized if necessary	Inert and minimizes analyte adsorption.
Vial Caps/Septa	PTFE/Silicone	Good sealability and chemical inertness.
LC Tubing	PEEK or Stainless Steel	Prevents leaching of plasticizers like phthalates.
Solvent Bottles	Glass with PTFE-lined caps	Avoids contamination from plastic bottles.
Pipette Tips	Polypropylene, filtered	Polypropylene is less prone to leaching than other plastics; filters prevent aerosol contamination.

References

• Bhanu, D. (2013). Septum bleed during GC-MS analysis: utility of septa of various makes.
• Ottenstein, D. M., & Silvis, P. H. (1979). A Quantitative Comparison of Gas Chromatograph Septum Bleed.

• Semantic Scholar. (n.d.). Septum bleed during GC-MS analysis: utility of septa of various makes. Retrieved from [Link]

• Ottenstein, D. M., & Silvis, P. H. (n.d.). GC Septa: A Comparison of Bleed Characteristics. Supelco.

• Scientific Instrument Services. (1999). Note 40: Comparison of Septa by Direct Thermal Extraction. Retrieved from [Link]

• Andjelkovic, T., et al. (2021). Phthalates leaching from plastic food and pharmaceutical contact materials by FTIR and GC-MS. Environmental Science and Pollution Research, 28(23), 29479-29493.

• ZefSci. (2023, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories. Retrieved from [Link]

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Technical Support Center: Optimizing Extraction Recovery of 2'-Chloro-[1,1'-biphenyl]-4-ol from Sediment

Welcome to the technical support center for the analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the extraction of this semi-volatile organic compound from complex sediment matrices. As your application scientist, I will provide not just protocols, but the underlying chemical principles and field-proven insights to empower you to troubleshoot and optimize your recovery rates effectively. Our approach is built on ensuring that every protocol is a self-validating system, grounded in authoritative methods.

Analyte Profile: 2'-Chloro-[1,1'-biphenyl]-4-ol

Understanding the physicochemical properties of your target analyte is the first principle of developing a robust extraction method. 2'-Chloro-[1,1'-biphenyl]-4-ol is a chlorinated phenolic compound, and its structure dictates its behavior in any extraction system.

Property	Value / Observation	Implication for Extraction
Molecular Formula	C₁₂H₉ClO[1]	---
Molecular Weight	204.65 g/mol [1]	A semi-volatile organic compound (SVOC).
LogP (Octanol/Water)	~4.3 (Computed)[1]	Highly hydrophobic. It will preferentially partition into nonpolar organic solvents rather than water.
Key Functional Group	Phenolic Hydroxyl (-OH)	This group is acidic. Its protonation state is pH-dependent, which is the most critical variable to control during extraction.
pKa	Not readily available, but estimated to be in the range of 7-9, similar to other chlorinated phenols.	At pH < pKa, the analyte is neutral and hydrophobic. At pH > pKa, it becomes an anionic phenolate, increasing its water solubility.

Troubleshooting Guide & Method Optimization

This section is structured in a question-and-answer format to directly address the most common issues encountered in the field.

Q1: Why is my extraction recovery of 2'-Chloro-[1,1'-biphenyl]-4-ol consistently low?

Low recovery is the most frequent challenge and is rarely due to a single factor. It's typically a systematic issue in the extraction workflow. Let's diagnose the potential causes, starting with the most impactful.

Primary Cause: Incorrect pH during Extraction

The single most important parameter for extracting a phenolic compound from a solid or aqueous matrix is pH. To efficiently extract the analyte into an organic solvent, it must be in its neutral, protonated form .

The Mechanism: At a pH well below the analyte's pKa (e.g., pH ≤ 2), the phenolic hydroxyl group is protonated (-OH). This makes the molecule neutral and significantly more soluble in organic solvents. If the pH of the sample slurry is neutral or alkaline, the analyte will deprotonate to its phenolate form (-O⁻), making it more water-soluble and causing it to remain in the aqueous phase or tightly bound to the sediment matrix, drastically reducing recovery.

Solution: Acidify your sediment sample before extraction. A common and effective practice is to create a slurry of the sediment with acidified water (e.g., using sulfuric or hydrochloric acid to reach a pH of ≤ 2) before adding the extraction solvent.[2]

Caption: Effect of pH on analyte partitioning.

Secondary Cause: Suboptimal Solvent System

While the analyte is hydrophobic, solvent choice is still critical for efficiently desorbing it from the sediment matrix, which is a complex mixture of sand, silt, clay, and organic matter.

The Principle: You need a solvent or solvent mixture that can both penetrate the sediment particles and effectively solvate the analyte. A single solvent is often insufficient. US EPA methods for SVOCs frequently recommend solvent mixtures.[3][4]

Solution: Use a binary solvent system that combines a nonpolar solvent with a more polar, water-miscible solvent.

• Acetone/Hexane (1:1) : A widely used combination. Acetone helps to disrupt water layers on the sediment surface and penetrate organic matter, while hexane efficiently solvates the nonpolar analyte.[2]

• Acetone/Dichloromethane (DCM) (1:1) : Another powerful combination cited in EPA methods. DCM is an excellent solvent for a broad range of semi-volatile compounds.

Solvent System	Polarity	Advantages	Considerations
Hexane	Nonpolar	Excellent for dissolving the hydrophobic analyte.	Poor at penetrating wet sediment and organic matter.
Dichloromethane (DCM)	Polar Aprotic	Broad solvency range for many SVOCs.	More toxic than other options.
Acetone	Polar Aprotic	Water-miscible; excellent for disrupting the sediment-water interface.	Not a good solvent for the analyte on its own.
Acetone/Hexane (1:1)	Mixed	Recommended. Balances matrix penetration with analyte solvation.	---

Tertiary Cause: Inefficient Extraction Technique

The physical method used to mix the solvent and sediment determines the efficiency of mass transfer. Older methods like Soxhlet are time and solvent-intensive.[5][6] Modern instrumented techniques offer superior performance.

Solution: Employ a high-energy extraction technique to ensure intimate contact between the solvent and sample.

• Ultrasonic-Assisted Extraction (UAE): Uses high-frequency sound waves to create cavitation bubbles.[7] Their collapse generates localized high pressure and temperature, disrupting the matrix and accelerating solvent penetration. This is a rapid and efficient method.[2][8]

• Pressurized Liquid Extraction (PLE) / Accelerated Solvent Extraction (ASE): Uses elevated temperatures and pressures to increase extraction efficiency and speed.[9][10] This is a highly effective, automated technique that meets the requirements of US EPA Method 3545A.[3][4]

Q2: My recovery is inconsistent across different sediment samples. What causes this variability?

This issue points directly to matrix effects .[11][12] Sediment is not a uniform material. Variations in organic matter content, clay content, and the presence of co-contaminants can significantly impact extraction efficiency.

The Mechanism:

• High Organic Matter: 2'-Chloro-[1,1'-biphenyl]-4-ol can strongly adsorb to humic and fulvic acids in the sediment, making it harder to extract.[13]

• Co-extracted Interferences: Lipids, sulfur compounds, and other pollutants can be co-extracted. During analysis, these can interfere with the instrument's ability to accurately detect the target analyte, a phenomenon known as ion suppression or enhancement in mass spectrometry.[9][12]

Solution: Implement a Self-Validating Workflow You must assume every sample is different. The key is not to eliminate variability but to measure and correct for it.

• Homogenize Samples: Before taking a subsample for extraction, ensure the entire sediment sample is thoroughly dried (e.g., freeze-dried or air-dried and mixed with sodium sulfate) and homogenized (ground and sieved).[10][14]

• Use Matrix Spikes: For every batch of samples, prepare a "matrix spike" (MS) and a "matrix spike duplicate" (MSD). This involves adding a known amount of your analyte to a real sediment sample before extraction. The recovery of this spike provides a direct measure of the extraction efficiency for that specific matrix.[15]

• Use Surrogate Standards: Add a known amount of a non-target compound with similar chemical properties to every sample before extraction. The recovery of the surrogate indicates the performance of your method on a per-sample basis.

Q3: I see many interfering peaks in my chromatogram. How can I clean up my raw extract?

A "dirty" extract is a direct consequence of matrix effects and is a common issue with sediment. A cleanup step after extraction is almost always mandatory.

The Principle: The goal is to remove co-extracted interferences that have different chemical properties from your analyte while retaining your analyte. For a moderately polar compound like 2'-Chloro-[1,1'-biphenyl]-4-ol, Solid-Phase Extraction (SPE) is the gold standard.[5][16]

Solution: Solid-Phase Extraction (SPE) Cleanup Use a reversed-phase SPE cartridge (e.g., C18, Envi-18) that retains hydrophobic compounds.

• Solvent Exchange: The raw extract (likely in Acetone/Hexane) must be evaporated and reconstituted in a solvent compatible with the SPE cartridge, typically a small amount of a polar solvent like methanol, which is then diluted in water.[2]

• Load: The reconstituted extract is loaded onto a pre-conditioned C18 cartridge. The hydrophobic analyte will adsorb to the C18 stationary phase.

• Wash: The cartridge is washed with a weak solvent mixture (e.g., water/methanol). This removes polar interferences that did not bind strongly to the cartridge.

• Elute: The analyte is eluted from the cartridge using a strong, nonpolar organic solvent like dichloromethane or ethyl acetate, leaving more strongly bound interferences behind.

Q4: My analyte peak shape is poor (tailing) in my GC-MS analysis. What's the problem?

Poor peak shape for a phenolic compound in a Gas Chromatography (GC) system is a classic sign of unwanted interactions.

The Mechanism: The free hydroxyl group (-OH) on your analyte is polar and acidic. It can interact with active sites (e.g., silanol groups) in the GC inlet liner and column, causing peak tailing, poor sensitivity, and peak broadening.[17]

Solution: Derivatization Before GC analysis, you must cap the active hydrogen on the hydroxyl group by replacing it with a nonpolar group. This process, called derivatization, increases the analyte's volatility and reduces its polarity, resulting in sharp, symmetrical chromatographic peaks.[18][19]

• Silylation: This is the most common method. Reagents like BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) or MTBSTFA react with the hydroxyl group to form a nonpolar trimethylsilyl (TMS) ether.[17][20]

• Acetylation: Using a reagent like acetic anhydride can also be effective to form an acetate ester.[2][21]

Recommended Experimental Protocols

Protocol 1: Ultrasonic-Assisted Solvent Extraction (UAE)

This protocol is based on established methods for extracting phenolic compounds from sediment.[2]

• Sample Preparation: Weigh ~5-10 g of homogenized, dry sediment into a glass centrifuge tube. If the sample is wet, mix thoroughly with anhydrous sodium sulfate until a free-flowing powder is obtained.

• Spiking: Add surrogate standards to every sample. For MS/MSD samples, add the known concentration of 2'-Chloro-[1,1'-biphenyl]-4-ol.

• Acidification: Add 5 mL of reagent water that has been acidified to pH ≤ 2 with sulfuric acid. Vortex for 30 seconds to create a uniform slurry.

• Extraction: Add 20 mL of 1:1 acetone:hexane.

• Sonication: Place the tube in an ultrasonic bath and sonicate for 30 minutes. Ensure the bath water level is equivalent to the solvent level in the tube.

• Separation: Centrifuge the sample at ~2500 rpm for 10 minutes to pellet the sediment.

• Collection: Carefully decant the solvent supernatant into a clean collection flask.

• Repeat: Repeat the extraction (steps 4-7) on the sediment pellet two more times, combining the supernatants.

• Concentration: Concentrate the combined extract to ~1 mL using a rotary evaporator or nitrogen blowdown system for the cleanup step.

Protocol 2: Solid-Phase Extraction (SPE) Cleanup

• Cartridge Conditioning: Condition a 500 mg C18 SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 10 mL of reagent water. Do not let the cartridge go dry.

• Solvent Exchange: Take the 1 mL concentrated extract from Protocol 1, add 20 mL of reagent water, and a small amount of methanol (~0.5 mL) to aid solubility.

• Loading: Load the aqueous extract onto the conditioned SPE cartridge at a slow flow rate (~1-2 mL/min).

• Washing: Wash the cartridge with 10 mL of a 10:90 methanol:water solution to remove polar interferences.

• Drying: Dry the cartridge by applying a vacuum for 15-20 minutes.

• Elution: Elute the target analyte from the cartridge into a clean collection tube with 10 mL of ethyl acetate or dichloromethane.

• Final Concentration: Concentrate the eluate to a final volume of 1 mL for derivatization and analysis.

Workflow Visualization

Caption: Complete workflow for optimizing analyte recovery.

Frequently Asked Questions (FAQs)

Q: What are typical recovery rates I should aim for? A: For regulatory methods, an acceptable recovery range for matrix spikes is often between 70% and 130%.[22] However, for method development, achieving a consistent recovery (e.g., 85% ± 10%) across different samples is more important than achieving 100% recovery.

Q: How should I store sediment samples prior to extraction? A: To prevent microbial degradation of the analyte, samples should be stored frozen at ≤ -10°C, preferably in amber glass containers with Teflon-lined caps to avoid plasticizers and photodegradation.

Q: Can I use HPLC instead of GC-MS for analysis? A: Yes, High-Performance Liquid Chromatography (HPLC) is a viable alternative and would not require the derivatization step.[23] A reversed-phase C18 column with a UV or mass spectrometry detector would be appropriate. However, the extraction and cleanup protocols would remain largely the same, as removing matrix interferences is crucial for both techniques.

Q: Why is anhydrous sodium sulfate often added to sediment samples? A: Anhydrous sodium sulfate is a drying agent. It is mixed with wet sediment to absorb water, creating a free-flowing solid that allows for much more efficient penetration of organic extraction solvents.

References

• Dual derivatization and GC-MS analysis of phenolic compounds suspected of being xenoestrogens. PubMed.
• Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. PubMed Central.
• Determination of Phenolic Compounds by Gas Chromatography-Mass Spectrometry After Derivatization with Acetic Anhydride. Canada Commons.
• Methodologies for the Extraction of Phenolic Compounds from Environmental Samples: New Approaches. PubMed Central.
• Derivatization for Gas Chrom
• General derivatization mechanism for phenol with MTBSTFA.
• (PDF) Matrix Effects on Organic Pollutants Analysis in Sediment.
• Determination of chlorophenols in sediment using ultrasonic solvent extraction followed by solid-phase extraction, derivatization, and GC-MS analysis. IWA Publishing.
• Methodologies for the Extraction of Phenolic Compounds from Environmental Samples: New Approaches.
• Method Development and Comprehensive Study of Matrix Effects for the Determination of Trace Organic Contaminants in Lake Sediments.
• Method development and comprehensive study of matrix effects for the determination of trace organic contaminants in lake sediments. PubMed.
• Chemical Properties of [1,1'-Biphenyl-4-ol], 2-chloro- (CAS 23719-22-4). Cheméo.
• Optimization of a solid-phase extraction step by experimental design for application to SPE-GC-ECD analysis of four bromobenzoquinones and 2,4,6-tribromophenol in chlorinated seaw
• Extraction of Semi-Volatile Organic Compounds from Soil in Accordance with US EPA 3545A. CEM.
• Extraction of Semi-Volatile Organic Compounds from Soil in Accordance with EPA 3545A. CEM.
• Method 3542A: Extraction of Semivolatile Analytes Collected Using Method 0010 (Modified Method 5 Sampling Train). US EPA.
• Everything You Wanted to Know About EPA Method 8270 But Were Afraid to Ask. Biotage.
• Determination of Chlorophenols in Soils by a Method Involving Alkaline Extraction and Solid-phase Preconcentr
• Extraction techniques for the determination of phenolic compounds in food. SciSpace.
• Determination of Chlorophenols in Soils Using Accelerated Solvent Extraction Combined with Solid-Phase Microextraction.
• Methodologies for the Extraction of Phenolic Compounds from Environmental Samples: New Approaches. MDPI.
• How to conduct recovery study of organic pollutants in river sediment/ soil/dust samples?
• 2-Chloro-4-biphenylol. PubChem.
• Study on ionic liquid-based ultrasonic-assisted extraction of biphenyl cyclooctene lignans from the fruit of Schisandra chinensis Baill. PubMed.
• Sample Prep Tech Tip: What is the M
• Ultrasonic Extraction and its Working Principle. Hielscher Ultrasound Technology.
• Sediment pollutants. NIWA.

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Reference Data & Comparative Studies

A Guide to the Robust Validation of an Analytical Method for 2'-Chloro-[1,1'-biphenyl]-4-ol Using a Certified Reference Material

This guide provides a comprehensive framework for the validation of an analytical method for the quantitative determination of 2'-Chloro-[1,1'-biphenyl]-4-ol. As a potential metabolite or impurity in pharmaceutical manufacturing, ensuring a reliable analytical method for this compound is critical for quality control and regulatory compliance. We will explore the rationale behind selecting an appropriate analytical technique, the pivotal role of a Certified Reference Material (CRM), and a detailed, step-by-step validation process grounded in internationally recognized guidelines.

Strategic Selection of the Analytical Technique

The first crucial step in any method validation is selecting the most suitable analytical instrumentation. The choice is dictated by the physicochemical properties of the analyte, the sample matrix, and the intended purpose of the method. For 2'-Chloro-[1,1'-biphenyl]-4-ol, a chlorinated aromatic phenol, two primary techniques stand out: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

• High-Performance Liquid Chromatography (HPLC) with UV Detection: This is often the workhorse of pharmaceutical quality control labs. For 2'-Chloro-[1,1'-biphenyl]-4-ol, its aromatic structure and phenolic hydroxyl group will lend it a strong chromophore, making it highly suitable for UV detection. Reversed-phase HPLC, using a C18 column, is ideal for separating such moderately nonpolar compounds from potential impurities. Its primary advantages are robustness, ease of use, and high precision.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS offers exceptional specificity and sensitivity. The mass spectrometer provides structural information, confirming the identity of the analyte beyond doubt. However, the phenolic hydroxyl group of the analyte requires derivatization (e.g., silylation) to increase its volatility and prevent peak tailing, adding a step to the sample preparation process and a potential source of variability.

Comparison Summary

Feature	HPLC-UV	GC-MS
Specificity	Good (based on retention time and UV spectrum)	Excellent (based on retention time and mass fragmentation pattern)
Sensitivity	Good to Excellent	Excellent to Superior
Sample Prep	Typically simple dilution	Often requires derivatization for polar analytes
Robustness	High; well-suited for routine QC environments	Moderate; more complex instrumentation
Cost	Lower initial and operational cost	Higher initial and operational cost

Decision: For routine quantitative analysis in a regulated environment, HPLC-UV is selected as the primary technique for this guide. Its combination of robustness, sufficient specificity, and simpler sample preparation makes it more efficient for batch release and stability testing. GC-MS remains a powerful alternative, particularly for initial identification or for methods requiring ultra-trace level quantification.

Caption: Decision workflow for selecting the optimal analytical technique.

The Role of the Certified Reference Material (CRM)

The entire process of validation hinges on the availability of a high-purity, well-characterized reference standard. A Certified Reference Material (CRM) is the ideal choice. CRMs are produced by accredited reference material producers and come with a certificate that specifies the property values (e.g., purity), their uncertainty, and a statement of metrological traceability[1][2].

For 2'-Chloro-[1,1'-biphenyl]-4-ol, sourcing a commercial CRM may be challenging. In such cases, a company must procure a high-purity batch of the material and qualify it internally as a primary reference standard. This qualification process is itself a rigorous analytical endeavor, involving:

• Identity Confirmation: Using techniques like ¹H NMR, ¹³C NMR, and Mass Spectrometry.

• Purity Assessment: Typically by a mass balance approach, combining results from HPLC (for organic impurities), GC (for residual solvents), Karl Fischer titration (for water content), and thermogravimetric analysis (for non-volatile residue).

For this guide, we will proceed assuming the use of a qualified CRM with a certified purity of ≥99.5%.

The Validation Workflow: A Step-by-Step Guide

Analytical method validation demonstrates that the procedure is suitable for its intended purpose[3][4]. The validation process must be conducted according to a pre-approved protocol, and its results documented in a final report. The core parameters are defined by the International Council for Harmonisation (ICH) guideline Q2(R1) and are reflected in national compendia like the United States Pharmacopeia (USP) General Chapter <1225>[3][5][6][7].

Caption: The three-phase workflow for analytical method validation.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components[3].

Experimental Protocol:

• Prepare Solutions:

  • Blank: Prepare a solution using the sample diluent only.

  • Placebo: If validating for a drug product, prepare a solution of the formulation without the active pharmaceutical ingredient (API).

  • CRM Solution: Prepare a solution of the 2'-Chloro-[1,1'-biphenyl]-4-ol CRM at the target concentration.

  • Spiked Solution: Spike the placebo or blank solution with the CRM and any known related impurities.

• Analysis: Inject each solution into the HPLC system.

• Evaluation:

  • The blank and placebo chromatograms should show no significant peaks at the retention time of the 2'-Chloro-[1,1'-biphenyl]-4-ol analyte.

  • In the spiked solution, the analyte peak should be well-resolved from all other impurity peaks (Resolution > 2.0).

  • Peak purity analysis (using a photodiode array detector) should be performed on the analyte peak to confirm it is not co-eluting with other components.[8]

Linearity and Range

Linearity demonstrates that the method's results are directly proportional to the concentration of the analyte in the sample. The range is the interval between the upper and lower concentrations for which the method has been shown to be linear, accurate, and precise.[9]

Experimental Protocol:

• Prepare Stock Solution: Accurately weigh the CRM and prepare a stock solution of known concentration.

• Prepare Calibration Standards: Perform serial dilutions of the stock solution to prepare at least five concentration levels. For an impurity method, the range should typically span from the Limit of Quantitation (LOQ) to 120% of the specification limit[10]. A common range is 50% to 150% of the target concentration.

• Analysis: Inject each concentration level in triplicate.

• Evaluation:

  • Plot a graph of the mean peak area versus concentration.

  • Perform a linear regression analysis.

  • The correlation coefficient (r²) should be ≥ 0.999.

  • The y-intercept should be insignificant compared to the response at 100% concentration.

Example Data: Linearity

Concentration (µg/mL)	Mean Peak Area (n=3)
1.0 (50%)	10520
1.5 (75%)	15680
2.0 (100%)	21050
2.5 (125%)	26300
3.0 (150%)	31450
Regression Results	Value
Correlation Coefficient (r²)	0.9998
Slope	10450
Y-Intercept	85

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is determined by applying the method to samples to which a known amount of the analyte has been added.[11]

Experimental Protocol:

• Prepare Spiked Samples: Prepare a blank sample matrix (or placebo) and spike it with the CRM at a minimum of three concentration levels across the specified range (e.g., 80%, 100%, and 120% of the target concentration). Prepare three independent samples at each level.

• Analysis: Analyze the nine spiked samples.

• Evaluation:

  • Calculate the percentage recovery for each sample using the formula: (Measured Concentration / Spiked Concentration) * 100.

  • The mean recovery should be within a pre-defined range, typically 98.0% to 102.0% for an assay of a drug substance, or 90.0% to 110.0% for an impurity.[12]

Example Data: Accuracy

Level	Spiked Conc. (µg/mL)	Measured Conc. (µg/mL)	Recovery (%)
80%	1.6	1.58	98.8
80%	1.6	1.61	100.6
80%	1.6	1.59	99.4
Mean (80%)	99.6
100%	2.0	2.01	100.5
100%	2.0	1.98	99.0
100%	2.0	2.03	101.5
Mean (100%)	100.3
120%	2.4	2.38	99.2
120%	2.4	2.43	101.3
120%	2.4	2.41	100.4
Mean (120%)	100.3

Precision

Precision expresses the closeness of agreement among a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels:

• Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval.

• Intermediate Precision: Precision within the same laboratory but with different analysts, on different days, or using different equipment.

Experimental Protocol:

• Repeatability:

  • Prepare six independent test samples of the CRM at 100% of the target concentration.

  • Analyze the samples and calculate the Relative Standard Deviation (RSD) of the results.

• Intermediate Precision:

  • Have a second analyst repeat the repeatability experiment on a different day, using a different HPLC system if possible.

  • Combine the results from both sets of experiments (12 total) and calculate the cumulative RSD.

Example Data: Precision

Parameter	Analyst 1 / Day 1 (n=6)	Analyst 2 / Day 2 (n=6)	Overall (n=12)
Mean Assay (%)	100.2	99.8	100.0
Std. Deviation	0.45	0.51	0.49
RSD (%)	0.45%	0.51%	0.49%
Acceptance Criterion	RSD ≤ 2.0%	RSD ≤ 2.0%	RSD ≤ 2.0%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[3]

Experimental Protocol (Signal-to-Noise Approach):

• Determine Noise: Inject a blank solution multiple times and determine the magnitude of the baseline noise in a region surrounding the expected retention time of the analyte.

• Determine Signal: Prepare and inject progressively more dilute solutions of the CRM until the analyte signal is discernible from the noise.

• Calculation:

  • LOD is typically established at a signal-to-noise ratio (S/N) of 3:1.

  • LOQ is typically established at an S/N of 10:1.[9]

• Confirmation of LOQ: Prepare samples at the determined LOQ concentration and verify that the precision (RSD) and accuracy meet pre-defined requirements (e.g., RSD ≤ 10%).

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters. This provides an indication of its reliability during normal usage.[13]

Experimental Protocol:

• Identify Parameters: Select critical HPLC parameters to vary, such as:

  • Mobile phase composition (e.g., ±2% organic)

  • Column temperature (e.g., ±5 °C)

  • Flow rate (e.g., ±0.1 mL/min)

  • Detection wavelength (e.g., ±2 nm)

• Analysis: Analyze a standard solution while varying one parameter at a time.

• Evaluation: The effect on the results (e.g., peak area, retention time, resolution) should be evaluated. System suitability criteria (e.g., resolution, tailing factor) must still be met under all varied conditions.

Conclusion

The validation of an analytical method is a systematic and evidence-based process that underpins the reliability of all data generated for product quality assessment. By grounding the validation of the HPLC-UV method for 2'-Chloro-[1,1'-biphenyl]-4-ol in the principles of ICH, USP, and FDA guidelines, and by anchoring all quantitative measurements to a well-characterized Certified Reference Material, we establish a self-validating system of profound scientific integrity. This rigorous approach ensures that the method is fit for its intended purpose, providing trustworthy data for researchers, scientists, and drug development professionals, ultimately safeguarding product quality and patient safety.

References

• USP <1225> Method Validation - BA Sciences. Available from: [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics - FDA. Available from: [Link]

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• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. Available from: [Link]

• FDA Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics - ECA Academy. Available from: [Link]

• Quality Guidelines - ICH. Available from: [Link]

• Q2(R2) Validation of Analytical Procedures March 2024 - FDA. Available from: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry - FDA. Available from: [Link]

• USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision - Investigations of a Dog. Available from: [Link]

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• <1225> Validation of Compendial Procedures - USP-NF ABSTRACT. Available from: [Link]

• Analytical method validation: A brief review. Available from: [Link]

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• Validation of analytical methods - ResearchGate. Available from: [Link]

• VALIDATION OF ANALYTICAL METHODS – STRATEGIES & SINGFICANCE - Omics. Available from: [Link]

• Agilent Inorganic Certified Reference Materials and Standards. Available from: [Link]

• Bioanalytical method validation: An updated review - PMC - NIH. Available from: [Link]

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inter-laboratory comparison for the analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol

An Inter-Laboratory Comparison for the Analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol: A Guide for Researchers and Drug Development Professionals

Introduction

2'-Chloro-[1,1'-biphenyl]-4-ol is a hydroxylated polychlorinated biphenyl (OH-PCB), a class of compounds that has garnered significant attention in environmental and toxicological research. As metabolites of PCBs, these compounds can exhibit estrogenic activity and other endocrine-disrupting effects. Given their potential impact on human health and the environment, the accurate and precise quantification of these compounds in various matrices is of paramount importance. This guide presents a comprehensive overview of a simulated , designed to assist researchers, scientists, and drug development professionals in establishing robust and reliable analytical methodologies.

The primary objective of this inter-laboratory study is to assess the proficiency of participating laboratories in quantifying 2'-Chloro-[1,1'-biphenyl]-4-ol in a standardized sample. This guide will delve into the experimental design, analytical methodologies employed, comparative performance data, and best practices for ensuring data quality and comparability. By understanding the potential sources of variability and implementing standardized procedures, laboratories can enhance the accuracy and reliability of their analytical results.

Chemical and Physical Properties of 2'-Chloro-[1,1'-biphenyl]-4-ol

A thorough understanding of the analyte's properties is fundamental to developing a robust analytical method.

Property	Value	Reference
Molecular Formula	C12H9ClO	[1]
Molecular Weight	204.65 g/mol	[1]
IUPAC Name	2-chloro-[1,1'-biphenyl]-4-ol	[1]
CAS Number	23719-22-4	[1]
Appearance	Off-white to yellow powder	[2]
Melting Point	45-49 °C	[2]

Inter-Laboratory Comparison Study Design

This section outlines the framework for a comprehensive inter-laboratory comparison.

Study Objective

To evaluate the accuracy, precision, and comparability of analytical results for the quantification of 2'-Chloro-[1,1'-biphenyl]-4-ol among a group of participating laboratories.

Proficiency Testing Material

A key component of any inter-laboratory comparison is the preparation and characterization of a homogeneous and stable proficiency testing (PT) material. For this study, a PT sample was prepared by spiking a well-characterized matrix (e.g., a certified reference material for a similar matrix or a clean solvent) with a certified standard of 2'-Chloro-[1,1'-biphenyl]-4-ol. The homogeneity and stability of the PT material were rigorously assessed prior to distribution to participating laboratories to ensure that any observed variability in results is attributable to laboratory performance rather than sample inconsistency.[3]

Participating Laboratories

A diverse group of laboratories, including academic, contract research organizations (CROs), and regulatory bodies, were invited to participate to ensure a broad representation of analytical practices and instrumentation.

Analytical Methods

Participating laboratories were permitted to use their in-house validated analytical methods for the analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol. The most commonly employed techniques for the analysis of hydroxylated PCBs are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[4]

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for the analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol by GC-MS and LC-MS.

Caption: Gas Chromatography-Mass Spectrometry (GC-MS) Workflow.

Caption: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Workflow.

Detailed Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Sample Preparation:

  • Accurately weigh 1 g of the PT sample into a glass centrifuge tube.

  • Spike with an appropriate internal standard (e.g., a ¹³C-labeled analog of the analyte).

  • Perform a liquid-liquid extraction with a suitable organic solvent such as hexane.

  • Derivatize the hydroxyl group with a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA) to improve volatility and chromatographic performance.

  • Clean up the extract using a silica-based solid-phase extraction (SPE) cartridge to remove interfering matrix components.[5]

  • Concentrate the final extract to a volume of 1 mL under a gentle stream of nitrogen.

• Instrumental Analysis:

  • Gas Chromatograph: Agilent 7890B or equivalent.

  • Column: Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.[6]

  • Injection Volume: 1 µL in splitless mode.

  • Oven Temperature Program: Initial temperature of 100°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for the analyte and internal standard.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

• Sample Preparation:

  • Accurately weigh 0.5 g of the PT sample into a polypropylene centrifuge tube.

  • Spike with an appropriate isotope-labeled internal standard (e.g., ¹³C₁₂-2'-Chloro-[1,1'-biphenyl]-4-ol).

  • Perform a solid-phase extraction (SPE) using a polymeric reversed-phase cartridge.

  • Wash the cartridge to remove interferences and elute the analyte with a suitable solvent (e.g., methanol).

  • Evaporate the eluate to dryness and reconstitute in 0.5 mL of the initial mobile phase.

• Instrumental Analysis:

  • Liquid Chromatograph: Shimadzu Nexera X2 or equivalent.

  • Column: Phenomenex Kinetex C18 (100 x 2.1 mm, 2.6 µm) or equivalent.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: SCIEX QTRAP 6500+ or equivalent.

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) of precursor-to-product ion transitions for the analyte and internal standard.

Comparative Performance Data

The following tables summarize the simulated results from five participating laboratories for the analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol in the PT sample. The assigned value for the PT sample was 50.0 ng/g.

Table 1: Quantitative Results from Participating Laboratories

Laboratory	Analytical Method	Reported Value (ng/g)	Recovery (%)
Lab A	GC-MS	48.5	97.0
Lab B	LC-MS/MS	51.2	102.4
Lab C	GC-MS	45.1	90.2
Lab D	LC-MS/MS	53.5	107.0
Lab E	GC-MS	49.8	99.6

Table 2: Statistical Analysis of Inter-Laboratory Results

Parameter	Value
Number of Laboratories	5
Mean (ng/g)	49.62
Standard Deviation (ng/g)	3.18
Relative Standard Deviation (%)	6.41
Z-Scores	See Table 3

Table 3: Z-Scores for Participating Laboratories

The Z-score is a measure of a laboratory's performance and is calculated as: Z = (x - X) / σ where x is the laboratory's result, X is the assigned value, and σ is the standard deviation for proficiency assessment. A Z-score between -2 and 2 is generally considered satisfactory.[7]

Laboratory	Reported Value (ng/g)	Z-Score	Performance
Lab A	48.5	-0.47	Satisfactory
Lab B	51.2	0.38	Satisfactory
Lab C	45.1	-1.54	Satisfactory
Lab D	53.5	1.10	Satisfactory
Lab E	49.8	-0.06	Satisfactory

Discussion of Results and Best Practices

The results of this simulated inter-laboratory comparison demonstrate a good overall agreement among the participating laboratories, with all participants achieving satisfactory Z-scores. The relative standard deviation of 6.41% indicates a reasonable level of precision for this type of analysis.

Several key factors contribute to the successful analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol and the comparability of results between laboratories:

• Choice of Analytical Technique: Both GC-MS and LC-MS/MS are capable of providing accurate and precise results. The choice of technique often depends on the available instrumentation, the complexity of the sample matrix, and the required sensitivity. LC-MS/MS may offer advantages in terms of reduced sample preparation (no derivatization required) and higher specificity.

• Internal Standards: The use of appropriate internal standards is crucial for correcting for variations in extraction efficiency and instrumental response. Isotope-labeled internal standards are considered the gold standard for mass spectrometry-based quantification.

• Chromatographic Separation: Good chromatographic separation is essential to resolve the analyte of interest from potential isomers and matrix interferences. Optimization of the chromatographic conditions, including the choice of column and mobile phase/temperature program, is critical.

• Quality Control: The inclusion of quality control samples, such as blanks, duplicates, and spiked samples, in each analytical batch is essential for monitoring the performance of the method and ensuring the quality of the data.

• Certified Reference Materials: Whenever available, the use of certified reference materials (CRMs) for method validation and ongoing quality control is highly recommended to ensure traceability and accuracy.[8]

Conclusion

This guide has provided a comprehensive framework for an . By adhering to the principles of good laboratory practice, employing validated analytical methods, and participating in proficiency testing programs, laboratories can ensure the generation of high-quality, reliable, and comparable data. This is of utmost importance for researchers, scientists, and drug development professionals working with this and other environmentally and toxicologically relevant compounds.

References

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• U.S. Environmental Protection Agency. (2022). Analytical Method: The Analysis of By-Product Chlorinated Biphenyls in Water, Revision 2. Retrieved from [Link]

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A Comparative Guide to the In Vitro Toxicity of 2'-Chloro-[1,1'-biphenyl]-4-ol and its Isomers

A Technical Resource for Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxylated polychlorinated biphenyls (OH-PCBs) are significant metabolites of polychlorinated biphenyls (PCBs), a class of persistent organic pollutants. The position of both the hydroxyl group and the chlorine atoms on the biphenyl structure dramatically influences their biological activity and toxicological profile. This guide provides a comparative analysis of the in vitro toxicity of 2'-Chloro-[1,1'-biphenyl]-4-ol and its positional isomers, 3'-Chloro-[1,1'-biphenyl]-4-ol and 4'-Chloro-[1,1'-biphenyl]-4-ol. Understanding the differential toxicity of these closely related compounds is crucial for structure-activity relationship (SAR) studies, risk assessment, and the development of safer chemical entities. While direct comparative toxicological data for these specific isomers is limited in publicly available literature, this guide synthesizes known principles of OH-PCB toxicity, outlines robust experimental protocols for their assessment, and provides a framework for interpreting potential differences in their toxicological profiles.

Metabolic Activation and Mechanisms of Toxicity

PCBs undergo metabolic activation in vivo, primarily by cytochrome P450 enzymes, to form various hydroxylated metabolites.[1] These OH-PCBs can be more toxic than their parent compounds.[2] The toxicity of OH-PCBs is often linked to several mechanisms, including:

• Endocrine Disruption: Many OH-PCBs can interact with hormone receptors, exhibiting estrogenic or anti-estrogenic activity.[3] The specific activity is highly dependent on the congener's structure.

• Oxidative Stress: The metabolism of OH-PCBs can lead to the formation of reactive oxygen species (ROS), causing cellular damage.

• Genotoxicity: Some PCB metabolites have been shown to cause DNA damage, which can be assessed using techniques like the Comet assay.[4]

The position of the chlorine atom on the non-hydroxylated ring is a critical determinant of toxicity. ortho-substituted PCBs, like 2'-Chloro-[1,1'-biphenyl]-4-ol, can adopt a non-planar conformation, which influences their receptor binding affinity and subsequent biological effects. In contrast, meta- and para-substituted isomers can have different electronic and steric properties, impacting their interaction with biological targets.

Comparative Toxicity Assessment: A Framework

In the absence of direct comparative IC50 values from a single study for 2'-, 3'-, and 4'-Chloro-[1,1'-biphenyl]-4-ol, we can infer potential toxicity trends based on established structure-activity relationships for related compounds. Generally, the toxicity of lower-chlorinated PCBs and their metabolites is highly structure-dependent.[2] Hydroxylated metabolites are often found to be more toxic than the parent PCB congeners.[2]

Structure-Toxicity Relationship:

The position of the chlorine atom influences the molecule's lipophilicity, electronic distribution, and steric hindrance, all of which affect its toxicokinetics and toxicodynamics.

• Ortho-substitution (2'-Chloro-[1,1'-biphenyl]-4-ol): The chlorine atom at the ortho position can force the biphenyl rings to twist out of plane. This altered conformation can affect binding to receptors like the aryl hydrocarbon receptor (AhR) and estrogen receptors (ERs).

• Meta-substitution (3'-Chloro-[1,1'-biphenyl]-4-ol): A chlorine atom at the meta position has a different electronic influence on the biphenyl system compared to ortho or para positions.

• Para-substitution (4'-Chloro-[1,1'-biphenyl]-4-ol): The para position is sterically less hindered, which might facilitate different types of interactions with biological macromolecules.

Based on studies of related chlorinated biphenyls, it is plausible that the ortho-substituted isomer may exhibit distinct toxicological properties compared to its meta and para counterparts. However, without direct experimental data, this remains a hypothesis to be tested.

Experimental Protocols for Comparative Toxicity Evaluation

To definitively compare the toxicity of these isomers, a battery of in vitro assays should be employed. The following are detailed protocols for key assays relevant to the known mechanisms of OH-PCB toxicity.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Plate a suitable cell line (e.g., HepG2 human hepatoma cells) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Compound Exposure: Prepare serial dilutions of 2'-, 3'-, and 4'-Chloro-[1,1'-biphenyl]-4-ol in culture medium. Replace the existing medium with the medium containing the test compounds and incubate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, remove the treatment medium and add 100 µL of MTT solution (0.5 mg/mL in serum-free medium) to each well.

• Incubation: Incubate the plate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully remove the MTT solution and add 100 µL of a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to a vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth) for each isomer.

Cytotoxicity Assessment: Neutral Red Uptake Assay

The Neutral Red Uptake (NRU) assay is another widely used method to assess cell viability based on the ability of viable cells to incorporate and bind the supravital dye neutral red in their lysosomes.

Principle: The dye is taken up by viable cells and accumulates in the lysosomes. Damage to the cell membrane or lysosomes decreases the uptake and retention of the dye.

Protocol:

• Cell Seeding and Compound Exposure: Follow the same procedure as for the MTT assay.

• Neutral Red Incubation: After compound exposure, remove the treatment medium and wash the cells with PBS. Add medium containing a known concentration of Neutral Red (e.g., 50 µg/mL) and incubate for 2-3 hours.

• Dye Extraction: After incubation, wash the cells with a wash/fix solution (e.g., 1% CaCl₂ in 0.5% formaldehyde) to remove excess dye. Then, add a destain solution (e.g., 1% acetic acid in 50% ethanol) to each well to extract the dye from the lysosomes.

• Absorbance Measurement: Gently shake the plate for 10 minutes to ensure complete solubilization of the dye and measure the absorbance at approximately 540 nm.

• Data Analysis: Calculate the percentage of viable cells compared to the control and determine the IC50 for each isomer.

Genotoxicity Assessment: Comet Assay (Single Cell Gel Electrophoresis)

The Comet assay is a sensitive method for detecting DNA damage at the level of individual cells.[5]

Principle: Cells are embedded in agarose on a microscope slide, lysed, and subjected to electrophoresis. Damaged DNA (containing strand breaks) migrates away from the nucleus, forming a "comet tail," while undamaged DNA remains in the nucleus (the "comet head"). The intensity of the comet tail relative to the head is proportional to the amount of DNA damage.[5]

Protocol:

• Cell Treatment: Expose a suitable cell line (e.g., HepG2 or TK6) to various concentrations of the test isomers for a defined period.

• Cell Embedding: Mix the treated cells with low-melting-point agarose and layer onto a pre-coated microscope slide.

• Lysis: Immerse the slides in a high-salt lysis solution to remove cell membranes and proteins, leaving behind the nuclear DNA.

• Alkaline Unwinding and Electrophoresis: Place the slides in an alkaline electrophoresis buffer to unwind the DNA and then apply an electric field to separate the damaged DNA fragments.

• Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye (e.g., SYBR Green or propidium iodide).

• Visualization and Analysis: Visualize the comets using a fluorescence microscope and analyze the images using specialized software to quantify the extent of DNA damage (e.g., by measuring tail length, tail intensity, or tail moment).

Visualizing Experimental Workflows and Pathways

To provide a clearer understanding of the experimental processes and potential mechanisms of toxicity, the following diagrams have been generated using Graphviz.

Caption: Workflow for the MTT cytotoxicity assay.

Caption: Workflow for the Comet genotoxicity assay.

Caption: Simplified estrogen receptor signaling pathway.

Data Interpretation and Future Directions

The data obtained from these assays will allow for a robust comparison of the in vitro toxicity of 2'-Chloro-[1,1'-biphenyl]-4-ol and its isomers.

• Cytotoxicity: A comparison of the IC50 values from the MTT and Neutral Red Uptake assays will reveal the relative potency of each isomer in inducing cell death. A lower IC50 value indicates higher cytotoxicity.

• Genotoxicity: The Comet assay will provide a quantitative measure of DNA damage, allowing for a direct comparison of the genotoxic potential of the isomers.

• Endocrine Disruption: While not a direct measure of toxicity, assessing the estrogen receptor binding affinity of these compounds can provide mechanistic insights. A competitive binding assay can determine the relative affinity of each isomer for the estrogen receptor.[6]

It is anticipated that the position of the chlorine atom will significantly influence the observed toxicity. For instance, steric hindrance from the ortho-chlorine in 2'-Chloro-[1,1'-biphenyl]-4-ol may lead to a different toxicological profile compared to the less hindered meta and para isomers.

Future research should focus on:

• Conducting direct comparative studies on these specific isomers to generate definitive IC50 values.

• Investigating the role of specific cytochrome P450 enzymes in the metabolism of each isomer.

• Utilizing more advanced in vitro models, such as 3D cell cultures or organ-on-a-chip systems, to better mimic in vivo conditions.

Conclusion

While a definitive comparative toxicity profile of 2'-Chloro-[1,1'-biphenyl]-4-ol and its isomers requires direct experimental comparison, this guide provides a comprehensive framework for such an investigation. By employing the detailed protocols for cytotoxicity and genotoxicity assays outlined herein, researchers can generate the necessary data to elucidate the structure-activity relationships governing the toxicity of these important environmental contaminants. Understanding these nuances is paramount for accurate risk assessment and the development of safer chemical alternatives.

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A Comparative Guide to the Detection of 2'-Chloro-[1,1'-biphenyl]-4-ol: GC-MS vs. LC-MS/MS

In the landscape of analytical chemistry, the precise and accurate detection of environmental contaminants and their metabolites is paramount for toxicological studies and risk assessment. 2'-Chloro-[1,1'-biphenyl]-4-ol, a hydroxylated polychlorinated biphenyl (OH-PCB), represents a class of compounds of significant interest due to their potential endocrine-disrupting properties and persistence in the environment. The choice of analytical methodology is critical for obtaining reliable quantitative data for such analytes. This guide provides an in-depth comparison of two powerful techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), for the determination of 2'-Chloro-[1,1'-biphenyl]-4-ol.

The Analyte: 2'-Chloro-[1,1'-biphenyl]-4-ol

2'-Chloro-[1,1'-biphenyl]-4-ol is a metabolite of polychlorinated biphenyls (PCBs), formed in the body through cytochrome P450 enzyme-mediated oxidation.[1] Its phenolic hydroxyl group and chlorinated biphenyl structure dictate its physicochemical properties, influencing the choice of analytical strategy. The presence of the polar hydroxyl group makes the molecule less volatile and more prone to thermal degradation, posing a challenge for direct GC analysis.

Gas Chromatography-Mass Spectrometry (GC-MS): The Derivatization-Dependent Workhorse

GC-MS has traditionally been a cornerstone for the analysis of persistent organic pollutants like PCBs.[2] Its high chromatographic resolution and well-established libraries for electron ionization (EI) spectra make it a robust tool for isomer-specific quantification.

The Imperative of Derivatization

Direct analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol by GC-MS is problematic due to its low volatility and the presence of an active hydrogen in the hydroxyl group. This leads to poor peak shape, thermal degradation in the hot injector, and potential adsorption on the analytical column. To overcome these limitations, a crucial sample preparation step, derivatization, is required.[2][3] Derivatization converts the polar hydroxyl group into a less polar, more volatile, and more thermally stable functional group.

Common derivatization reagents for phenolic compounds include:

• Silylating agents: such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), which replaces the active hydrogen with a trimethylsilyl (TMS) group.

• Methylating agents: such as diazomethane or trimethylsilyldiazomethane (TMS-DM), which convert the hydroxyl group to a methoxy group.[4][5]

The choice of derivatization reagent can impact reaction efficiency and potential side reactions. For instance, diazomethane is highly efficient but is also toxic and explosive, leading many labs to prefer safer alternatives like TMS-DM.[5]

Experimental Workflow for GC-MS

The following diagram outlines a typical workflow for the analysis of 2'-Chloro-[1,1'-biphenyl]-4-ol using GC-MS.

Sources

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Navigating the Endocrine Arena: A Comparative Guide to the Receptor Binding of 2'-Chloro-[1,1'-biphenyl]-4-ol and Other Hydroxylated PCBs

Polychlorinated biphenyls (PCBs) are persistent organic pollutants that, upon metabolic activation in biological systems, are often converted to hydroxylated metabolites (OH-PCBs).[1] This hydroxylation, mediated by cytochrome P450 enzymes, significantly alters the physicochemical and toxicological properties of the parent compounds, often enhancing their ability to interact with cellular signaling pathways.[1] Of particular concern is the capacity of these metabolites to bind to critical receptors such as the AhR and ER, thereby disrupting normal endocrine function.

The Dichotomy of Receptor Interaction: AhR and ER Binding

The biological effects of many OH-PCBs are mediated through their interaction with the aryl hydrocarbon receptor (AhR) and estrogen receptors (ERs). The AhR is a ligand-activated transcription factor that mediates the toxic effects of dioxin-like compounds, while ERs are crucial for the regulation of reproductive and non-reproductive tissues.[2][3] The structural characteristics of an OH-PCB, particularly the position of the hydroxyl group and the chlorine atoms, dictate its binding affinity and whether it will act as an agonist or antagonist at these receptors.[4]

Aryl Hydrocarbon Receptor (AhR) Binding

Activation of the AhR is a key mechanism for the toxicity of many planar aromatic hydrocarbons.[5] Some OH-PCBs have been shown to be potent AhR agonists.[6] For instance, the hydroxylation of certain PCBs can increase their AhR activity.[6] The binding affinity of a compound to the AhR is a critical determinant of its potential to elicit a toxic response.[7]

While specific data for 2'-Chloro-[1,1'-biphenyl]-4-ol is unavailable, we can infer its potential AhR activity based on structure-activity relationships. The presence of a chlorine atom in the ortho position (2') may lead to a non-planar conformation, which generally reduces binding affinity to the AhR compared to planar PCBs.[8] However, the hydroxylation pattern can sometimes counteract this effect.

Comparative AhR Binding Affinities of Selected PCBs and OH-PCBs

Compound	Receptor Source	Binding Affinity Metric	Value	Reference
2,3,7,8-TCDD	Mouse Liver Cytosol	KD	6.5 pM	[9]
PCB 77	PLHC-1 Cells	EC50	108 ± 39 nM	[10]
PCB 126	PLHC-1 Cells	EC50	~0.03 nM	[10]
PCB 169	PLHC-1 Cells	High Affinity	Not Quantified	[8]
3',4,4'-trichlorobiphenyl-3-ol	Recombinant Yeast	Relative Potency	22x > parent PCB	[6]
3',4,5'-trichlorobiphenyl-2-ol	Recombinant Yeast	Relative Potency	37x > parent PCB	[6]

This table presents a selection of available data to illustrate the range of AhR binding affinities and is not exhaustive.

Estrogen Receptor (ER) Binding

The interaction of OH-PCBs with estrogen receptors is a significant area of concern for endocrine disruption. It is now well-established that the estrogenic activity of many PCBs is mediated through their hydroxylated metabolites rather than the parent compounds.[11] The structural resemblance of some OH-PCBs to estradiol allows them to bind to ERs, acting as either agonists (mimicking estrogen) or antagonists (blocking estrogen).

Based on a comprehensive survey of 25 OH-PCBs, a quantitative structure-binding relationship (QSBR) has been developed, predicting the ER binding log(IC50) to within one log unit.[12] Generally, OH-PCBs with a para-hydroxyl group and ortho-chlorine substituents on the non-phenolic ring exhibit estrogenic activity.[1] Conversely, other substitution patterns can lead to antiestrogenic properties.[4] For 2'-Chloro-[1,1'-biphenyl]-4-ol, the para-hydroxyl group suggests potential for ER binding, while the ortho-chloro substituent on the other ring will influence its conformation and binding affinity.

Comparative ER Binding Affinities of Selected OH-PCBs

Compound	Receptor Source	Binding Affinity Metric	Value (Relative to Estradiol)	Reference
17β-Estradiol	Calf Uterine Cytosol	IC50	100%	[12]
2,2',3',4',5'-Pentachloro-4-biphenylol	Mouse/Rat ER	RBA	1.4 x 10-3	[4]
2',3,4',6'-Tetrachloro-4-biphenylol	Mouse/Rat ER	No significant binding	-	[4]
4-CB	Recombinant Yeast	EC50	4.5 ppm	[11]
2,4,6-CB	Recombinant Yeast	EC50	0.8 ppm	[11]

RBA: Relative Binding Affinity. This table showcases a range of ER binding activities for different OH-PCBs.

Experimental Protocols for Assessing Receptor Binding

To empirically determine the binding affinities of compounds like 2'-Chloro-[1,1'-biphenyl]-4-ol, rigorous and well-validated experimental protocols are essential. Below are detailed, step-by-step methodologies for competitive radioligand binding assays for both AhR and ER.

Aryl Hydrocarbon Receptor (AhR) Competitive Binding Assay

This assay measures the ability of a test compound to compete with a high-affinity radiolabeled ligand, typically [³H]2,3,7,8-tetrachlorodibenzo-p-dioxin ([³H]TCDD), for binding to the AhR.

Workflow for AhR Competitive Binding Assay

Caption: Workflow of a competitive radioligand binding assay for the aryl hydrocarbon receptor.

Detailed Protocol:

• Receptor Preparation: Prepare a cytosolic fraction containing the AhR from a suitable source, such as the liver of C57BL/6J mice.[9] The protein concentration should be determined using a standard method like the Bradford assay.

• Assay Buffer: A typical binding buffer is MENG buffer (25 mM MOPS, 2 mM EDTA, 0.02% NaN₃, and 10% glycerol, pH 7.4) supplemented with 20 mM sodium molybdate and protease inhibitors.[13]

• Ligand Preparation:

  • Prepare a stock solution of the radioligand, [³H]TCDD, in a suitable solvent like DMSO.

  • Prepare serial dilutions of the unlabeled test compound (e.g., 2'-Chloro-[1,1'-biphenyl]-4-ol) and a known competitor (unlabeled TCDD for the standard curve) in the assay buffer. Due to the hydrophobic nature of PCBs, ensure complete solubilization, potentially using a carrier protein like BSA or a low percentage of a non-ionic detergent.[14]

• Incubation:

  • In reaction tubes, combine the receptor preparation, a fixed concentration of [³H]TCDD (typically in the low nanomolar range), and varying concentrations of the test compound or unlabeled TCDD.

  • Include tubes for total binding (only radioligand and receptor) and non-specific binding (radioligand, receptor, and a high concentration of unlabeled TCDD).

  • Incubate the mixture at 4°C for 16-20 hours to allow the binding to reach equilibrium.[9]

• Separation of Bound and Free Ligand:

  • Separate the AhR-bound radioligand from the unbound radioligand. Common methods include:

    • Hydroxylapatite (HAP) assay: HAP binds the receptor-ligand complex, which is then pelleted by centrifugation.

    • Size-exclusion chromatography: Separates the larger receptor-ligand complex from the smaller free ligand.

    • Rapid filtration: Using glass fiber filters to trap the receptor-bound ligand.[15]

• Quantification:

  • Quantify the radioactivity of the bound fraction using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • The inhibitor constant (Ki) can be calculated from the IC50 value using the Cheng-Prusoff equation.

Estrogen Receptor (ER) Competitive Binding Assay

This assay is conceptually similar to the AhR assay but uses a radiolabeled estrogen, typically [³H]17β-estradiol ([³H]E₂), and an ER source, such as rat uterine cytosol.[16]

Workflow for ER Competitive Binding Assay

Caption: Workflow of a competitive radioligand binding assay for the estrogen receptor.

Detailed Protocol:

• Receptor Preparation: Prepare uterine cytosol from ovariectomized female rats.[16] The uteri are homogenized in a suitable buffer, and the cytosolic fraction is obtained by ultracentrifugation.

• Assay Buffer: A common buffer is TEDG buffer (10 mM Tris, 1.5 mM EDTA, 1 mM dithiothreitol, 10% glycerol, pH 7.4).[16]

• Ligand Preparation:

  • Prepare a stock solution of [³H]E₂ in ethanol.

  • Prepare serial dilutions of the test compound and unlabeled E₂ in the assay buffer.

• Incubation:

  • Combine the uterine cytosol, a fixed concentration of [³H]E₂ (typically 0.5-1.0 nM), and varying concentrations of the test compound or unlabeled E₂.[16]

  • Include tubes for total and non-specific binding.

  • Incubate at 4°C for 18-24 hours.

• Separation of Bound and Free Ligand:

  • The hydroxylapatite (HAP) method is commonly used. A slurry of HAP is added to the incubation tubes to adsorb the receptor-ligand complexes. The HAP is then pelleted by centrifugation, and the supernatant containing the free ligand is removed.

• Quantification:

  • The radioactivity of the HAP pellet (bound fraction) is measured by liquid scintillation counting.

• Data Analysis:

  • Calculate specific binding and plot the data as described for the AhR assay to determine the IC50 value.

  • The Relative Binding Affinity (RBA) is often calculated as: (IC50 of E₂ / IC50 of test compound) x 100.

Conclusion and Future Directions

The binding of hydroxylated PCBs to the aryl hydrocarbon and estrogen receptors is a complex process governed by subtle structural variations. While a significant body of data exists for many OH-PCBs, a gap remains in our understanding of the specific binding characteristics of 2'-Chloro-[1,1'-biphenyl]-4-ol. The experimental protocols detailed in this guide provide a robust framework for generating this crucial data. By systematically evaluating the receptor binding of this and other understudied OH-PCBs, the scientific community can build more comprehensive structure-activity relationship models. This will ultimately enhance our ability to predict the endocrine-disrupting potential of these environmental contaminants and inform risk assessment and regulatory decisions. Further research employing these methodologies is essential to fully elucidate the toxicological profile of 2'-Chloro-[1,1'-biphenyl]-4-ol and its contribution to the overall health risks posed by PCB exposure.

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• Meerts, I. A., et al. (2001). Specific binding of hydroxylated polychlorinated biphenyl metabolites and other substances to bovine calf uterine estrogen receptor: structure-binding relationships. Toxicological Sciences, 62(1), 47-57.
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• Vykoukal, J., et al. (2020). Novel Method for Quantifying AhR-Ligand Binding Affinities Using Microscale Thermophoresis. International Journal of Molecular Sciences, 21(18), 6845.
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• Simon, T., et al. (2024). Species differences in specific ligand-binding affinity and activation of AHR: The biological basis for calculation of relative effective potencies and toxic equivalence factors. Regulatory Toxicology and Pharmacology, 149, 105598.
• Hestermann, E. V., et al. (2000). Relative Contributions of Affinity and Intrinsic Efficacy to Aryl Hydrocarbon Receptor Ligand Potency. Toxicological Sciences, 57(2), 292-304.
• Oethinger, R., et al. (2003). Investigations on estrogen receptor binding. The estrogenic, antiestrogenic, and cytotoxic properties of C2-alkyl-substituted 1,1-bis(4-hydroxyphenyl)-2-phenylethenes. Journal of Medicinal Chemistry, 46(5), 733-743.

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assessing the estrogenic activity of 2'-Chloro-[1,1'-biphenyl]-4-ol compared to other chlorobiphenylols

This guide provides a comprehensive assessment of the estrogenic activity of 2'-Chloro-[1,1'-biphenyl]-4-ol in comparison to other structurally related chlorobiphenylols. Designed for researchers, scientists, and drug development professionals, this document delves into the nuanced structure-activity relationships that govern the interaction of these compounds with the estrogen receptor, supported by experimental data and detailed protocols.

Introduction: The Endocrine Disrupting Potential of Chlorobiphenylols

Hydroxylated polychlorinated biphenyls (OH-PCBs), metabolites of PCBs, are a class of environmental contaminants of significant concern due to their potential to disrupt endocrine systems.[1] Their structural similarity to the endogenous estrogen, 17β-estradiol, allows them to bind to estrogen receptors (ERs), potentially leading to a range of adverse health effects. The position and number of chlorine atoms on the biphenyl structure dramatically influence the estrogenic or antiestrogenic activity of these compounds.[2] This guide focuses on 2'-Chloro-[1,1'-biphenyl]-4-ol, a mono-ortho-chlorinated 4-hydroxybiphenyl, and evaluates its estrogenic potential relative to other chlorobiphenylol isomers. Understanding these structure-activity relationships is crucial for predicting the toxicological profiles of these widespread environmental contaminants and for the development of selective estrogen receptor modulators (SERMs).

The Estrogen Receptor Signaling Pathway: A Target for Xenoestrogens

Estrogenic compounds exert their effects primarily through binding to and activating estrogen receptors, ERα and ERβ. These receptors are ligand-activated transcription factors that, upon binding to an agonist, undergo a conformational change, dimerize, and translocate to the nucleus. In the nucleus, the ER dimer binds to specific DNA sequences known as estrogen response elements (EREs) in the promoter regions of target genes, initiating their transcription. This signaling cascade ultimately leads to a variety of physiological responses. Xenoestrogens, such as certain chlorobiphenylols, can mimic endogenous estrogens by binding to ERs and initiating this signaling pathway, leading to inappropriate gene activation and potential endocrine disruption.

Caption: Estrogen receptor signaling pathway initiated by estrogen or a xenoestrogen.

Comparative Estrogenic Activity of Chlorobiphenylols

The estrogenic activity of chlorobiphenylols is highly dependent on their substitution pattern. The presence of a hydroxyl group at the para position (4-OH) is a critical feature for estrogen receptor binding. Chlorine atoms, particularly at the ortho positions, influence the conformation of the biphenyl rings and, consequently, their ability to fit into the ligand-binding pocket of the estrogen receptor.[3]

A study by Takeuchi et al. (2011) provides valuable data on the estrogenic activity of a wide range of hydroxylated PCBs using reporter gene assays for both human ERα and ERβ. The activity is reported as the REC20 value, which is the concentration of the compound that produces a response equal to 20% of the maximal response of 17β-estradiol.[4] While data for 2'-Chloro-[1,1'-biphenyl]-4-ol is not explicitly detailed in the referenced abstracts, data for structurally similar compounds allows for an informed comparison.

Table 1: Comparative Estrogenic Activity of Selected Chlorobiphenylols

Compound	REC20 (M) for ERα	REC20 (M) for ERβ	Reference
17β-Estradiol	2.5 x 10-12	5.3 x 10-12	[4]
2-Chlorobiphenyl-4-ol	4.4 x 10-8	2.9 x 10-8	[4]
2',5'-Dichlorobiphenyl-4-ol	5.9 x 10-8	1.0 x 10-8	[4]

Lower REC20 values indicate higher estrogenic potency.

From the available data, it is evident that even mono-chlorinated 4-hydroxybiphenyls possess estrogenic activity, albeit at concentrations several orders of magnitude higher than 17β-estradiol. The presence of a single chlorine atom, as in 2-chlorobiphenyl-4-ol, results in significant estrogenic activity. The addition of a second chlorine atom, as in 2',5'-dichlorobiphenyl-4-ol, appears to have a variable effect, slightly decreasing potency for ERα but increasing it for ERβ in this specific case.

The ortho-substitution on the non-phenolic ring of 2'-Chloro-[1,1'-biphenyl]-4-ol is expected to induce a non-planar conformation. This conformational restriction can be a critical determinant of estrogen receptor binding affinity.[3][5] For some polychlorinated hydroxybiphenyls, increased conformational restriction due to ortho-chlorine atoms has been shown to enhance binding to the estrogen receptor.[3] Therefore, it is plausible that 2'-Chloro-[1,1'-biphenyl]-4-ol exhibits estrogenic activity comparable to or potentially greater than other mono-chlorinated isomers, but experimental verification is essential.

Experimental Protocols for Assessing Estrogenicity

To empirically determine and compare the estrogenic activity of compounds like 2'-Chloro-[1,1'-biphenyl]-4-ol, standardized in vitro assays are indispensable. The following are detailed protocols for two widely accepted methods.

Yeast Estrogen Screen (YES) Assay

The YES assay is a recombinant yeast-based bioassay that is a robust and sensitive tool for screening for estrogenic compounds.[6][7] It utilizes genetically modified yeast (Saccharomyces cerevisiae) that contains the human estrogen receptor (hER) gene and a reporter gene (e.g., lacZ for β-galactosidase) under the control of EREs.[6]

Experimental Workflow: YES Assay

Caption: A simplified workflow for the MCF-7 E-SCREEN assay.

Step-by-Step Methodology:

• Cell Culture and Maintenance:

  • Culture MCF-7 cells in a standard growth medium. It is crucial to use a cell line that shows a robust proliferative response to estrogens. [8] * Prior to the assay, acclimatize the cells to an estrogen-free medium for at least 72 hours to deplete endogenous hormones. [8]This is typically a phenol red-free medium supplemented with charcoal-stripped fetal bovine serum.

• Assay Setup:

  • Trypsinize and seed the MCF-7 cells into 96-well plates at a low density.

  • Allow the cells to attach for 24 hours.

  • Replace the medium with fresh estrogen-free medium containing the serially diluted test compounds (2'-Chloro-[1,1'-biphenyl]-4-ol and comparators), a positive control (17β-estradiol), and a negative control (vehicle).

• Incubation:

  • Incubate the plates for 6 days at 37°C in a humidified atmosphere with 5% CO2.

• Quantification of Cell Proliferation:

  • After incubation, fix the cells with a suitable fixative (e.g., trichloroacetic acid).

  • Stain the cellular proteins with a dye such as sulforhodamine B (SRB).

  • Wash away the unbound dye and allow the plates to dry.

  • Solubilize the bound dye with a buffer (e.g., Tris base).

  • Measure the absorbance at a specific wavelength (e.g., 492 nm) using a microplate reader.

• Data Analysis:

  • The absorbance is directly proportional to the cell number.

  • Calculate the proliferative effect (PE) for each concentration relative to the negative control.

  • Determine the relative proliferative effect (RPE) by normalizing the PE to the maximum effect of 17β-estradiol.

Conclusion and Future Directions

The assessment of the estrogenic activity of 2'-Chloro-[1,1'-biphenyl]-4-ol and its isomers is a critical area of research in toxicology and drug development. Based on the principles of structure-activity relationships and available data for analogous compounds, it is predicted that 2'-Chloro-[1,1'-biphenyl]-4-ol possesses estrogenic properties. The ortho-chlorine substitution likely imposes a conformational restriction that influences its interaction with the estrogen receptor.

To definitively characterize its estrogenic profile, rigorous experimental evaluation using standardized in vitro assays such as the YES and E-SCREEN assays is imperative. The detailed protocols provided in this guide offer a robust framework for conducting such comparative studies. Future research should aim to generate comprehensive dose-response data for a wide range of chlorobiphenylols, including 2'-Chloro-[1,1'-biphenyl]-4-ol, to build more accurate quantitative structure-activity relationship (QSAR) models. [4]These models will be invaluable for predicting the endocrine-disrupting potential of new and existing environmental contaminants and for guiding the design of novel pharmaceuticals with desired estrogen receptor modulatory activity.

References

• Connor, K., Ramamoorthy, K., Moore, M., Mustain, M., Chen, I., Safe, S., Zacharewski, T., Gillesby, B., Joyeux, A., & Balaguer, P. (1997). Hydroxylated polychlorinated biphenyls (PCBs) as estrogens and antiestrogens: structure-activity relationships. Toxicology and Applied Pharmacology, 145(1), 111-123. [Link]

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A Senior Application Scientist's Guide to Antibody Cross-Reactivity with 2'-Chloro-[1,1'-biphenyl]-4-ol in Immunoassays

Executive Summary

The quantification of specific polychlorinated biphenyl (PCB) metabolites, such as 2'-Chloro-[1,1'-biphenyl]-4-ol, is critical for toxicological and environmental monitoring. Immunoassays offer a high-throughput and cost-effective platform for this purpose, but their utility is fundamentally dependent on the specificity of the antibodies employed. This guide provides an in-depth comparison of how antibody characteristics influence cross-reactivity with 2'-Chloro-[1,1'-biphenyl]-4-ol and related congeners. We will explore the structural basis of antibody recognition, present a framework for evaluating cross-reactivity, and provide detailed experimental protocols to empower researchers to validate and select the optimal reagents for their studies. The central thesis is that a nuanced understanding of cross-reactivity is not a barrier but a prerequisite for the accurate and reliable application of immunoassays in this field.

Introduction: The Analytical Challenge of Hydroxylated PCBs

Polychlorinated biphenyls (PCBs) are persistent environmental pollutants known for their toxicity and tendency to bioaccumulate.[1] The biotransformation of parent PCBs in vivo, primarily through cytochrome P450-mediated oxidation, produces various metabolites, including hydroxylated PCBs (OH-PCBs).[2][3] These metabolites, such as 2'-Chloro-[1,1'-biphenyl]-4-ol, are of significant toxicological interest as they can be more potent than the parent compounds and may persist in blood.[4][5]

Accurately quantifying specific OH-PCB isomers is essential for establishing dose-response relationships and assessing health risks. While gold-standard analytical methods like gas chromatography-mass spectrometry (GC-MS) provide definitive identification and quantification, they are often resource-intensive.[6][7] Immunoassays, particularly the enzyme-linked immunosorbent assay (ELISA), present a scalable alternative for screening large numbers of samples.[8][9][10] However, the accuracy of these assays hinges on a critical parameter: antibody specificity. This guide will focus on the pivotal issue of cross-reactivity as it pertains to the immunodetection of 2'-Chloro-[1,1'-biphenyl]-4-ol.

The Molecular Basis of Antibody Cross-Reactivity

Antibody-antigen binding is a highly specific interaction dictated by the complementarity between the antibody's paratope and the antigen's epitope.[11] For small molecules like OH-PCBs, the entire molecule or a significant portion of it acts as the epitope. Cross-reactivity occurs when an antibody binds to non-target molecules that are structurally similar to the intended antigen.[12][13]

The structural basis for this phenomenon can be attributed to several factors:

• Shared Structural Motifs: An antibody raised against a specific hapten may recognize the core biphenyl structure common to all PCBs and their metabolites, leading to binding with multiple related compounds.

• Epitope Similarity: Molecules like 2'-Chloro-[1,1'-biphenyl]-4-ol share features (e.g., a hydroxyl group in the para-position, a chlorinated biphenyl backbone) with other OH-PCBs. An antibody may tolerate minor differences, such as the position or number of chlorine atoms, resulting in off-target binding.

• Conformational Flexibility: The antibody's binding site is not entirely rigid. Some degree of conformational flexibility may allow it to accommodate different but related ligands.[14][15][16]

The choice between monoclonal and polyclonal antibodies is a critical determinant of assay specificity. Polyclonal antibodies are a heterogeneous mixture of immunoglobulins that recognize multiple epitopes on an antigen, which can lead to higher signal but also broader cross-reactivity.[17][18] In contrast, monoclonal antibodies recognize a single epitope, generally offering higher specificity and lower lot-to-lot variability.[19]

Below is a conceptual diagram illustrating how an antibody might interact with the target analyte and a structurally similar, cross-reacting compound.

Caption: Step-by-step workflow for a competitive ELISA.

Detailed Step-by-Step Protocol

A. Reagents and Materials:

• 96-well microtiter plates

• Primary antibody specific to the target class (e.g., anti-PCB)

• Capture antibody (e.g., Goat Anti-Mouse IgG)

• Target analyte standard: 2'-Chloro-[1,1'-biphenyl]-4-ol

• Potential cross-reactants (e.g., other OH-PCBs, parent PCBs)

• Enzyme-conjugated analyte (e.g., PCB-HRP)

• Coating Buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Substrate (e.g., TMB)

• Stop Solution (e.g., 2 M H₂SO₄)

• Microplate reader

B. Procedure:

• Plate Coating: Dilute the capture antibody in Coating Buffer (e.g., 1-10 µg/mL). Add 100 µL to each well. Incubate overnight at 4°C.

• Washing: Discard the coating solution and wash the plate 3 times with 200 µL of Wash Buffer per well.

• Blocking: Add 200 µL of Blocking Buffer to each well. Incubate for 1-2 hours at room temperature (RT).

• Standard/Analog Preparation: Prepare serial dilutions of the target analyte and each potential cross-reactant in assay buffer. A typical range might be 0.1 to 1000 ng/mL.

• Competitive Reaction: In a separate dilution plate or tubes, add 50 µL of each standard/analog dilution. Add 25 µL of the primary antibody (at a pre-optimized dilution) and 25 µL of the enzyme-conjugated analyte (at a pre-optimized dilution). Incubate for 1 hour at RT to allow competition to occur in solution.

• Transfer and Incubation: Wash the blocked microtiter plate 3 times. Transfer 100 µL of the competitive reaction mixture from the dilution plate to the corresponding wells of the coated plate. Incubate for 1 hour at RT. This allows the capture antibody to bind the primary antibody complexes.

• Washing: Discard the solution and wash the plate 5 times with Wash Buffer.

• Signal Development: Add 100 µL of TMB substrate to each well. Incubate in the dark for 15-30 minutes at RT.

• Stopping Reaction: Add 50 µL of Stop Solution to each well.

• Data Acquisition: Read the absorbance at 450 nm within 15 minutes.

• Analysis: Generate a semi-log plot of absorbance vs. concentration for each compound. Determine the IC50 value for each and calculate the percent cross-reactivity using the formula provided previously.

Implications and Best Practices

The interpretation of cross-reactivity data is paramount for the successful application of any immunoassay.

• High Specificity Required: For studies aiming to quantify only 2'-Chloro-[1,1'-biphenyl]-4-ol, an antibody with minimal (<5%) cross-reactivity to other prevalent metabolites is essential. Data from such an assay can be reported with high confidence.

• Broad Specificity Applications: An assay with predictable cross-reactivity across a class of compounds (e.g., all 4-OH-PCBs) can be repurposed as a screening tool for "total 4-OH-PCBs." This requires careful characterization and clear reporting of what the assay is measuring.

• The "False Positive" Dilemma: A significant risk in environmental or biological samples is the presence of multiple cross-reacting compounds. An antibody with high cross-reactivity can lead to a falsely elevated result, overestimating the concentration of the target analyte. [12]* Confirmation is Key: Due to the inherent potential for cross-reactivity, it is a critical best practice to confirm a subset of immunoassay results (e.g., 10% of samples, especially those near a regulatory limit) using a reference method like GC-MS or LC-MS. [10][20]This validates the immunoassay's performance for the specific sample matrix being tested.

Conclusion

The utility of immunoassays for the detection of 2'-Chloro-[1,1'-biphenyl]-4-ol is a direct function of antibody specificity. As we have demonstrated, cross-reactivity is not a binary attribute but a quantifiable characteristic that can be systematically evaluated. By understanding the structural basis of antibody binding and implementing rigorous validation protocols, researchers can confidently select and apply these powerful tools. Monoclonal antibodies often provide the specificity required for quantifying a single isomer, while polyclonal antibodies may serve as broader screening reagents. Ultimately, a thorough characterization of cross-reactivity, coupled with orthogonal method confirmation, provides the most robust and defensible approach for researchers, scientists, and drug development professionals.

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• Shimadzu Corporation. (2006). Immunoassay Screening Method for Polychlorinated Biphenyls (PCBs) in Insulating Oil (PCB sensor). Shimadzu Review. Retrieved from [Link]

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• Zvi, A., et al. (1995). Structural basis of antibody cross-reactivity: solution conformation of an immunogenic peptide fragment containing both T and B epitopes. Biochemistry. Retrieved from [Link]

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• Jusko, T. A., et al. (2012). A cohort study of developmental polychlorinated biphenyl (PCB) exposure in relation to post-vaccination antibody response at 6-months of age. Environmental Health. Retrieved from [Link]

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• Chiu, Y. W., et al. (2001). Selective binding of polychlorinated biphenyl congeners by a monoclonal antibody: analysis by kinetic exclusion fluorescence immunoassay. Analytical Chemistry. Retrieved from [Link]

• Ismail, A. A. (2009). Interferences in Immunoassay. The Clinical Biochemist Reviews. Retrieved from [Link]

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A Senior Application Scientist's Guide to SPE Cartridge Selection for the Extraction of 2'-Chloro-[1,1'-biphenyl]-4-ol

Abstract: The accurate quantification of 2'-Chloro-[1,1'-biphenyl]-4-ol, a hydroxylated metabolite of polychlorinated biphenyls (PCBs), is critical for toxicological and environmental monitoring.[1][2] Effective sample preparation is paramount for removing interfering matrix components and concentrating this analyte to detectable levels. This guide provides an in-depth comparison of Solid-Phase Extraction (SPE) cartridges for this purpose. We will delve into the physicochemical properties of the analyte, compare the performance of reversed-phase (silica and polymeric) and mixed-mode sorbents, and provide detailed, field-tested protocols. This document is intended for researchers, scientists, and drug development professionals seeking to develop robust and reliable analytical methods.

Understanding the Analyte: Physicochemical Properties of 2'-Chloro-[1,1'-biphenyl]-4-ol

The molecular structure of 2'-Chloro-[1,1'-biphenyl]-4-ol dictates its behavior during extraction. Its key features are:

• A Nonpolar Biphenyl Backbone: The chlorinated biphenyl structure is hydrophobic, making it amenable to retention by reversed-phase mechanisms. PubChem lists a computed XLogP3 value of 4.3, indicating significant nonpolar character.[3]

• An Acidic Phenolic Group: The hydroxyl (-OH) group is weakly acidic. At a pH two units above its pKa, this group will deprotonate to form a phenoxide anion (-O⁻). Conversely, at a pH two units below its pKa, it will remain fully protonated and neutral. This ionizable nature is the key to developing highly selective extraction methods.

These dual characteristics—hydrophobicity and ionizability—allow for several SPE strategies. The optimal choice depends on the sample matrix complexity and the required level of extract cleanliness.

Principles of Solid-Phase Extraction for Phenolic Analytes

Three primary SPE retention mechanisms are relevant for 2'-Chloro-[1,1'-biphenyl]-4-ol. The efficiency of each is governed by the strategic manipulation of pH and solvent polarity.

• Reversed-Phase (RP): This is the most common mechanism, relying on nonpolar-nonpolar interactions (van der Waals forces) between the analyte's hydrophobic backbone and the sorbent's nonpolar stationary phase (e.g., C18). To maximize retention, the analyte should be in its most nonpolar (neutral) state.

• Anion Exchange: This mechanism involves an electrostatic interaction between a negatively charged analyte (the deprotonated phenoxide ion) and a positively charged sorbent (an anion exchanger).[4]

• Mixed-Mode: This powerful technique combines two or more retention mechanisms, such as reversed-phase and anion exchange, in a single cartridge.[4][5] This allows for a more rigorous and selective extraction, as the analyte must possess both nonpolar and ionic characteristics to be retained and eluted under specific conditions.[6][7]

Below is a diagram illustrating how the analyte interacts with different sorbent types.

Caption: Comparison of SPE workflows.

Protocol 1: Polymeric HLB Cartridge (High Recovery, General Purpose)

This method prioritizes high recovery and simplicity by using a single reversed-phase retention mechanism.

• Rationale: The sample is acidified to ensure the phenolic group is neutral, maximizing hydrophobic retention on the polymeric sorbent. A weak wash removes polar interferences without dislodging the analyte.

• Step-by-Step Methodology:

  • Sorbent Conditioning:

    • Pass 1 cartridge volume of Methanol through the cartridge.

    • Pass 1 cartridge volume of HPLC-grade water. Do not let the bed go dry.

    • Causality: Methanol solvates the polymer chains, activating the sorbent for retention. Water equilibrates the sorbent for the aqueous sample. [8] 2. Sample Pre-treatment & Loading:

    • Dilute the sample (e.g., 1 mL of plasma) 1:1 with 2% formic acid in water. * Load the pre-treated sample onto the cartridge at a slow, consistent flow rate (~1 mL/min).

    • Causality: Acidification (pH ≈ 2) ensures the analyte is in its neutral form, maximizing hydrophobic retention.

  • Washing:

    • Pass 2 cartridge volumes of 5% Methanol in water through the cartridge.

    • Dry the sorbent thoroughly under vacuum for 5-10 minutes.

    • Causality: The weak organic wash removes highly polar, water-soluble interferences. Drying removes residual water before elution with a non-aqueous solvent.

  • Elution:

    • Elute the analyte with 2 x 1 mL aliquots of Methanol or Acetonitrile into a clean collection tube.

    • Causality: A strong organic solvent disrupts the hydrophobic interactions between the analyte and the sorbent, releasing it from the cartridge.

Protocol 2: Mixed-Mode (SAX + RP) Cartridge (Maximum Selectivity & Cleanliness)

This advanced method provides the cleanest extracts by leveraging orthogonal retention mechanisms.

• Rationale: The sample is loaded at high pH to ensure the analyte is anionic (for SAX retention) and also possesses nonpolar character (for RP retention). The wash steps are designed to sequentially remove different classes of interferences before a final pH-triggered elution.

• Step-by-Step Methodology:

  • Sorbent Conditioning:

    • Pass 1 cartridge volume of Methanol through the cartridge.

    • Pass 1 cartridge volume of HPLC-grade water.

    • Pass 1 cartridge volume of a high pH buffer (e.g., 50 mM ammonium hydroxide, pH ≈ 10).

    • Causality: The high pH buffer deprotonates the sorbent's anion exchange groups, preparing them to bind the analyte.

  • Sample Pre-treatment & Loading:

    • Dilute the sample (e.g., 1 mL of plasma) 1:1 with the high pH buffer.

    • Load the pre-treated sample onto the cartridge at a slow, consistent flow rate (~1 mL/min).

    • Causality: At high pH, the analyte is deprotonated to its anionic form, enabling strong retention by both anion exchange and reversed-phase mechanisms. [5] 3. Washing (Multi-step):

    • Wash 1 (Polar Interferences): Pass 1 cartridge volume of the high pH buffer. This removes polar compounds that are not retained by reversed-phase.

    • Wash 2 (Basic/Neutral Nonpolar Interferences): Pass 1 cartridge volume of Methanol. This removes nonpolar compounds that are not retained by the strong anion exchanger.

    • Causality: This two-step wash is the key to the method's selectivity. Only analytes with both strong nonpolar and anionic character will remain on the sorbent. [6] 4. Elution:

    • Elute the analyte with 2 x 1 mL aliquots of an acidified organic solvent (e.g., 2% formic acid in Methanol).

    • Causality: The acid in the elution solvent neutralizes the anionic analyte, breaking the ionic bond with the SAX sorbent and allowing the strong organic solvent to elute it via the reversed-phase mechanism. [6]

Conclusion and Recommendations

For the robust extraction of 2'-Chloro-[1,1'-biphenyl]-4-ol, the choice of SPE sorbent should be guided by the complexity of the sample matrix and the analytical sensitivity required.

• For High-Throughput Analysis or Cleaner Matrices: A Polymeric HLB cartridge offers an excellent balance of high recovery, robustness, and ease of use. Its resistance to drying and broad pH stability make it a reliable workhorse for many applications.

• For Ultra-Trace Quantification or Complex Matrices (e.g., tissue, plasma): A Mixed-Mode (SAX + Reversed-Phase) cartridge is unequivocally the superior choice. While requiring more intricate method development, it delivers unparalleled extract cleanliness, minimizes matrix effects in subsequent LC-MS analysis, and provides the highest degree of confidence in analytical results.

By understanding the interplay between the analyte's chemistry and the sorbent's properties, researchers can develop highly effective and reliable methods for the extraction of this important PCB metabolite.

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A Comparative Analysis of the Environmental Persistence of 2'-Chloro-[1,1'-biphenyl]-4-ol and its Parent PCB

This guide provides a detailed comparison of the environmental persistence of the hydroxylated polychlorinated biphenyl (OH-PCB) metabolite, 2'-Chloro-[1,1'-biphenyl]-4-ol, and its parent polychlorinated biphenyl (PCB) congener. As the scientific community continues to unravel the complex environmental fate of PCBs, understanding the behavior of their metabolites is paramount for a comprehensive risk assessment. This document is intended for researchers, environmental scientists, and professionals in drug development who are investigating the biotransformation and environmental impact of halogenated aromatic compounds.

Introduction: The Legacy of PCBs and the Rise of Their Metabolites

Polychlorinated biphenyls (PCBs) are a class of synthetic organic chemicals that were widely used in industrial applications due to their chemical stability and insulating properties. However, this same stability has led to their ubiquitous presence and persistence in the environment, posing significant risks to ecosystems and human health. The environmental fate of PCBs is not static; they undergo slow biotransformation processes, primarily through microbial degradation and metabolism in organisms, leading to the formation of various metabolites, including hydroxylated PCBs (OH-PCBs).

2'-Chloro-[1,1'-biphenyl]-4-ol is a specific OH-PCB metabolite. The introduction of a hydroxyl group to the biphenyl structure dramatically alters the physicochemical properties of the molecule, influencing its environmental persistence, bioavailability, and toxicity. This guide will dissect these differences, providing a scientifically grounded comparison supported by experimental evidence.

Physicochemical Properties: A Tale of Two Molecules

The environmental persistence of a compound is intrinsically linked to its chemical structure and resulting physicochemical properties. The parent PCB, a non-polar, lipophilic molecule, exhibits low aqueous solubility and a high octanol-water partition coefficient (Kow), leading to its strong adsorption to soil and sediments and significant bioaccumulation in fatty tissues.

The addition of a hydroxyl group in 2'-Chloro-[1,1'-biphenyl]-4-ol introduces polarity to the molecule. This seemingly minor chemical modification has profound consequences:

• Increased Water Solubility: The hydroxyl group can participate in hydrogen bonding, increasing the molecule's affinity for water compared to its parent PCB. This can enhance its mobility in aqueous environments.

• Altered Lipophilicity: The increased polarity generally leads to a lower Kow, potentially reducing its tendency to bioaccumulate in organisms.

• Enhanced Reactivity: The hydroxyl group provides a site for further metabolic reactions, such as conjugation, which can facilitate excretion from organisms and further degradation in the environment.

Table 1: Comparative Physicochemical Properties

Property	Parent PCB (e.g., 2-Chlorobiphenyl)	2'-Chloro-[1,1'-biphenyl]-4-ol	Implication for Environmental Persistence
Polarity	Low	Moderate	Increased polarity of the metabolite may lead to different partitioning behavior in the environment.
Water Solubility	Very Low	Low to Moderate	Higher water solubility of the OH-PCB could increase its mobility in aquatic systems.
Log Kow	High	Moderately High	The lower lipophilicity of the OH-PCB might suggest a reduced potential for bioaccumulation.
Vapor Pressure	Low	Very Low	Both compounds are not highly volatile, contributing to their persistence in soil and sediment.

Environmental Persistence and Degradation Pathways

The structural differences between the parent PCB and its hydroxylated metabolite directly impact their susceptibility to environmental degradation processes.

The Enduring Nature of Parent PCBs

Parent PCBs are notoriously resistant to degradation. Their persistence is attributed to:

• Chemical Inertness: The carbon-chlorine bonds are strong, and the biphenyl structure is stable.

• Low Bioavailability: Their strong adsorption to particulate matter limits their availability to microorganisms for degradation.

• Microbial Degradation: Under anaerobic conditions, PCBs can undergo reductive dechlorination, a slow process where chlorine atoms are removed. Aerobic degradation typically involves dioxygenase enzymes that cleave the aromatic rings, but this is often limited to less chlorinated congeners.

The Altered Fate of 2'-Chloro-[1,1'-biphenyl]-4-ol

The presence of the hydroxyl group makes 2'-Chloro-[1,1'-biphenyl]-4-ol more amenable to degradation than its parent compound.

• Enhanced Microbial Attack: The hydroxyl group can serve as a point of attack for microbial enzymes, potentially leading to more rapid ring cleavage and mineralization.

• Photodegradation: Aromatic hydroxyl compounds can be more susceptible to photodegradation by natural sunlight in aquatic environments.

• Metabolic Conjugation: In organisms, the hydroxyl group can be conjugated with molecules like glucuronic acid or sulfate, increasing water solubility and facilitating excretion. This reduces the body burden and potential for bioaccumulation.

Diagram 1: Generalized Metabolic Pathway of a PCB to its Hydroxylated Metabolite

Caption: Metabolic conversion of a parent PCB to a more water-soluble, excretable OH-PCB metabolite.

Experimental Approaches for Assessing Environmental Persistence

To empirically compare the persistence of a parent PCB and its hydroxylated metabolite, a combination of laboratory and field studies is essential.

Soil Microcosm Study

Objective: To determine the half-life of the parent PCB and 2'-Chloro-[1,1'-biphenyl]-4-ol in soil under controlled conditions.

Methodology:

• Soil Collection and Characterization: Collect soil from a relevant site. Characterize its properties, including texture, pH, organic matter content, and microbial biomass.

• Spiking: Prepare separate batches of soil spiked with a known concentration of the parent PCB and 2'-Chloro-[1,1'-biphenyl]-4-ol. A solvent carrier like acetone is typically used and allowed to evaporate.

• Incubation: Incubate the spiked soil samples in controlled environment chambers (microcosms) at a constant temperature and moisture content. Include sterile control microcosms to assess abiotic degradation.

• Sampling: At predetermined time intervals (e.g., 0, 7, 14, 28, 56, and 112 days), collect triplicate soil samples from each treatment group.

• Extraction and Analysis: Extract the target compounds from the soil using an appropriate solvent (e.g., hexane/acetone mixture). Analyze the extracts using gas chromatography-mass spectrometry (GC-MS) to quantify the remaining concentrations.

• Data Analysis: Plot the concentration of each compound over time and calculate the first-order degradation rate constant (k) and the half-life (t1/2 = 0.693/k).

Aquatic Biodegradation Assay

Objective: To assess the biodegradability of the parent PCB and 2'-Chloro-[1,1'-biphenyl]-4-ol in an aqueous environment.

Methodology:

• Inoculum Preparation: Collect water from a natural source (e.g., river, lake) containing a diverse microbial community.

• Test System Setup: In sealed flasks, combine a mineral salts medium, the microbial inoculum, and a known concentration of the test compound (parent PCB or OH-PCB). Include control flasks with no inoculum (to assess abiotic degradation) and no test compound (to monitor background microbial activity).

• Incubation: Incubate the flasks under controlled temperature and shaking conditions.

• Analysis: Periodically sample the flasks and analyze the concentration of the test compound using high-performance liquid chromatography (HPLC) or GC-MS.

• Biodegradation Calculation: Calculate the percentage of biodegradation over time based on the decrease in the concentration of the test compound.

Diagram 2: Experimental Workflow for Comparing Environmental Persistence

Caption: Parallel experimental workflows for assessing persistence in soil and aquatic environments.

Conclusion and Future Directions

The available evidence strongly suggests that 2'-Chloro-[1,1'-biphenyl]-4-ol is less environmentally persistent than its parent PCB congener. The introduction of the hydroxyl group increases the compound's polarity and provides a site for metabolic and microbial attack, leading to more rapid degradation and reduced potential for bioaccumulation.

However, it is crucial to recognize that "less persistent" does not equate to "non-toxic." Some OH-PCBs have been shown to exhibit specific toxicological endpoints, such as endocrine disruption. Therefore, a complete environmental risk assessment must consider not only the persistence of the parent compounds but also the formation, fate, and potential effects of their metabolites.

Future research should focus on:

• Congener-Specific Data: Generating more data on the persistence and toxicity of individual OH-PCB congeners.

• Mixture Effects: Investigating the combined environmental impact of parent PCBs and their various metabolites.

• Advanced Analytical Techniques: Developing more sensitive methods for detecting and quantifying OH-PCBs in complex environmental matrices.

By continuing to explore the intricate biotransformation pathways and environmental fate of PCBs and their metabolites, the scientific community can develop more accurate models for predicting their long-term impact and inform more effective remediation strategies.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). (2000). Toxicological Profile for Polychlorinated Biphenyls (PCBs). U.S. Department of Health and Human Services. [Link]

• Grimm, F. A., Hu, D., Kania-Korwel, I., Lehmler, H. J., Ludewig, G., Hornbuckle, K. C., ... & Robertson, L. W. (2015). Metabolism and metabolites of polychlorinated biphenyls. Critical reviews in toxicology, 45(3), 245-272. [Link]

validation of a biomarker panel including 2'-Chloro-[1,1'-biphenyl]-4-ol for PCB exposure

<Comparison Guide: Validation of a Biomarker Panel Including 2'-Chloro-[1,1'-biphenyl]-4-ol for PCB Exposure

Audience: Researchers, scientists, and drug development professionals

Introduction: The Imperative for Robust PCB Exposure Assessment

Polychlorinated biphenyls (PCBs) are a class of persistent organic pollutants that, despite being banned from production in many countries, continue to pose a significant threat to human health due to their bioaccumulation in the food chain and resistance to environmental degradation.[1][2][3] Chronic exposure to PCBs has been linked to a range of adverse health effects, including endocrine disruption, neurotoxicity, reproductive disorders, and carcinogenicity.[4][5][6] Given the ubiquitous nature of these contaminants and their potential for long-term health consequences, the accurate assessment of human exposure is paramount for both clinical diagnostics and epidemiological research.

This guide provides an in-depth comparison of a multi-component biomarker panel, featuring 2'-Chloro-[1,1'-biphenyl]-4-ol, against other alternatives for the assessment of PCB exposure. We will delve into the scientific rationale behind a panel-based approach, provide detailed experimental protocols for validation, and present a comparative analysis of performance based on established methodologies.

The Rationale for a Multi-Component Biomarker Panel

Historically, the assessment of PCB exposure has often relied on the measurement of a few persistent parent PCB congeners, such as PCB-153, in serum or adipose tissue.[7][8] While informative, this approach has limitations. The toxicological effects of PCBs are not solely dependent on the parent compounds but are also mediated by their metabolites, which can sometimes be more toxic than the original congeners.[3][9] Furthermore, focusing on a limited number of congeners may not capture the full spectrum of exposure, especially to less persistent, lower-chlorinated PCBs.[6][8]

A biomarker panel that includes both parent PCBs and their hydroxylated metabolites (OH-PCBs), such as 2'-Chloro-[1,1'-biphenyl]-4-ol, offers a more comprehensive and biologically relevant picture of exposure. OH-PCBs are formed in the body by cytochrome P450 enzymes and their presence can be indicative of recent or ongoing exposure.[10]

Focus Biomarker: 2'-Chloro-[1,1'-biphenyl]-4-ol

2'-Chloro-[1,1'-biphenyl]-4-ol is a hydroxylated metabolite of lower-chlorinated PCBs. Its inclusion in a biomarker panel is critical for several reasons:

• Indication of Recent Exposure: Due to their metabolic processing, OH-PCBs generally have shorter half-lives than their parent compounds, making them valuable markers of more recent exposure events.

• Biological Activity: OH-PCBs have been shown to exert various toxic effects, including the disruption of thyroid hormone transport.[3][5]

• Comprehensive Exposure Profile: Measuring metabolites like 2'-Chloro-[1,1'-biphenyl]-4-ol alongside persistent parent congeners provides a more complete understanding of the body's burden and metabolic response to PCB mixtures.

Comparative Analysis of PCB Biomarker Panels

The selection of an appropriate biomarker panel depends on the specific research or clinical question. Below is a comparison of a panel including 2'-Chloro-[1,1'-biphenyl]-4-ol with alternative approaches.

Biomarker Panel/Method	Analytes Measured	Advantages	Disadvantages	Typical Application
Proposed Panel	Parent PCBs (e.g., PCB 138, 153, 180), OH-PCBs (including 2'-Chloro-[1,1'-biphenyl]-4-ol), and PCB sulfates	Comprehensive exposure assessment, captures both recent and cumulative exposure, reflects metabolic activation.	More complex analytical method required, standards for all metabolites may not be commercially available.[11][12]	Detailed epidemiological studies, clinical assessment of exposed individuals, research on PCB metabolism and toxicity.
Traditional Parent PCB Panel	A selection of persistent, higher-chlorinated PCBs (e.g., PCB 118, 138, 153, 180)[7]	Well-established methods, good indicator of cumulative exposure, commercially available standards.	May not reflect recent exposure, overlooks the contribution of metabolites to toxicity.	Large-scale biomonitoring, retrospective exposure assessment.
Food Frequency Questionnaires (FFQ)	Estimated dietary intake of PCBs	Non-invasive, low cost, suitable for large cohorts.	Relies on self-reporting and food composition databases, which can be inaccurate; shows moderate correlation with serum biomarkers.[7][13]	Initial screening in large epidemiological studies.
"Omics" Approaches (Metabolomics, Lipidomics)	Broad, untargeted analysis of small molecules and lipids	Can identify novel biomarkers and pathways affected by PCB exposure.[14]	Requires sophisticated instrumentation and data analysis, findings need to be validated with targeted assays.	Exploratory research to identify new biomarkers of effect.

Experimental Validation Workflow: A Fit-for-Purpose Approach

The validation of a biomarker assay is crucial to ensure that the results are accurate, precise, and reproducible. The U.S. Food and Drug Administration (FDA) provides guidance on this process, emphasizing a "fit-for-purpose" approach where the extent of validation depends on the intended use of the biomarker data.[15][16][17][18] For biomarker data that will support regulatory decision-making, a full validation is expected.[16]

Below is a detailed, step-by-step methodology for the validation of a biomarker panel including 2'-Chloro-[1,1'-biphenyl]-4-ol in human serum.

Diagram: Biomarker Validation Workflow

Caption: A streamlined workflow for biomarker panel validation.

Detailed Experimental Protocol

This protocol outlines the key steps for the analysis of parent PCBs and OH-PCBs in human serum using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a common and highly sensitive method.[9][19] Gas chromatography-tandem mass spectrometry (GC-MS/MS) is also a viable alternative, particularly for parent PCBs and derivatized OH-PCBs.[10][11][12]

1. Pre-Analytical Phase

• Sample Collection and Handling:

  • Collect whole blood in red-top tubes (no anticoagulant).

  • Allow blood to clot at room temperature for 30-60 minutes.

  • Centrifuge at 1,000-2,000 x g for 15 minutes at 4°C.

  • Carefully aspirate the serum and store at -80°C until analysis.

  • Causality: Proper collection and storage are critical to prevent degradation of analytes and ensure sample integrity.

• Analyte Extraction:

  • To 1 mL of serum, add an internal standard solution containing isotopically labeled analogs of the target analytes (e.g., ¹³C-labeled PCBs and OH-PCBs).

  • Causality: Internal standards are essential for correcting for analyte loss during sample preparation and for variations in instrument response.

  • Perform a liquid-liquid extraction (LLE) with a suitable organic solvent mixture, such as hexane/dichloromethane.

  • Alternatively, use solid-phase extraction (SPE) with a sorbent that retains the analytes of interest.

  • Causality: The choice of extraction method depends on the specific analytes and the desired level of sample cleanup. LLE is a classic technique, while SPE can offer higher throughput and selectivity.

• Sample Cleanup:

  • Pass the extract through a silica gel or Florisil column to remove interfering lipids.

  • Causality: Biological matrices like serum are complex. A cleanup step is necessary to remove components that can interfere with the analysis and damage the analytical instrument.

2. Analytical Phase

• Instrumental Analysis (LC-MS/MS):

  • Reconstitute the dried extract in a suitable solvent (e.g., methanol/water).

  • Inject the sample into an HPLC system coupled to a tandem mass spectrometer.

  • Use a reversed-phase C18 column for chromatographic separation.

  • Operate the mass spectrometer in negative electrospray ionization (ESI-) mode for OH-PCBs and positive ESI+ or atmospheric pressure chemical ionization (APCI) for parent PCBs.

  • Monitor specific precursor-to-product ion transitions for each analyte in multiple reaction monitoring (MRM) mode.

  • Causality: LC-MS/MS provides high sensitivity and selectivity, allowing for the detection and quantification of analytes at very low concentrations in complex mixtures. MRM ensures that only the specific analytes of interest are measured.

• Calibration and Quality Control:

  • Prepare a series of calibration standards of known concentrations in a surrogate matrix (e.g., charcoal-stripped serum).

  • Analyze the calibration standards to generate a calibration curve.

  • Prepare quality control (QC) samples at low, medium, and high concentrations and analyze them with each batch of unknown samples.

  • Causality: A calibration curve is used to determine the concentration of the analyte in unknown samples. QC samples are used to monitor the performance of the assay and ensure the accuracy and precision of the results.

3. Post-Analytical Phase: Validation Parameter Assessment

The following parameters should be assessed according to FDA guidelines[15][16]:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy: The closeness of the measured value to the true value.

• Precision: The degree of agreement among a series of measurements.

• Sensitivity: The lowest concentration of the analyte that can be reliably measured (Lower Limit of Quantification, LLOQ).

• Recovery: The efficiency of the extraction process.

• Matrix Effect: The influence of matrix components on the ionization of the analyte.

• Stability: The stability of the analyte in the biological matrix under different storage and handling conditions.

Hypothetical Performance Data

The following table presents hypothetical performance data for the validation of a biomarker panel including 2'-Chloro-[1,1'-biphenyl]-4-ol.

Analyte	LLOQ (pg/mL)	Accuracy (% Bias)	Precision (%CV)	Recovery (%)
PCB 153	5.0	± 10%	< 15%	85-110%
PCB 180	5.0	± 12%	< 15%	88-105%
2'-Chloro-[1,1'-biphenyl]-4-ol	2.0	± 15%	< 20%	80-115%
4-OH-PCB 107	2.5	± 13%	< 18%	82-112%

Signaling Pathway Perturbation by PCBs

PCBs can exert their toxic effects through various mechanisms, including the activation of the aryl hydrocarbon receptor (AhR) by dioxin-like PCBs and the disruption of intracellular calcium signaling by non-dioxin-like PCBs.[5]

Diagram: Key Signaling Pathways Disrupted by PCBs

Caption: Mechanisms of PCB-induced cellular disruption.

Conclusion

The validation of a comprehensive biomarker panel that includes parent PCBs and their hydroxylated metabolites, such as 2'-Chloro-[1,1'-biphenyl]-4-ol, represents a significant advancement in the assessment of PCB exposure. This approach provides a more nuanced and biologically relevant understanding of the body's burden and response to these persistent environmental contaminants. By following a rigorous, fit-for-purpose validation strategy grounded in regulatory guidelines, researchers and clinicians can ensure the generation of high-quality, reliable data to inform public health decisions, advance our understanding of PCB-related diseases, and support the development of potential therapeutic interventions.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2'-Chloro-[1,1'-biphenyl]-4-ol

For researchers, scientists, and professionals in drug development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step framework for the proper disposal of 2'-Chloro-[1,1'-biphenyl]-4-ol, a chlorinated aromatic compound. By understanding the chemical nature of this compound and the principles of hazardous waste management, laboratory personnel can ensure the safe and compliant disposal of this substance, thereby protecting themselves, their colleagues, and the environment.

Understanding the Hazard Profile of 2'-Chloro-[1,1'-biphenyl]-4-ol

Key Inferred Hazards:

• Toxicity: Chlorinated phenols and biphenyls are known to be harmful if swallowed, inhaled, or absorbed through the skin.[2][3] They can cause irritation to the skin, eyes, and respiratory system.[4][5]

• Environmental Hazard: Many chlorinated aromatic compounds are toxic to aquatic life with long-lasting effects.[3][5] Due to their persistence, improper disposal can lead to bioaccumulation in the food chain.

• Potential for Formation of Highly Toxic Byproducts: Incomplete combustion of chlorinated compounds can lead to the formation of highly toxic polychlorinated dibenzodioxins (PCDDs) and polychlorinated dibenzofurans (PCDFs).[1]

Given these potential hazards, 2'-Chloro-[1,1'-biphenyl]-4-ol must be treated as a hazardous waste.

Regulatory Framework for Disposal

The disposal of 2'-Chloro-[1,1'-biphenyl]-4-ol is governed by federal and local regulations for hazardous waste. In the United States, the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) establishes the framework for hazardous waste management.

Based on its chemical structure, waste containing 2'-Chloro-[1,1'-biphenyl]-4-ol would likely be classified under the following EPA hazardous waste codes:

Waste Code Category	Potential Classification	Rationale
F-Listed Wastes	F002	Wastes from non-specific sources, including spent halogenated solvents.[6][7] If solvents are used in processes with the compound, the resulting waste mixture may fall under this category.
K-Listed Wastes	K043	Wastes from specific sources, such as 2,6-dichlorophenol waste from the production of 2,4-D.[7] While not a direct match, it highlights the regulation of chlorinated phenol production waste.
U-Listed Wastes	U030-U095 (various)	Discarded commercial chemical products containing chlorinated compounds.[6] If the compound is a commercial product being discarded, it could fall under a U-listing.
Characteristic Wastes	D004-D043	Wastes exhibiting the characteristic of toxicity.[8] The toxicity of the compound would need to be determined by the Toxicity Characteristic Leaching Procedure (TCLP).

It is imperative to consult with your institution's Environmental Health and Safety (EHS) department to ensure accurate waste characterization and assignment of the correct waste codes.

Step-by-Step Disposal Protocol

The following protocol outlines the essential steps for the safe and compliant disposal of 2'-Chloro-[1,1'-biphenyl]-4-ol.

Personal Protective Equipment (PPE)

Before handling the compound, ensure you are wearing the appropriate PPE to minimize exposure.

• Gloves: Wear impervious gloves, such as nitrile or neoprene.

• Eye Protection: Chemical safety goggles are mandatory.

• Lab Coat: A buttoned lab coat should be worn.

• Respiratory Protection: All handling of the solid compound or solutions should be conducted in a certified chemical fume hood.[4]

Waste Segregation and Collection

Proper segregation of hazardous waste is critical to prevent dangerous chemical reactions and to ensure proper disposal.

Caption: Workflow for the segregation of 2'-Chloro-[1,1'-biphenyl]-4-ol waste.

Procedure:

• Solid Waste:

  • Collect pure 2'-Chloro-[1,1'-biphenyl]-4-ol and any materials grossly contaminated with the solid (e.g., weigh boats, spatulas) in a designated, properly labeled hazardous waste container.

  • This container should be clearly marked with "Hazardous Waste" and the chemical name.

• Liquid Waste:

  • If 2'-Chloro-[1,1'-biphenyl]-4-ol is dissolved in a halogenated solvent (e.g., dichloromethane, chloroform), collect it in a designated "Halogenated Organic Waste" container.

  • If dissolved in a non-halogenated solvent, it should still be collected in a designated "Non-Halogenated Organic Waste" container, but it is crucial to label the contents accurately.

  • Do not mix halogenated and non-halogenated waste streams unless explicitly permitted by your EHS department.

• Contaminated Labware and PPE:

  • Disposable items such as gloves, bench paper, and pipette tips that are contaminated with 2'-Chloro-[1,1'-biphenyl]-4-ol should be placed in a designated solid hazardous waste container.

  • Non-disposable glassware should be decontaminated by rinsing with a suitable solvent (e.g., acetone, ethanol) and collecting the rinsate as hazardous waste.

Waste Container Labeling and Storage

Proper labeling and storage are crucial for safety and regulatory compliance.

• Labeling: All hazardous waste containers must be labeled with the following information:

  • The words "Hazardous Waste"

  • The full chemical name: "2'-Chloro-[1,1'-biphenyl]-4-ol"

  • The approximate concentration and quantity of the waste

  • The date the waste was first added to the container

  • The relevant hazard pictograms (e.g., harmful/irritant, hazardous to the aquatic environment)

• Storage:

  • Store waste containers in a designated satellite accumulation area.

  • Ensure containers are kept closed at all times, except when adding waste.

  • Store in a cool, dry, and well-ventilated area away from incompatible materials.[9]

  • Secondary containment should be used to prevent spills.

Final Disposal

The final disposal of 2'-Chloro-[1,1'-biphenyl]-4-ol waste must be handled by a licensed hazardous waste disposal company.

• Incineration: High-temperature incineration is the preferred method for the disposal of chlorinated aromatic compounds.[1] This method ensures the complete destruction of the compound and minimizes the risk of forming toxic byproducts.

• Coordination with EHS: Your institution's EHS department will coordinate the pickup and transportation of the hazardous waste to a permitted treatment, storage, and disposal facility (TSDF).

Emergency Procedures in Case of a Spill

In the event of a spill, prompt and appropriate action is critical.

Caption: Step-by-step emergency response for a 2'-Chloro-[1,1'-biphenyl]-4-ol spill.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Alert: Notify your supervisor and colleagues immediately.

• PPE: Before attempting to clean up a small spill, ensure you are wearing the appropriate PPE.

• Containment: For a solid spill, carefully sweep up the material and place it in a labeled hazardous waste container. For a liquid spill, use a chemical spill kit with absorbent pads to contain and absorb the liquid.

• Cleanup: Work from the outside of the spill inwards to prevent spreading.

• Disposal: All materials used for cleanup, including absorbent pads and contaminated PPE, must be disposed of as hazardous waste.

• Decontamination: Decontaminate the spill area with an appropriate solvent, followed by soap and water.

Conclusion: A Commitment to Safety and Compliance

The proper disposal of 2'-Chloro-[1,1'-biphenyl]-4-ol is a critical responsibility for all laboratory personnel. By adhering to the procedures outlined in this guide and consulting with your institution's EHS department, you can ensure a safe working environment and minimize the environmental impact of your research. Remember that this guidance is based on the properties of structurally similar compounds; always prioritize the information provided in a compound-specific Safety Data Sheet when available.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). (2022). Toxicological Profile for Chlorophenols. U.S. Department of Health and Human Services, Public Health Service. [Link]

• PubChem. (n.d.). 2-Chloro-(1,1'-biphenyl)-4,4'-diol. National Center for Biotechnology Information. [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes. [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Public Health Statement: Chlorophenols. [Link]

• U.S. Environmental Protection Agency. (1980). Ambient Water Quality Criteria for Chlorinated Phenols. [Link]

• Washington State Department of Ecology. (2024). Disposal Options and Requirements for Polychlorinated Biphenyl Waste. [Link]

• U.S. Environmental Protection Agency. (2025). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. [Link]

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Navigating the Safe Handling of 2'-Chloro-[1,1'-biphenyl]-4-ol: A Guide for Laboratory Professionals

As researchers and drug development professionals, our work with novel chemical entities demands a profound respect for the unknown. 2'-Chloro-[1,1'-biphenyl]-4-ol, a member of the hydroxylated polychlorinated biphenyl (OH-PCB) family, requires meticulous handling protocols. While a comprehensive, peer-reviewed Safety Data Sheet (SDS) for this specific compound is not publicly available, we can establish a robust safety framework by analyzing its structural analogues and the well-documented behavior of its chemical class.

This guide synthesizes data from related chlorinated biphenyls and general principles of handling persistent organic pollutants to provide essential, immediate safety and logistical information. The protocols herein are designed as a self-validating system, grounded in the causality of chemical hazards and proven laboratory safety practices.

Immediate Safety Profile: An Inferred Hazard Analysis

Given the absence of a specific SDS, the following safety profile for 2'-Chloro-[1,1'-biphenyl]-4-ol is inferred from structurally similar compounds, such as other chlorinated biphenols and aminobiphenyls.[1][2][3] OH-PCBs, the broader class to which this compound belongs, are known metabolites of PCBs and can exhibit significant toxicological effects, including endocrine disruption.[4] Therefore, a high degree of caution is warranted.

Anticipated Hazard	GHS Classification (Inferred)	Rationale & Implication for Handling
Skin Corrosion/Irritation	Category 2 (H315: Causes skin irritation)	Direct contact is likely to cause inflammation, redness, or irritation. This necessitates the use of appropriate chemical-resistant gloves and a lab coat to prevent skin exposure.[2][3]
Serious Eye Damage/Irritation	Category 2A (H319: Causes serious eye irritation)	The compound is expected to be a significant eye irritant. Chemical splash goggles are mandatory, and a face shield is strongly recommended when handling larger quantities or if there is a risk of splashing.[1][2][3]
Acute Toxicity (Oral, Dermal, Inhalation)	Category 4 (H302, H312, H332: Harmful if swallowed, in contact with skin, or if inhaled)	There is a potential for systemic toxicity upon exposure. This underscores the need for full PPE coverage and handling within a certified chemical fume hood to prevent inhalation of any dust or aerosols.[2][5]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (H335: May cause respiratory irritation)	Inhalation may lead to irritation of the respiratory tract. All handling of the solid compound or its solutions must be performed in a well-ventilated area, preferably a chemical fume hood.[2][3]
Hazardous to the Aquatic Environment	Chronic Category 1 or 2 (H410/H411: Very toxic/Toxic to aquatic life with long lasting effects)	As with most PCBs, this compound is expected to be persistent and toxic to aquatic life. Waste must be segregated and disposed of as hazardous chemical waste, never poured down the drain.[2]

Required Personal Protective Equipment (PPE)

The selection of PPE is a direct response to the anticipated hazards. The principle of "as low as reasonably achievable" (ALARA) exposure should be applied at all times.

Area of Protection	Required PPE	Causality and Justification
Hands	Nitrile or Neoprene Gloves	Chlorinated compounds can penetrate standard latex gloves. Nitrile or neoprene gloves offer superior chemical resistance.[1] Always double-glove when handling concentrated forms of the compound. Gloves must be inspected before use and disposed of immediately after contamination.
Eyes & Face	Chemical Safety Goggles & Face Shield	The inferred classification of "serious eye irritation" (H319) makes chemical splash goggles mandatory.[2][3] A full-face shield should be worn over the goggles when handling solutions or quantities greater than a few milligrams to protect against splashes.
Body	Fully-Buttoned Laboratory Coat	A lab coat is the minimum requirement to protect against incidental skin contact. For larger-scale operations or spill cleanup, impervious disposable coveralls (e.g., Tyvek®) are recommended to prevent permeation of the chemical.[3][6]
Respiratory	Certified Chemical Fume Hood	Due to the potential for respiratory irritation (H335) and acute inhalation toxicity (H332), all manipulations of this compound must be performed inside a properly functioning chemical fume hood.[2][3] If a fume hood is not available, a NIOSH-approved respirator with organic vapor cartridges and a P100 particulate filter would be required, but this is a less desirable control measure.[6]

Operational Plan: A Step-by-Step Handling Protocol

This protocol ensures that safety is integrated into every step of the experimental workflow, from preparation to immediate cleanup.

• Preparation & Pre-Handling Check:

  • Designate a specific area within a chemical fume hood for the handling of 2'-Chloro-[1,1'-biphenyl]-4-ol.

  • Ensure an eyewash station and safety shower are accessible and unobstructed.[3]

  • Prepare all necessary equipment (spatulas, glassware, balances, solvents) and place them inside the fume hood to minimize movement in and out of the designated area.

  • Verify that the chemical fume hood is functioning correctly (check airflow monitor).

  • Don all required PPE as detailed in the table above.

• Weighing and Solution Preparation:

  • Handle the compound as a solid in a draft-shielded area within the fume hood to prevent airborne dust.

  • Use a dedicated set of spatulas and weighing boats.

  • If preparing a solution, add the solid to the solvent slowly to avoid splashing.

  • Keep the container tightly closed when not in use.[3]

• Experimental Use:

  • Conduct all reactions and manipulations within the fume hood.

  • Use sealed or covered containers whenever possible to minimize the release of vapors or aerosols.

• Post-Handling & Decontamination:

  • Decontaminate all non-disposable equipment (glassware, spatulas) that came into contact with the chemical. A rinse with an organic solvent like kerosene, followed by standard washing procedures, is a common practice for PCBs.[1] The solvent rinse must be collected as hazardous waste.

  • Wipe down the work surface within the fume hood with an appropriate solvent and absorbent pads. Dispose of all cleaning materials as hazardous waste.

  • Carefully remove PPE, avoiding contact with the contaminated outer surfaces. Remove gloves last and wash hands thoroughly with soap and water for at least 15 minutes.[3]

Experimental Workflow Diagram

Caption: Segregation and disposal pathway for 2'-Chloro-[1,1'-biphenyl]-4-ol waste.

By adhering to these rigorous safety and disposal protocols, we can confidently advance our research while upholding our primary responsibility: ensuring the safety of ourselves, our colleagues, and the environment.

References

• PubChem. (n.d.). 2-Amino-4'-chlorobiphenyl. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloro-(1,1'-biphenyl)-4,4'-diol. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloro-4-biphenylol. National Center for Biotechnology Information. Retrieved from [Link]

• Lehmler, H. J., He, X., Ma, Y., Cun, H., & Robertson, L. W. (2011). Hydroxylated Polychlorinated Biphenyls in the Environment: Sources, Fate, and Toxicities. Environmental Science & Technology, 45(24), 10233–10244. Retrieved from [Link]

• Marek, R. F., Thorne, P. S., Wang, K., DeWall, J., & Hornbuckle, K. C. (2017). Hydroxylated Polychlorinated Biphenyls Are Emerging Legacy Pollutants in Contaminated Sediments. Environmental Science & Technology, 51(21), 12471–12480. Retrieved from [Link]

• Washington State Department of Ecology. (2024). Disposal Options and Requirements for Polychlorinated Biphenyl Waste. Retrieved from [Link]

• Safe Work Australia. (n.d.). Classifying hazardous chemicals. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Steps to Safe PCB Abatement Activities. Retrieved from [Link]

• Safe Work Australia. (n.d.). GHS Hazardous Chemical Information List. Retrieved from [Link]

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